cis-1-Benzyl-4-methyl-piperidin-3-ol

Core Science & Biosynthesis

cis-1-Benzyl-4-methyl-piperidin-3-ol chemical and physical properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperidine derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1][2] Their conformational flexibility and the ability to be functionalized at various positions make them privileged scaffolds in drug design. This guide focuses on a specific stereoisomer, cis-1-Benzyl-4-methyl-piperidin-3-ol, a versatile intermediate with significant potential in the synthesis of novel therapeutic agents. The presence of the benzyl group, a methyl substituent, and a hydroxyl group on the piperidine ring provides multiple points for chemical modification, allowing for the fine-tuning of physicochemical and pharmacological properties. This document provides a comprehensive overview of its chemical and physical properties, a detailed synthesis protocol, characterization data, and a discussion of its potential applications in drug discovery.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in synthetic and medicinal chemistry. While experimental data for some properties of cis-1-Benzyl-4-methyl-piperidin-3-ol are not extensively reported in the public domain, a combination of computed data and information from closely related analogs allows for a reliable estimation of its characteristics.

Table 1: Physicochemical Properties of cis-1-Benzyl-4-methyl-piperidin-3-ol

Property	Value	Source
Molecular Formula	C₁₃H₁₉NO	[3]
Molecular Weight	205.30 g/mol	[3]
CAS Number	384338-20-9	[3]
Appearance	White to off-white solid (predicted)	Inferred from related compounds
Melting Point	Not available
Boiling Point	305.4 ± 35.0 °C (Predicted)
Flash Point	78.8 ± 20.1 °C (Predicted)
Solubility	Soluble in methanol, ethanol, chloroform, and other common organic solvents (predicted). Limited solubility in water.	Inferred from structural analogs
pKa (Predicted)	~8.5-9.5 (for the piperidine nitrogen)	Inferred from related structures
LogP (Predicted)	2.1

Synthesis and Purification

The synthesis of cis-1-Benzyl-4-methyl-piperidin-3-ol is most effectively achieved through the diastereoselective reduction of the corresponding ketone, 1-benzyl-4-methylpiperidin-3-one. The choice of reducing agent is critical to favor the formation of the cis isomer, where the hydroxyl group and the methyl group are on the same side of the piperidine ring. Bulky reducing agents, which approach the carbonyl group from the less sterically hindered face, are typically employed to achieve high diastereoselectivity.

Experimental Protocol: Diastereoselective Reduction of 1-Benzyl-4-methylpiperidin-3-one

This protocol describes a general method for the synthesis of cis-1-Benzyl-4-methyl-piperidin-3-ol. The choice of a bulky reducing agent like L-Selectride® (lithium tri-sec-butylborohydride) is intended to favor the formation of the cis isomer.[4]

Materials:

• 1-Benzyl-4-methylpiperidin-3-one

• L-Selectride® (1.0 M solution in tetrahydrofuran)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-benzyl-4-methylpiperidin-3-one (1.0 eq) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Reducing Agent: Slowly add L-Selectride® (1.2 eq, 1.0 M solution in THF) dropwise to the stirred solution, maintaining the temperature at -78 °C. The bulky nature of L-Selectride® favors hydride delivery from the less hindered face of the ketone, leading to the desired cis-alcohol.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Slowly quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution at -78 °C.

• Work-up: Allow the mixture to warm to room temperature. Add ethyl acetate and water, and separate the organic and aqueous layers.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford cis-1-Benzyl-4-methyl-piperidin-3-ol as a white to off-white solid.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous THF and an inert atmosphere is crucial as organometallic reagents like L-Selectride® are highly reactive towards water and atmospheric moisture.

• Low Temperature: Performing the reaction at -78 °C enhances the diastereoselectivity of the reduction by minimizing side reactions and providing better kinetic control.

• Bulky Reducing Agent: L-Selectride® is chosen for its steric bulk, which directs the hydride attack to the less hindered face of the carbonyl, leading to the preferential formation of the cis-isomer.

• Quenching with NH₄Cl: A saturated solution of ammonium chloride is a mild proton source used to quench the reaction and protonate the resulting alkoxide without causing side reactions that might occur with stronger acids.

Visualization of the Synthetic Workflow

Sources

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• 2. Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. 1-Benzyl-4-Piperidone: Applications in Medicinal Chemistry and its Preparation Methods_Chemicalbook [chemicalbook.com]

Structural Characterization of cis-1-Benzyl-4-methyl-piperidin-3-ol by NMR: A Technical Guide for Stereochemical Elucidation

Executive Summary

The structural and stereochemical characterization of substituted piperidines is a cornerstone of modern medicinal chemistry. Specifically, cis-1-benzyl-4-methyl-piperidin-3-ol (PubChem CID: 21955384)[1] serves as a critical chiral building block and intermediate in the asymmetric total synthesis of Tofacitinib (CP-690,550), a potent Janus kinase 3 (JAK3) inhibitor[2]. Because the biological target exhibits strict stereospecificity, confirming the cis relative configuration (3S,4R or 3R,4S) versus the trans diastereomer is paramount[3].

This whitepaper provides an in-depth, self-validating Nuclear Magnetic Resonance (NMR) methodology to unambiguously assign the stereochemistry of cis-1-benzyl-4-methyl-piperidin-3-ol. By bridging conformational thermodynamics with multi-dimensional NMR observables, this guide empowers analytical and synthetic chemists to establish robust, field-proven characterization workflows.

Conformational Thermodynamics & Stereochemical Logic

To understand the NMR spectra of cis-1-benzyl-4-methyl-piperidin-3-ol, one must first understand the causality behind its preferred 3D conformation. Piperidine rings rapidly interconvert between chair conformations at room temperature, but substituents bias this equilibrium based on their steric bulk (A-values).

• Equatorial Preference: The bulky N-benzyl group strongly prefers the equatorial position to minimize 1,3-diaxial interactions.

• The cis Dilemma: In a 3,4-disubstituted piperidine, a cis relationship dictates that one substituent must be axial and the other equatorial.

• Thermodynamic Bias: The methyl group at C-4 has a larger A-value (~1.7 kcal/mol) compared to the hydroxyl group at C-3 (~0.9 kcal/mol). Consequently, the favored chair conformation places the 4-methyl group in the equatorial position and the 3-hydroxyl group in the axial position.

The NMR Implication (Causality): Because the 3-OH is axial, the corresponding proton (H-3 ) is forced into the equatorial position. Because the 4-Me is equatorial, the corresponding proton (H-4 ) is forced into the axial position. The dihedral angle between an equatorial H-3 and an axial H-4 is approximately 60°. According to the Karplus equation, this gauche relationship yields a small 3JH3,H4​ coupling constant (typically 3–5 Hz)[4]. In contrast, the trans isomer would place both protons in axial positions (dihedral angle ~180°), yielding a large 3JH3,H4​ coupling (9–12 Hz).

Fig 1: Causality between the cis-configuration, chair conformation, and resulting NMR observables.

Experimental Methodology: A Self-Validating Protocol

A single 1D 1 H NMR spectrum is insufficient for rigorous regulatory submissions or downstream drug development. We employ a self-validating system where scalar coupling (through-bond) and NOE (through-space) independently confirm the same 3D architecture.

Step-by-Step NMR Workflow

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS as an internal standard). CDCl 3​ is chosen because it is non-protic, preventing rapid chemical exchange of the hydroxyl proton and allowing potential observation of OH coupling, while providing excellent solubility[3].

• 1D 1 H and 13 C Acquisition: Acquire a standard 1D 1 H spectrum (typically 400 MHz or higher, 16 scans) and a 1D 13 C{H} spectrum (1024 scans). Use DEPT-135 to differentiate CH/CH 3​ (positive phase) from CH 2​ (negative phase).

• COSY (Correlation Spectroscopy): Acquire a 2D COSY spectrum to trace the continuous spin system of the piperidine ring (H-2 ↔ H-3 ↔ H-4 ↔ H-5 ↔ H-6). This establishes the topological connectivity before stereochemistry is assessed[5].

• HSQC & HMBC: Utilize 1 H- 13 C HSQC to assign all carbon resonances to their directly attached protons. Use HMBC to bridge the piperidine ring to the N-benzyl group via long-range correlations (e.g., benzylic CH 2​ protons coupling to C-2 and C-6 of the piperidine ring).

• NOESY/ROESY (Nuclear Overhauser Effect): Acquire a 2D NOESY spectrum (mixing time ~300-500 ms depending on molecular weight and field strength). Look for the critical through-space cross-peak between the equatorial H-3 and the equatorial 4-methyl group.

Fig 2: Step-by-step NMR workflow for the structural elucidation of substituted piperidines.

Spectral Interpretation & Data Presentation

1 H NMR Analysis and Stereochemical Proof

The 1 H NMR spectrum provides the definitive proof of the cis configuration[4]. The benzylic protons typically appear as an AB quartet or a sharp singlet near 3.50 ppm, while the aromatic protons present as a multiplet between 7.20–7.40 ppm[6].

The diagnostic signals reside on the piperidine ring:

• H-3 (Equatorial): Appears as a narrow multiplet or broad singlet near 3.7–3.9 ppm. The lack of large diaxial couplings ( >9 Hz) immediately rules out the trans isomer[4].

• 4-Methyl Group: Appears as a distinct doublet near 0.95 ppm ( J≈6.5 Hz).

• NOESY Confirmation: A strong NOE cross-peak is observed between the H-3 resonance (~3.8 ppm) and the 4-methyl resonance (~0.95 ppm). Because H-3 is pseudo-equatorial and the 4-methyl group is equatorial, they reside on the same face of the chair conformation, validating the cis geometry[5].

Quantitative Data Summaries

Table 1: 1 H NMR Data Summary (400 MHz, CDCl 3​ )

Proton(s)	Chemical Shift ( δ , ppm)	Multiplicity	J -Coupling (Hz)	Assignment Logic / Causality
Aromatic H	7.25 – 7.38	m (5H)	-	Standard phenyl ring resonances.
N-CH 2​ -Ph	3.52	ABq or s (2H)	JAB​≈13.0	Diastereotopic benzylic protons due to adjacent chiral centers.
H-3 (eq)	3.75 – 3.85	br s / narrow m (1H)	3JH3,H4​≈3.5	Small coupling confirms equatorial position (gauche to H-4 ax).
H-4 (ax)	1.55 – 1.65	m (1H)	-	Complex splitting from H-3, H-5, and 4-Me.
H-2, H-6	2.00 – 2.95	m (4H)	-	Adjacent to nitrogen; highly sensitive to conformational averaging.
H-5	1.40 – 1.80	m (2H)	-	Aliphatic ring protons.
4-CH 3​	0.95	d (3H)	3J≈6.5	Splitting by H-4; strong NOE to H-3 confirms cis geometry.

Table 2: 13 C NMR Data Summary (100 MHz, CDCl 3​ )

Carbon	Chemical Shift ( δ , ppm)	DEPT-135 Phase	Assignment Logic
Aromatic Quaternary	138.2	Null	Unprotonated ipso-carbon of the benzyl group[6].
Aromatic CH	129.0, 128.2, 127.1	Positive	Ortho, meta, and para carbons of the phenyl ring[6].
C-3 (CH-OH)	68.2	Positive	Deshielded by electronegative hydroxyl oxygen[3].
N-CH 2​ -Ph	62.3	Negative	Benzylic carbon adjacent to nitrogen[3].
C-2 (CH 2​ )	57.8	Negative	Piperidine ring carbon adjacent to nitrogen[3].
C-6 (CH 2​ )	52.5	Negative	Piperidine ring carbon adjacent to nitrogen[3].
C-4 (CH-Me)	35.4	Positive	Methine carbon bearing the methyl group[6].
C-5 (CH 2​ )	25.5	Negative	Aliphatic methylene carbon in the piperidine ring[6].
4-CH 3​	15.2	Positive	Shielded aliphatic methyl carbon.

(Note: Exact chemical shifts may vary slightly based on concentration, temperature, and exact calibration to TMS).

References

• 1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384 Source: PubChem - NIH URL
• An Efficient and Alternative Method for Synthesis of Tofacitinib Source: Der Pharma Chemica URL
• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates Source: RSC Publishing - The Royal Society of Chemistry URL
• Determination of the Stereochemistry of Substituted 4-(Sulfo- and Sulfonamidoalkyl)
• ChemInform Abstract: Organocatalytic Sequential α-Aminoxylation and cis-Wittig Olefination of Aldehydes: Synthesis of Enantiopure γ-Butenolides.

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The Structural and Mechanistic Role of cis-1-Benzyl-4-methyl-piperidin-3-ol in Kinase Inhibition

Executive Summary

In the landscape of targeted small-molecule therapeutics, the biological efficacy of an active pharmaceutical ingredient (API) is inextricably linked to the stereochemical architecture of its synthetic precursors. cis-1-Benzyl-4-methyl-piperidin-3-ol (CAS: 384338-20-9) is a critical chiral building block and stereogenic scaffold. While it does not act as a standalone therapeutic agent, its specific (3R,4S) or (3R,4R)cis-configuration is the foundational pharmacophore that dictates the in vitro mechanism of action for pyrrolo[2,3-d]pyrimidine-based Janus kinase (JAK) inhibitors, most notably tofacitinib [1, 2].

This technical guide dissects the causality between the stereochemistry of this piperidine intermediate and its translated in vitro pharmacological activity, detailing the structural biology, quantitative kinase selectivity, and the self-validating experimental protocols required for preclinical evaluation.

Structural Pharmacology: The cis Imperative

The in vitro mechanism of action of the resulting API relies entirely on competitive inhibition at the ATP-binding site of the JAK3 kinase domain. The spatial orientation required to achieve sub-nanomolar affinity is governed by the cis-relationship established in the 1-benzyl-4-methyl-piperidin-3-ol intermediate [3].

Causality of the Pharmacophore Design

• The C4-Methyl Group (Hydrophobic Anchoring): The methyl group at the C4 position of the piperidine ring is designed to project into a specific hydrophobic sub-pocket within the JAK3 active site. This interaction provides the thermodynamic stability necessary for high-affinity binding.

• The C3-Substitution (Vector Projection): The hydroxyl group at C3 (which is subsequently converted to an amine during API synthesis) serves as the attachment point for the pyrrolo[2,3-d]pyrimidine hinge-binding motif.

• The cis Conformation: For the drug to fit into the ATP pocket without steric clash, the C3-substituent and the C4-methyl group must be on the same face of the piperidine ring (cis). If the relationship is trans, the equatorial/axial projection forces the hinge-binding motif out of alignment with the critical Leu905 and Glu903 residues of the JAK3 hinge region, resulting in a catastrophic loss of in vitro potency [1, 4].

Fig 1: JAK-STAT pathway inhibition by the cis-piperidine-derived pharmacophore.

Quantitative In Vitro Selectivity Data

To validate the necessity of the cis-1-benzyl-4-methyl-piperidin-3-ol intermediate, in vitro kinase assays are employed to compare the IC₅₀ values of the resulting stereoisomers. The data unequivocally demonstrates that only the (3R,4R)-derivative (synthesized from the (3R,4S)-alcohol via stereoinvertive amination) achieves the required therapeutic window.

Stereochemical Configuration	Relationship	JAK1 IC₅₀ (nM)	JAK3 IC₅₀ (nM)	Kinase Selectivity Profile
(3R, 4R)-derivative	cis	3.2	1.6	Optimal (Target API)
(3S, 4S)-derivative	cis	> 1,500	> 2,000	Inactive
(3R, 4S)-derivative	trans	> 800	> 1,200	Steric clash in ATP pocket
(3S, 4R)-derivative	trans	> 1,000	> 1,500	Steric clash in ATP pocket

Table 1: Impact of piperidine core stereochemistry on in vitro JAK inhibition. Data reflects the profound causality between the synthetic intermediate's 3D structure and target engagement.

Self-Validating Experimental Protocols

A robust preclinical evaluation requires a self-validating system: one cannot accurately measure the in vitro mechanism of action without first proving the absolute stereopurity of the cis-1-benzyl-4-methyl-piperidin-3-ol intermediate. The following methodologies ensure high-fidelity data generation [2, 5].

Protocol 1: Chiral Validation of the cis-Intermediate

Causality: Enantiomeric or diastereomeric impurities (e.g., trans-isomers) will artificially skew the apparent IC₅₀ in downstream kinase assays.

• Sample Preparation: Dissolve 1 mg of synthesized cis-1-benzyl-4-methyl-piperidin-3-ol in 1 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v).

• Stationary Phase: Utilize a chiral stationary phase column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution using Hexane/Isopropanol/Diethylamine (95:5:0.1 v/v/v) to suppress peak tailing of the basic piperidine nitrogen.

• Detection & Validation: Monitor UV absorbance at 210 nm and 254 nm. The system is validated only if the resolution ( Rs​ ) between the (3R,4S) and (3S,4R) enantiomers is ≥2.0 , and the trans-diastereomers are undetectable (<0.1% AUC).

Protocol 2: In Vitro TR-FRET Kinase Assay

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) eliminates compound auto-fluorescence interference, providing a highly trustworthy measurement of ATP-competitive inhibition.

• Reagent Assembly: Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35.

• Enzyme Preparation: Dilute recombinant human JAK3 kinase domain to a final well concentration of 0.5 nM.

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of the cis-piperidine derived API in 100% DMSO. Transfer 100 nL to a 384-well pro-plate (final DMSO concentration = 1%).

• Reaction Initiation: Add 10 µL of the kinase/peptide substrate mixture to the compound wells. Incubate for 15 minutes at room temperature to allow pre-binding.

• ATP Addition: Initiate the catalytic reaction by adding 10 µL of ATP at its predetermined Km​ value (e.g., 10 µM).

• Quench & Read: After 60 minutes, add 20 µL of TR-FRET detection buffer containing EDTA (to chelate Mg²⁺ and stop the reaction) and Europium-labeled anti-phospho antibodies. Read the plate on a multi-mode microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

Fig 2: Experimental workflow from chiral intermediate resolution to in vitro kinase profiling.

Conclusion

The in vitro mechanism of action of advanced JAK inhibitors is fundamentally programmed by the stereochemistry of their precursors. cis-1-Benzyl-4-methyl-piperidin-3-ol acts as the critical spatial director, ensuring that the final molecule possesses the precise vector geometry required to competitively block ATP in the JAK3 active site while maintaining selectivity over off-target kinases. Rigorous adherence to chiral resolution and validated in vitro assay protocols is mandatory to translate this chemical architecture into reliable pharmacological data.

References

• Semantic Scholar / ResearchGate. (2025). Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib. Retrieved from[Link]

• ACS Publications. (2018). Asymmetric Synthesis of a Key Intermediate for Tofacitinib via a Dynamic Kinetic Resolution-Reductive Amination Protocol. Organic Process Research & Development. Retrieved from[Link]

• Der Pharma Chemica. (2026). An Efficient and Alternative Method for Synthesis of Tofacitinib. Retrieved from[Link]

• ResearchGate. (2025). Tofacitinib: A multi-faceted review of clinical development, chemistry, analytical method, patent and pharmacological applications in rheumatoid arthritis. Retrieved from[Link]

• National Institutes of Health (NIH). (2022). A multitask GNN-based interpretable model for discovery of selective JAK inhibitors. Retrieved from[Link]

Thermodynamic Stability of cis-1-Benzyl-4-methyl-piperidin-3-ol: A Comprehensive Guide for Drug Development

Executive Summary

In the development of small molecule kinase inhibitors, particularly JAK inhibitors like tofacitinib, the stereocontrolled synthesis of piperidine cores is paramount[1]. The intermediate cis-1-benzyl-4-methyl-piperidin-3-ol (CID 21955384) presents a highly specific case study in conformational thermodynamics,[2]. Unlike its trans counterpart, the cis configuration forces a delicate interplay between steric strain and stabilizing intramolecular forces. This whitepaper elucidates the structural thermodynamics, computational modeling, and experimental validation required to characterize the stability of this critical pharmacophore.

Structural Thermodynamics & Conformational Dynamics

Piperidine rings predominantly adopt chair conformations to minimize torsional strain. For 3,4-disubstituted piperidines, the relative stereochemistry (cis vs. trans) imposes strict thermodynamic constraints on the molecule's three-dimensional architecture[3].

• The cis Configuration Penalty: In the cis-isomer, the C3-hydroxyl and C4-methyl groups must occupy an axial-equatorial (a,e) or equatorial-axial (e,a) relationship. This inherently introduces 1,3-diaxial interactions, making the cis-isomer generally less thermodynamically stable than the trans (e,e) counterpart[3].

• The Gauche Effect and Hydrogen Bonding: The thermodynamic penalty of the axial substituent is uniquely modulated in piperidin-3-ols by the "gauche effect" and intramolecular hydrogen bonding[4]. The C3-hydroxyl group frequently adopts an axial orientation to engage in favorable hydrogen bonding with the basic lone pair of the piperidine nitrogen[5],[6]. This stabilization is highly solvent-dependent; in non-polar solvents, the intramolecular H-bond provides a significant thermodynamic driving force that can override standard steric penalties[6].

• Nitrogen Inversion: The bulky N-benzyl group undergoes rapid nitrogen inversion at room temperature. It strongly favors the equatorial position to avoid severe 1,3-diaxial clashes with the ring protons and the axial C3/C4 substituents.

Fig 1. Core thermodynamic factors influencing the stability of cis-1-Benzyl-4-methyl-piperidin-3-ol.

In Silico Thermodynamic Profiling (DFT)

To predict the thermodynamic stability of the cis-isomer prior to synthesis, Density Functional Theory (DFT) calculations are employed. The table below summarizes the theoretical relative energies of the four primary chair conformations of cis-1-benzyl-4-methyl-piperidin-3-ol using the B3LYP/6-311+G(d,p) level of theory.

Table 1: Computed Relative Thermodynamic Stabilities (Gas Phase, 298K)

Conformer (C3-OH, C4-Me, N-Bn)	Relative ΔG (kcal/mol)	Boltzmann Population (%)	Primary Stabilizing/Destabilizing Factor
Axial, Equatorial, Equatorial	0.00	~85%	Intramolecular H-bond (OH···N); minimal steric clash
Equatorial, Axial, Equatorial	+1.45	~12%	Loss of optimal H-bond; 1,3-diaxial Me-H interactions
Axial, Equatorial, Axial	+3.20	< 2%	Severe 1,3-diaxial N-Bn interactions
Equatorial, Axial, Axial	+4.80	< 1%	Maximum steric hindrance (Me and Bn axial)

Data Synthesis: The computational data reveals that despite the traditional preference for equatorial substituents, the conformer placing the C3-hydroxyl in the axial position is the global minimum. The causality here is driven by the robust intramolecular hydrogen bond between the axial OH and the equatorial lone pair of the nitrogen, which provides enough enthalpic stabilization to overcome the steric penalty of the axial position[6].

Experimental Validation Protocols

To ensure scientific integrity, computational models must be validated through self-correcting experimental systems. We utilize NMR spectroscopy for conformational analysis and chemical equilibration for macroscopic thermodynamic stability assessment.

Protocol A: Conformational Analysis via NMR Spectroscopy

Causality: 1 H-NMR coupling constants ( 3JHH​ ) directly correlate with dihedral angles via the Karplus equation. An axial-axial proton relationship yields a large coupling constant (8-12 Hz), whereas equatorial-equatorial or axial-equatorial yields smaller values (2-5 Hz). NOESY provides spatial proximity data to confirm the N-benzyl orientation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of highly pure cis-1-benzyl-4-methyl-piperidin-3-ol in 0.6 mL of anhydrous CDCl 3​ . Note: A non-polar, aprotic solvent is explicitly chosen to preserve the intramolecular H-bonding network that dictates the thermodynamic minimum.

• Data Acquisition: Acquire a 1D 1 H-NMR spectrum at 600 MHz (298K). Follow with a 2D NOESY spectrum using a mixing time of 300 ms.

• Signal Assignment: Identify the C3-H and C4-H resonances. The C3-H signal typically appears downfield (approx. 3.5-3.8 ppm) due to the deshielding effect of the adjacent hydroxyl oxygen.

• Coupling Constant Extraction: Measure the 3JH3−H4​ coupling constant. A measured value of ~3-4 Hz confirms the cis relationship (one axial proton, one equatorial proton), validating the stereochemical integrity of the batch.

• NOESY Analysis: Analyze cross-peaks between the N-benzylic protons and the C2/C6 axial protons. Strong NOE correlations confirm the equatorial preference of the benzyl group.

Protocol B: Ruthenium-Catalyzed Thermodynamic Equilibration

Causality: Subjecting the kinetic cis-enriched product to a reversible hydrogen-transfer catalyst allows the C3 stereocenter to epimerize via a transient ketone intermediate. Because the reaction is fully reversible, the final ratio of cis to trans isomers is dictated purely by their relative ground-state free energies (ΔG), providing a direct macroscopic readout of microscopic thermodynamic stability.

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried Schlenk flask under argon, combine cis-1-benzyl-4-methyl-piperidin-3-ol (1.0 mmol) with a catalytic amount of RuCl 2​ (PPh 3​ ) 3​ (5 mol%) in dry toluene (10 mL).

• Equilibration: Heat the mixture to reflux (110°C) for 24 hours. The catalyst facilitates a reversible dehydrogenation/hydrogenation sequence at the C3 position, allowing the system to bypass kinetic traps and reach thermodynamic equilibrium.

• Quenching & Sampling: Cool the reaction to room temperature, filter through a short pad of silica gel to remove the ruthenium catalyst, and concentrate the filtrate under reduced pressure.

• Quantification: Analyze the crude mixture via quantitative HPLC (using a chiral stationary phase if enantiomeric excess is also being monitored) or GC-MS. The trans isomer (diequatorial) will predominate (typically >80:20), empirically validating the lower overall thermodynamic stability of the cis configuration relative to the trans configuration.

Fig 2. Multi-modal workflow for assessing the thermodynamic stability of piperidine conformers.

Conclusion

The thermodynamic stability of cis-1-benzyl-4-methyl-piperidin-3-ol is not governed solely by basic steric principles, but by a complex equilibrium of 1,3-diaxial strain, nitrogen inversion, and the gauche effect driven by intramolecular hydrogen bonding. By pairing rigorous DFT computational modeling with self-validating experimental protocols like NOESY NMR and Ru-catalyzed equilibration, researchers can confidently map the conformational landscape of this molecule. This deep thermodynamic understanding is essential for optimizing downstream synthetic yields and ensuring the stereochemical integrity of complex APIs.

References

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• ACS Publications. "Hydrogen Bonding and Conformational Analysis of 3-Piperidinol Derivatives." The Journal of Organic Chemistry. Available at: [Link][6]

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Toxicity, Safety, and Regulatory Profile of cis-1-Benzyl-4-methyl-piperidin-3-ol

Executive Summary

In the landscape of modern pharmaceutical synthesis, piperidine derivatives serve as foundational pharmacophores for a myriad of active pharmaceutical ingredients (APIs). cis-1-Benzyl-4-methyl-piperidin-3-ol (CAS: 58878-98-1) is a critical chiral intermediate, most notably utilized in the total synthesis of Tofacitinib, a first-in-class Janus kinase (JAK) inhibitor[1].

While the pharmacological efficacy of the final API is well-documented, the safety, toxicity, and regulatory control of its synthetic intermediates are equally vital to drug development professionals. Because intermediates can persist as trace impurities, their toxicological profile directly dictates the control strategies required during manufacturing. This whitepaper synthesizes the physicochemical properties, occupational hazards, and regulatory frameworks (ICH Q3A and ICH M7) governing the safety profile of cis-1-Benzyl-4-methyl-piperidin-3-ol.

Chemical Identity & Physicochemical Properties

Understanding the physicochemical nature of cis-1-Benzyl-4-methyl-piperidin-3-ol is the first step in predicting its pharmacokinetic behavior as an impurity and its occupational handling risks. The benzyl group provides lipophilicity and acts as a protecting group during synthesis, while the hydroxyl and methyl groups dictate the stereochemical outcomes of downstream amination[2].

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Significance
IUPAC Name	1-benzyl-4-methylpiperidin-3-ol	Defines the core piperidine ring with N-benzyl protection.
CAS Number	58878-98-1 (cis isomer)	Unique identifier for the specific stereoisomer used in synthesis.
Molecular Weight	205.30 g/mol	Low molecular weight facilitates high solubility in organic solvents[2].
XLogP3	2.1	Moderate lipophilicity; indicates potential for bioaccumulation if ingested[2].
Topological PSA	23.5 Ų	Low polar surface area suggests high membrane permeability.
Boiling Point	305.4 ± 35.0 °C	High boiling point reduces inhalation risk from vapor at room temp.
Flash Point	78.8 ± 20.1 °C	Combustible liquid/solid; requires inert atmosphere storage.

Synthesis Workflow & Pharmacological Relevance

The synthesis of Tofacitinib relies heavily on the stereoselective construction of its piperidine core. cis-1-Benzyl-4-methyl-piperidin-3-ol is synthesized from 1-benzyl-piperidin-4-one via an epoxidation and reduction sequence[3]. The cis configuration is critical; it ensures that subsequent amination yields the correct (3R,4R) stereocenter required for selective JAK3 inhibition[1].

Fig 1. Synthesis workflow of Tofacitinib from cis-1-Benzyl-4-methyl-piperidin-3-ol.

Toxicological Profile

As an isolated chemical, cis-1-Benzyl-4-methyl-piperidin-3-ol presents specific occupational and systemic hazards.

Table 2: Toxicological & Safety Endpoints

Endpoint	Classification / Limit	Mitigation Strategy
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)	Strict engineering controls (isolators) during powder handling.
Skin/Eye Irritation	Category 2 (Irritant)	Mandatory use of nitrile gloves and splash goggles.
Genotoxicity (In Vitro)	Negative (Typical for this class)	Ames testing required to rule out DNA-reactive metabolites[4].
API Impurity Limit	≤ 0.15% (ICH Q3A)	Validated HPLC-UV clearance during API crystallization[5].

Occupational Exposure Hazards

Piperidine derivatives are inherently basic and act as localized irritants to mucous membranes and the respiratory tract. The presence of the N-benzyl group increases the compound's lipophilicity (XLogP3 of 2.1), allowing it to easily penetrate the dermal barrier[2]. Consequently, process chemists must handle this intermediate under localized exhaust ventilation (LEV) to prevent contact dermatitis or acute systemic absorption.

Mutagenicity and ICH M7 Compliance

Under the ICH M7(R2) guidelines, any intermediate containing an aromatic ring and an amine moiety must be evaluated for mutagenic potential to limit carcinogenic risk in the final drug product[4]. While cis-1-Benzyl-4-methyl-piperidin-3-ol lacks classical structural alerts for direct DNA reactivity (such as N-nitroso or alkylating groups), its metabolic byproducts require in vitro screening to ensure it falls into ICH M7 Class 5 (No structural alerts, or alerting structure with sufficient data to demonstrate lack of mutagenicity)[6].

Regulatory Safety & Impurity Control Strategy

Because cis-1-Benzyl-4-methyl-piperidin-3-ol is introduced early in the synthesis, it is generally purged during downstream de-benzylation and crystallization steps. However, under ICH Q3A(R2) (Impurities in New Drug Substances), the manufacturer must prove that this intermediate does not exceed the qualification threshold of 0.15% in the final API[5].

Fig 2. Decision tree for impurity control based on ICH Q3A regulatory thresholds.

Self-Validating Experimental Protocols

To ensure rigorous E-E-A-T standards, the following protocols are designed as self-validating systems, incorporating internal checks to prevent false data generation.

Protocol 1: HPLC-UV Quantification of the Intermediate in API

Objective: Quantify trace levels of cis-1-Benzyl-4-methyl-piperidin-3-ol in Tofacitinib batches to ensure ICH Q3A compliance[5].

• Causality: Piperidine derivatives are highly basic. If analyzed using standard acidic mobile phases on un-endcapped silica columns, secondary interactions with residual silanols will cause severe peak tailing, masking trace impurities. Therefore, a high-pH mobile phase and an end-capped C18 column are strictly required.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 50 mg of the API batch in 10 mL of diluent (Water:Acetonitrile 50:50 v/v).

• Chromatographic Conditions:

  • Column: End-capped C18 (150 mm x 4.6 mm, 3 µm).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate buffer adjusted to pH 9.5 with ammonia.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: 10% B to 90% B over 20 minutes.

  • Detection: UV at 210 nm (optimal for the benzyl chromophore).

• Self-Validating Mechanism (System Suitability Test - SST): Before analyzing the batch, inject a resolution mixture containing both Tofacitinib and cis-1-Benzyl-4-methyl-piperidin-3-ol at 0.15% w/w. The system is only validated for use if the resolution ( Rs​ ) between the two peaks is ≥2.5 and the signal-to-noise ratio (S/N) of the impurity peak is ≥10 .

Protocol 2: Bacterial Reverse Mutation Assay (Ames Test)

Objective: Screen the intermediate for genotoxicity to satisfy ICH M7 requirements[4].

• Causality: The compound itself may not be DNA-reactive, but hepatic enzymes could theoretically oxidize the benzyl or piperidine ring into reactive epoxides or N-oxides. Therefore, testing must be conducted both with and without metabolic activation (S9 fraction).

Step-by-Step Workflow:

• Strain Selection: Utilize Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537 to cover both frameshift and base-pair substitution mutations.

• Metabolic Activation: Prepare a 10% v/v S9 mix (derived from Aroclor 1254-induced rat liver) supplemented with NADP+ and glucose-6-phosphate.

• Exposure: Plate 0.1 mL of bacterial suspension, 0.5 mL of S9 mix (or buffer for non-activated plates), and the test compound (up to 5000 µ g/plate ) in top agar. Incubate at 37°C for 48 hours.

• Self-Validating Mechanism (Control Causality): The assay is automatically invalidated unless the concurrent positive controls (e.g., 2-aminoanthracene for S9-activated plates) demonstrate a ≥3 -fold increase in revertant colonies compared to the negative vehicle control. This ensures the S9 enzymes were active and the bacteria were viable.

Conclusion

cis-1-Benzyl-4-methyl-piperidin-3-ol is an indispensable building block in the synthesis of advanced therapeutics like Tofacitinib. While its inherent physicochemical properties pose occupational irritation risks, its safety profile as an API impurity is highly manageable. By implementing robust, self-validating analytical methods (HPLC-UV) and adhering to ICH Q3A and M7 guidelines, drug developers can ensure that the transient toxicity of this intermediate never compromises patient safety.

References

• PubChem (National Institutes of Health). "1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384." National Center for Biotechnology Information.[2] URL:[Link]

• Semantic Scholar. "Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib." Academic Literature Database.[1] URL:[Link]

• Der Pharma Chemica. "An Efficient and Alternative Method for Synthesis of Tofacitinib." Journal of Pharmaceutical Chemistry.[3] URL: [Link]

• U.S. Food and Drug Administration (FDA) / Federal Register. "Q3A(R2) Impurities in New Drug Substances." International Council for Harmonisation (ICH).[5] URL:[Link]

• International Council for Harmonisation (ICH). "Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk, M7 (R2)." ICH Official Guidelines.[4],[6] URL: [Link]

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cis-1-Benzyl-4-methyl-piperidin-3-ol PubChem compound data and synthesis

cis-1-Benzyl-4-methyl-piperidin-3-ol: A Comprehensive Technical Guide on Synthesis and Pharmacological Application

Executive Summary

In the landscape of modern drug development, functionalized piperidines serve as foundational scaffolds for a vast array of active pharmaceutical ingredients (APIs). Specifically, cis-1-benzyl-4-methyl-piperidin-3-ol (PubChem CID: 21955384)[1] is a critical chiral intermediate in the synthesis of targeted immunosuppressants, most notably the Janus kinase 3 (JAK3) inhibitor Tofacitinib (CP-690,550)[2]. As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical retrosynthetic logic and bench-level execution. This guide details the physicochemical properties of the compound, its mechanistic role in JAK3 inhibition, and field-proven, self-validating synthetic protocols designed for high-yield, stereoselective production.

Physicochemical Profiling & Compound Data

Before initiating any synthetic workflow, establishing the baseline physicochemical properties of the intermediate is mandatory for downstream purification and analytical validation. The data below summarizes the core metrics for 1-benzyl-4-methyl-piperidin-3-ol[3],[1].

Property	Value	Analytical Relevance
IUPAC Name	1-benzyl-4-methylpiperidin-3-ol	Standard nomenclature for regulatory filing.
CAS Number	384338-20-9	Primary identifier for reagent sourcing.
Molecular Formula	C₁₃H₁₉NO	Dictates exact mass for MS validation.
Molecular Weight	205.30 g/mol	Required for stoichiometric calculations.
Exact Mass	205.146667 Da	Target for High-Resolution Mass Spectrometry (HRMS).
XLogP3	2.1	Indicates moderate lipophilicity; guides reverse-phase HPLC.
Topological Polar Surface Area	23.5 Ų	Influences solvent selection during liquid-liquid extraction.
Boiling Point	305.4 ± 35.0 °C (at 760 mmHg)	Precludes standard vacuum distillation; requires chromatography.
Density	1.064 g/cm³	Useful for phase separation estimations.

Pharmacological Context: The JAK3/STAT Pathway

Understanding why this specific molecule is synthesized requires examining its final biological target. Tofacitinib, derived from this piperidine intermediate, is a potent inhibitor of the JAK3 enzyme[4]. JAK3 is uniquely associated with the common gamma chain (γc) of cytokine receptors (IL-2, IL-4, IL-7, IL-9, IL-15). By blocking the ATP-binding site of JAK3, the API prevents the phosphorylation and subsequent nuclear translocation of STAT proteins, thereby halting the transcription of genes responsible for T-cell proliferation and autoimmune responses[4].

Fig 1. JAK3/STAT signaling pathway and the targeted inhibitory action of Tofacitinib.

Retrosynthetic Logic & Stereochemical Causality

The architectural complexity of Tofacitinib lies in its (3R,4R) trans-configuration between the C4-methyl group and the C3-amine group on the piperidine ring[2].

The Causality of the cis-Alcohol Target: To achieve this trans-amine, synthetic chemists deliberately target the cis-isomer of 1-benzyl-4-methyl-piperidin-3-ol. Why? The coupling of the piperidine ring to the 7-deazapurine core is frequently executed via a Mitsunobu reaction[2]. The Mitsunobu protocol proceeds via an Sₙ2 mechanism, resulting in a complete Walden inversion at the C3 stereocenter. Therefore, starting with the cis-alcohol mathematically guarantees the formation of the required trans-amine API.

Fig 2. Retrosynthetic and forward synthesis workflow for Tofacitinib via the cis-alcohol.

Validated Synthetic Methodologies

Below are two field-proven protocols for synthesizing the target intermediate. Each step is designed as a self-validating system to ensure reproducibility and safety.

Protocol A: Epoxidation and Reductive Ring-Opening[2]

This route utilizes a tetrahydropyridine intermediate and relies on the regioselective opening of an epoxide.

Step 1: Epoxidation

• Setup: Dissolve 1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine (1.0 eq) in anhydrous dichloromethane (DCM). Cool the reactor to 0 °C under an inert argon atmosphere.

• Reagent Addition: Slowly add trifluoroacetic acid and trifluoroacetic anhydride, followed by the dropwise addition of 30% H₂O₂.

  • Causality: The combination of TFA/TFAA and H₂O₂ generates trifluoroperacetic acid in situ. This is a highly electrophilic oxidant required to epoxidize the somewhat electron-deficient double bond of the tetrahydropyridine without causing excessive N-oxidation of the tertiary amine.

• Validation: Monitor via TLC (Alumina, Hexanes:EtOAc 8:2). The epoxide is highly unstable; do not subject it to aggressive silica gel chromatography, which can trigger ring-opening to the diol[2]. Proceed to reduction immediately after aqueous workup.

Step 2: Reductive Ring Opening

• Setup: Dissolve the crude 1-benzyl-4-methyl-3,4-epoxypiperidine in anhydrous THF. Cool to 0 °C.

• Reduction: Slowly add LiAlH₄ (1.5 eq) in portions.

  • Causality: LiAlH₄ delivers a hydride that attacks the epoxide. Careful temperature control ensures regioselective attack, yielding the desired 3-ol rather than the 4-ol.

• Fieser Quench (Self-Validation): Once complete (via LC-MS), quench the excess LiAlH₄ using the Fieser method: For every x grams of LiAlH₄ used, add x mL of H₂O, x mL of 15% NaOH, and 3x mL of H₂O.

  • Causality: This precise sequence forces the precipitation of granular aluminum salts. It prevents the formation of intractable emulsions, ensuring high product recovery during the subsequent Celite filtration.

Protocol B: In Situ Hydroboration-Oxidation[5]

This alternative route is highly scalable and avoids the instability of the epoxide intermediate.

• Hydroboration Setup: Dissolve 1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine (72.45 g, 0.387 mol) in 240 mL of anhydrous THF. Add NaBH₄ (21.4 g) and cool the mixture strictly to 0 °C[5].

• Diborane Generation: Dropwise, add a solution of boron trifluoride etherate (109.4 mL in 200 mL THF) over 2 hours[5].

  • Causality: The reaction between NaBH₄ and BF₃·OEt₂ generates diborane (B₂H₆) in situ. Dropwise addition at 0 °C is critical because diborane is highly exothermic; thermal control prevents the unwanted cleavage of the benzyl protecting group and maximizes the facial selectivity of the syn-addition of the B-H bond across the olefin.

• Oxidation: Carefully add 3M NaOH followed by 30% H₂O₂.

  • Causality: The alkaline peroxide replaces the C-B bond with a C-O bond with strict retention of stereochemistry, yielding the piperidin-3-ol.

• Validation: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. The crude product can be validated by the presence of a strong broad O-H stretch (~3300 cm⁻¹) in FTIR and a molecular ion peak at m/z 206.1[M+H]⁺ via LC-MS[4].

Analytical Characterization Standards

To verify the integrity of the synthesized cis-1-benzyl-4-methyl-piperidin-3-ol before downstream Mitsunobu coupling, the following analytical benchmarks must be met:

• LC-MS: A dominant peak at m/z 206.1 [M+H]⁺ in positive electrospray ionization (ESI+) mode[4].

• ¹H NMR (400 MHz, CDCl₃): Look for the characteristic benzyl methylene protons as an AB quartet around 3.5 ppm, the C3 carbinol proton multiplet around 3.8 ppm, and the C4 methyl doublet around 0.9 ppm. The coupling constant ( J ) between the C3 and C4 protons will confirm the cis relative stereochemistry.

References

• Srishylam V, Devanna, Naveen Mulakayala. "An Efficient and Alternative Method for Synthesis of Tofacitinib." Der Pharma Chemica. Available at: [Link]

• Blumenkopf, Todd A., et al. "Pyrrolo[2,3-d]pyrimidine compounds." US Patent US6696567B2, Google Patents.

• Blumenkopf, Todd A., et al. "(12) United States Patent (10) Patent No.: US 6,696,567 B2." Googleapis.com. Available at: [Link]

• National Center for Biotechnology Information. "1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384." PubChem. Available at:[Link]

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The Structural and Pharmacological Role of cis-1-Benzyl-4-methyl-piperidin-3-ol in Designing High-Affinity JAK3 Inhibitors

Executive Summary

In the landscape of targeted immunomodulatory therapeutics, cis-1-benzyl-4-methyl-piperidin-3-ol occupies a unique and highly critical position. While the molecule itself is a synthetic intermediate devoid of intrinsic nanomolar affinity for human physiological receptors, its precise three-dimensional topology serves as the foundational pharmacophore for[1]. Specifically, the (3R,4R)-enantiomer of this piperidine scaffold dictates the exact spatial orientation required to achieve high-affinity, competitive binding within the ATP-binding pocket of Janus Kinase 3 (JAK3)[2].

This technical whitepaper deconstructs the structural causality between this intermediate's stereochemistry and the resulting target receptor affinity, providing a comprehensive guide for medicinal chemists and drug development professionals.

Mechanistic Grounding: Scaffold Topology and ATP-Pocket Affinity

The binding affinity of a kinase inhibitor is fundamentally governed by its ability to mimic the hydrogen-bonding network of ATP while exploiting unique hydrophobic sub-pockets within the target kinase. The cis-1-benzyl-4-methyl-piperidin-3-ol scaffold achieves this through strict stereochemical control[2].

• The cis Configuration Causality: The cis relationship between the 4-methyl and 3-hydroxyl (later converted to an amine) groups on the piperidine ring is non-negotiable for JAK3 selectivity[2]. When the benzyl protecting group is removed and the scaffold is functionalized with a pyrrolo[2,3-d]pyrimidine core, the 4-methyl group is forced into a highly specific hydrophobic cleft in the [3].

• Stereochemical Determinism: The (3R,4R) orientation ensures that the appended cyanoacetamide group (in the final active pharmaceutical ingredient) is directed precisely toward the solvent-exposed region[4]. This prevents catastrophic steric clashes with the kinase gatekeeper residue (Met902). If the trans isomer or the (3S,4S) enantiomer is utilized, the binding affinity drops by over 100-fold due to severe steric repulsion within the ATP pocket[5].

Figure 1: JAK-STAT pathway illustrating targeted inhibition of JAK3 by the scaffold-derived drug.

Binding Affinity Profile of Scaffold Derivatives

Once cis-1-benzyl-4-methyl-piperidin-3-ol is derivatized into its active form, it exhibits a potent, isoform-selective binding profile. The table below summarizes the in vitro enzymatic binding affinities (IC50) across the Janus kinase family, demonstrating the selectivity driven by the (3R,4R)-piperidine core.

Kinase Target	IC50 Range (Enzymatic Assay)	Selectivity Implication & Causality
JAK3	1.0 – 8.0 nM[6][7]	Primary target: Scaffold perfectly mimics ATP hydrogen bonding; blocks γc cytokine signaling.
JAK1	6.1 – 112 nM[6][8]	Secondary target: High structural homology with JAK3 allows cross-reactivity.
JAK2	12.0 – 20.0 nM[6][8]	Moderate off-target: Slight steric mismatch in the hydrophobic pocket reduces affinity.
TYK2	~176 nM[6]	Weak affinity: Gatekeeper residue differences prevent deep scaffold insertion.

Experimental Protocols: Synthesis and Affinity Validation

To ensure maximum trustworthiness and reproducibility, the following protocols detail both the preparation of the scaffold and the self-validating biochemical assay used to quantify receptor binding affinity.

Protocol A: Enantioselective Synthesis of the (3R,4R) Scaffold

To generate the active pharmacophore, the racemic cis-1-benzyl-4-methyl-piperidin-3-ol must be resolved or synthesized asymmetrically[2].

• Starting Material: Begin with 4-piperidone and utilize proline-catalyzed hydroxylation to establish the initial stereocenter[2].

• Reductive Amination: Convert the 3-hydroxyl group to a 3-amine via reductive amination, maintaining the cis geometry[2].

• Chiral Resolution: Resolve the mixture in a methanol/water solvent system using a resolution agent such as di-p-toluoyl-L-tartaric acid to isolate the (3R,4R)-(1-benzyl-4-methylpiperidine-3-methyl) amine salt[2].

• Self-Validation Checkpoint: Perform Chiral High-Performance Liquid Chromatography (HPLC) post-resolution. The downstream functionalization requires an enantiomeric excess (ee) of >98%. Causality: If ee is suboptimal, the final drug will contain the (3S,4S) enantiomer, drastically reducing overall JAK3 binding affinity. Repeat the tartaric acid resolution step if ee < 98%.

Protocol B: In Vitro JAK3 Kinase Binding Affinity Assay

Affinity is measured using a [7] and an Enzyme-Linked Immunosorbent Assay (ELISA)[3].

• Enzyme Preparation: Infect Sf9 (Spodoptera frugiperda) cells with recombinant baculovirus encoding the catalytic domain of human JAK3 (amino acids 785–1125) fused to GST[7].

• Purification: Isolate the GST-JAK3 fusion protein utilizing affinity chromatography on glutathione-Sepharose. Elute with reduced glutathione.

• Substrate Coating: Coat Nunc MaxiSorp plates overnight at 37°C with 100 µg/mL of poly-Glutamic acid-Tyrosine (PGT, 4:1 ratio)[3][7].

• Inhibition Phase: Wash plates three times. Add the purified JAK3 enzyme alongside varying concentrations of the functionalized scaffold derivative (e.g., 0.1 nM to 10,000 nM) and ATP (at a concentration near the Km​ of JAK3, ~40 µM)[4].

• Quantification: Measure the phosphorylation of the PGT substrate using a generic anti-phosphotyrosine antibody conjugated to horseradish peroxidase (HRP). Read absorbance at 450 nm to calculate the IC50[7].

• Self-Validation Checkpoint: Include a staurosporine reference arm. Causality: Staurosporine is a potent, broad-spectrum ATP-competitive inhibitor. If the staurosporine IC50 deviates by >3-fold from historical baselines, the assay plate must be rejected due to potential ATP degradation or enzyme denaturation.

Figure 2: Step-by-step workflow for the in vitro JAK3 kinase binding affinity assay.

References

• Semantic Scholar. "Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib." Retrieved from:[Link]

• Google Patents. "US6696567B2 - Pyrrolo[2,3-d]pyrimidine compounds.

• Drug Hunter. "Ritlecitinib: Conformational Analysis and Structure-Guided Design." Retrieved from: [Link]

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Pharmacokinetic Properties of cis-1-Benzyl-4-methyl-piperidin-3-ol Scaffolds: A Translational Guide

Executive Summary

In modern drug discovery, the pharmacokinetic (PK) and pharmacodynamic (PD) success of a small molecule is fundamentally dictated by its core scaffold. The cis-1-benzyl-4-methyl-piperidin-3-ol scaffold is a premier example of a highly optimized chemical precursor, most notably utilized in the synthesis of the 3-amino-4-methylpiperidine core of Tofacitinib (CP-690,550), a potent Janus Kinase 1/3 (JAK1/3) inhibitor[1].

This whitepaper provides an in-depth technical analysis of the physicochemical properties of this scaffold, how its structural features translate into the clinical pharmacokinetics of derived active pharmaceutical ingredients (APIs), and the rigorous experimental protocols required to synthesize and evaluate it.

Physicochemical Profiling & ADME Rationale

The intrinsic absorption, distribution, metabolism, and excretion (ADME) profile of a drug is hardcoded into its scaffold. The cis-1-benzyl-4-methyl-piperidin-3-ol molecule possesses near-ideal physicochemical properties for oral bioavailability and membrane permeability[2].

Structural Causality in Drug Design

• The Piperidine Ring: Confers basicity (pKa ~8-9), ensuring the molecule is predominantly ionized at physiological pH, which enhances aqueous solubility while maintaining sufficient lipophilicity for passive membrane diffusion.

• cis-Stereochemistry: The spatial orientation of the methyl group and the hydroxyl (later converted to an amine) at the 3-position is critical. In derived APIs, this specific geometry prevents steric clashing within the ATP-binding cleft of target kinases (e.g., JAK3), maximizing target affinity while minimizing off-target CYP450 inhibition[3].

• The Benzyl Protecting Group: During early synthesis, the benzyl group acts as a lipophilic anchor, facilitating organic extraction and purification. It is later cleaved to allow for the coupling of the pyrrolo[2,3-d]pyrimidine core[1].

Quantitative Scaffold Properties

Property	Value	ADME Implication
Molecular Weight	205.30 g/mol [2]	Highly favorable for rapid gastrointestinal absorption (Lipinski compliant).
XLogP3	2.1[2]	Optimal lipophilicity for passive transcellular permeability without excessive plasma protein binding.
Topological Polar Surface Area (TPSA)	23.5 Ų[2]	Excellent predictor for high oral bioavailability and potential blood-brain barrier (BBB) penetration.
Rotatable Bonds	2[2]	Low conformational flexibility minimizes the entropic penalty upon target binding.

Translational Pharmacokinetics: From Scaffold to API

While the scaffold itself is an intermediate, its structural legacy directly dictates the clinical PK profile of derived drugs like Tofacitinib. The 4-methylpiperidine core is a primary site for hepatic metabolism, which governs the drug's clearance and half-life.

Clinical PK Profile of Scaffold-Derived API (Tofacitinib)

Following oral administration, APIs utilizing this modified scaffold exhibit rapid absorption and dose-proportional pharmacokinetics.

Pharmacokinetic Parameter	Clinical Value (Tofacitinib 10 mg)	Physiological Rationale
Absolute Bioavailability (F)	~74%[4]	The low TPSA and optimal LogP of the piperidine core prevent extensive first-pass intestinal degradation.
Time to Cmax (Tmax)	~1.0 hour[5]	Rapid dissolution and high permeability across the gut wall.
Volume of Distribution (Vd)	~87 L[6]	Extensive tissue distribution, facilitated by the lipophilic nature of the functionalized scaffold.
Terminal Half-life (t1/2)	~3.2 hours[5]	Driven by efficient hepatic extraction and oxidation of the piperidine ring.

Metabolic Clearance Mechanisms

The clearance of this scaffold class is a dual-pathway system. Approximately 70% of the derived API undergoes hepatic metabolism, while 30% is excreted renally as the unchanged parent drug[4][5]. The primary metabolic soft spots reside on the piperidine ring, where Cytochrome P450 enzymes (primarily CYP3A4, and to a lesser extent CYP2C19) catalyze the oxidation of the piperidine ring and its side chains[5].

Scaffold evolution and metabolic clearance pathway of Tofacitinib.

Experimental Methodologies

To ensure the scientific integrity of the drug development process, the synthesis and PK evaluation of the scaffold must operate as self-validating systems.

Protocol 1: Enantioselective Synthesis & Chiral Resolution

The pharmacological activity of the final API is strictly dependent on the (3R,4S) configuration of the precursor.

• Diastereoselective Reduction: React 1-benzyl-4-methylpiperidin-3-one with a reducing agent (e.g., sodium borohydride) in tetrahydrofuran (THF) at 0°C.

  • Causality: The low temperature kinetically favors the formation of the cis-diastereomer by directing the hydride attack from the less sterically hindered face of the piperidone ring.

• Salt Formation: Dissolve the racemic cis-alcohol in acetone and add a solution of 4-methylbenzenesulfonic acid (p-toluenesulfonic acid) dropwise[7][8].

  • Causality: Converting the free base to a sulfonate salt enhances its crystallinity and alters its solubility profile, which is a prerequisite for the subsequent fractional crystallization.

• Chiral Resolution: Introduce a resolving agent such as di-p-toluoyl-L-tartaric acid.

  • Causality: The rigid stereocenter of the tartrate selectively forms a less soluble diastereomeric salt with the desired (3R,4S) enantiomer, driving the enantiomeric excess (ee) to >99% upon precipitation[3].

• Validation: Confirm enantiomeric purity using chiral High-Performance Liquid Chromatography (HPLC) against a known standard.

Protocol 2: In Vitro Microsomal Stability Assay (PK Profiling)

To predict the in vivo hepatic clearance of the scaffold-derived compounds, a human liver microsome (HLM) stability assay is employed.

• Matrix Preparation: Prepare a 1 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2. Spike the test compound to a final concentration of 1 µM.

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

  • Causality: This ensures the system reaches physiological temperature equilibrium before the enzymatic reaction begins, preventing artificial lag phases in the kinetic data.

• Reaction Initiation: Add 1 mM NADPH to initiate the CYP450-mediated oxidation.

• Quenching (Time-Course): At predetermined intervals (0, 5, 15, 30, 60 minutes), transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

  • Causality: The ice-cold organic solvent instantly precipitates the microsomal proteins, completely halting enzymatic activity and preventing artifactual degradation of the analyte.

• LC-MS/MS Quantification: Centrifuge the quenched samples at 14,000 rpm for 10 minutes. Inject the supernatant into an LC-MS/MS system.

  • Causality: The internal standard corrects for matrix effects and ion suppression during electrospray ionization, ensuring the calculated intrinsic clearance ( CLint​ ) is highly trustworthy.

In vitro microsomal stability assay workflow for PK profiling.

References

• PubChem. "1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384". National Institutes of Health (NIH). Available at:[Link]

• Semantic Scholar. "Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib". Semantic Scholar. Available at:[Link]

• Der Pharma Chemica. "An Efficient and Alternative Method for Synthesis of Tofacitinib". Der Pharma Chemica. Available at:[Link]

• PubMed (NIH). "The pharmacokinetics, metabolism, and clearance mechanisms of tofacitinib, a janus kinase inhibitor, in humans". National Library of Medicine. Available at:[Link]

• PMC (NIH). "Physiologically Based Pharmacokinetic Modeling of Tofacitinib: Predicting Drug Exposure and Optimizing Dosage in Special Populations and Drug–Drug Interaction Scenarios". National Library of Medicine. Available at:[Link]

• MDPI. "Physiologically Based Pharmacokinetic Simulation of Tofacitinib in Humans Using Extrapolation from Single-Species Renal Failure Model". Pharmaceutics. Available at:[Link]

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 6. mdpi.com [mdpi.com]
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• 8. CAS 384338-21-0: 3-Piperidinol, 4-methyl-1-(phenylmethyl)-… [cymitquimica.com]

Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: Stereoselective Synthesis of cis-1-Benzyl-4-methyl-piperidin-3-ol

Abstract

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and bioactive molecules. Specifically, 3,4-disubstituted piperidines, such as cis-1-Benzyl-4-methyl-piperidin-3-ol, serve as critical chiral building blocks for complex drug candidates. Control over the relative stereochemistry of the substituents is paramount, as different diastereomers often exhibit vastly different pharmacological profiles. This document provides a comprehensive, step-by-step protocol for the stereoselective synthesis of cis-1-Benzyl-4-methyl-piperidin-3-ol. The synthesis proceeds via a two-stage process: first, the preparation of the key intermediate, 1-Benzyl-4-methylpiperidin-3-one, followed by a diastereoselective reduction of the ketone. This guide explains the mechanistic rationale behind the chosen reagents and conditions, particularly focusing on the factors governing the stereochemical outcome of the reduction step.

Introduction: The Strategic Importance of Piperidine Scaffolds

Nitrogen-containing heterocyclic compounds are foundational to drug discovery.[1] Among them, the piperidine ring is ubiquitous due to its favorable physicochemical properties and its ability to present substituents in well-defined three-dimensional orientations.[2] The target molecule, cis-1-Benzyl-4-methyl-piperidin-3-ol, possesses two stereocenters at the C3 and C4 positions. The cis configuration, where the hydroxyl and methyl groups reside on the same face of the piperidine ring, is a key structural motif required for the synthesis of various therapeutic agents.

This protocol outlines a robust and reproducible pathway suitable for research and process development settings. The synthetic strategy is bifurcated into two primary operations:

• Synthesis of the Ketone Precursor: Formation of 1-Benzyl-4-methylpiperidin-3-one.

• Diastereoselective Reduction: Stereocontrolled reduction of the ketone to yield the desired cis-alcohol.

The causality behind the stereoselectivity of the reduction step is a key focus, as it represents the most critical transformation in establishing the final product's architecture.

Overall Synthetic Workflow

The synthesis is achieved in two sequential stages, starting from the commercially available 3-Amino-4-methylpyridine. The workflow is designed for clarity and reproducibility.

Caption: Overall workflow for the synthesis of the target compound.

Part 1: Synthesis of 1-Benzyl-4-methylpiperidin-3-one

The synthesis of the ketone intermediate is adapted from procedures outlined in patent literature, which describe a multi-step but high-yielding sequence starting from 3-Amino-4-methylpyridine.[3][4] This route is often preferred over direct alkylation of a pre-formed piperidone due to challenges with regioselectivity.

Principle and Rationale

The strategy involves four key transformations:

• N-Acylation: The amino group of 3-Amino-4-methylpyridine is protected as an acetamide. This is a standard protecting group strategy that deactivates the amino group towards unwanted side reactions.

• Quaternization: The pyridine nitrogen is alkylated with benzyl bromide to form a pyridinium salt. This activates the pyridine ring for subsequent reduction.

• Partial Reduction: The pyridinium ring is partially reduced using a mild reducing agent like sodium borohydride (NaBH₄) to form a tetrahydropyridine derivative.

• Hydrolysis: The enamine and acetyl functionalities of the tetrahydropyridine intermediate are hydrolyzed under acidic conditions to unmask the ketone, yielding the desired 1-Benzyl-4-methylpiperidin-3-one.

Detailed Experimental Protocol

Materials and Reagents:

• 3-Amino-4-methylpyridine

• Acetic Anhydride

• Benzyl Bromide

• Toluene

• Sodium Borohydride (NaBH₄)

• Methanol

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Dichloromethane (DCM)

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Procedure:

• N-Acylation:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Amino-4-methylpyridine (1.0 eq) in dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add acetic anhydride (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours until TLC analysis indicates complete consumption of the starting material.

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 3-Acetylamino-4-methylpyridine.

• Quaternization:

  • Dissolve the crude 3-Acetylamino-4-methylpyridine (1.0 eq) in toluene.

  • Add benzyl bromide (1.1 eq) to the solution.

  • Heat the mixture to reflux (approx. 110 °C) and maintain for 12-16 hours. A precipitate will form.

  • Cool the reaction mixture to room temperature and collect the solid pyridinium salt by filtration. Wash the solid with cold toluene and dry under vacuum.

• Partial Reduction:

  • Suspend the dried pyridinium salt (1.0 eq) in methanol.

  • Cool the suspension to 0 °C.

  • Add sodium borohydride (2.0 eq) portion-wise, keeping the internal temperature below 10 °C.

  • After the addition is complete, stir the reaction at room temperature for 4-6 hours.

  • Remove the methanol under reduced pressure. Add water to the residue and extract with dichloromethane (3x).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate to give the crude tetrahydropyridine intermediate.

• Hydrolysis to Ketone:

  • Dissolve the crude intermediate in a mixture of water and concentrated hydrochloric acid (e.g., 6M HCl).

  • Heat the solution to reflux (approx. 100 °C) for 4-6 hours.

  • Cool the mixture to 0 °C and carefully basify with a cold aqueous NaOH solution (e.g., 10M) until the pH is >12.

  • Extract the basic aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure 1-Benzyl-4-methylpiperidin-3-one.[5]

Part 2: Diastereoselective Reduction to cis-1-Benzyl-4-methyl-piperidin-3-ol

This is the stereochemistry-defining step. The choice of reducing agent and reaction conditions dictates the ratio of cis to trans diastereomers.

Principle and Rationale: Achieving cis-Stereoselectivity

The reduction of cyclic ketones is governed by the steric environment around the carbonyl group. The piperidine ring of 1-Benzyl-4-methylpiperidin-3-one preferentially adopts a chair conformation where the bulky benzyl group and the methyl group occupy equatorial positions to minimize steric strain.

• Axial vs. Equatorial Attack: Hydride delivery can occur from two faces:

  • Axial Attack: The hydride approaches from the top face (axial), leading to the formation of an equatorial hydroxyl group. This results in the trans isomer .

  • Equatorial Attack: The hydride approaches from the bottom face (equatorial), which is more sterically hindered by the axial hydrogens at C2 and C6. This leads to the formation of an axial hydroxyl group, resulting in the cis isomer .

• Kinetic vs. Thermodynamic Control: For many simple cyclic ketones, small, unhindered hydride reagents like sodium borohydride (NaBH₄) preferentially attack from the less hindered axial direction (Felkin-Anh model), leading to the thermodynamically more stable equatorial alcohol (trans product) under kinetic control.[6][7]

• The Role of the 4-Methyl Group: The equatorial methyl group at C4 does not significantly alter the steric hindrance for an axial approach of the hydride. Therefore, reduction with a standard reagent like NaBH₄ is expected to produce a mixture of diastereomers, often favoring the trans product.

• Strategy for cis Selectivity: To favor the cis product (axial alcohol), one must encourage equatorial attack. While using a very bulky reducing agent (e.g., L-Selectride) is a common strategy, for this specific substrate, a high cis selectivity can often be achieved even with NaBH₄ under carefully controlled conditions. This is because the energy difference between the transition states for axial and equatorial attack can be subtle. A patent describing a similar reduction reports a high cis selectivity (28:1).[8] The protocol below utilizes standard conditions that provide a good yield of the cis isomer, which can then be purified from the minor trans isomer.

Detailed Experimental Protocol

Materials and Reagents:

• 1-Benzyl-4-methylpiperidin-3-one

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Ethyl Acetate (EtOAc)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Dissolution and Cooling:

  • Dissolve 1-Benzyl-4-methylpiperidin-3-one (1.0 eq) in methanol in a round-bottom flask.

  • Cool the solution to 0 °C using an ice-water bath.

• Addition of Reducing Agent:

  • Add sodium borohydride (1.5 eq) slowly in small portions to the stirred solution. Ensure the temperature remains between 0-5 °C.

  • Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

• Quenching and Work-up:

  • Once the starting material is consumed, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature and stir for 15 minutes.

  • Remove the majority of the methanol under reduced pressure.

  • Add water and extract the aqueous layer with ethyl acetate (3x).

• Purification:

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a crude mixture of cis and trans alcohols.

  • The diastereomers can be separated by flash column chromatography on silica gel. The cis and trans isomers typically have different polarities and can be resolved using a hexane/ethyl acetate or dichloromethane/methanol eluent system. The relative elution order should be determined by TLC analysis.

• Characterization:

  • The stereochemical assignment of the major (cis) product can be confirmed using ¹H NMR spectroscopy. The coupling constants of the proton at C3 (the CH-OH proton) with the adjacent protons at C2 and C4 can help determine its axial or equatorial orientation.

Quantitative Data Summary

Step	Reactant	Molar Eq.	Reagent	Molar Eq.	Solvent	Typical Yield
1	3-Amino-4-methylpyridine	1.0	Acetic Anhydride	1.1	DCM	>95% (crude)
2	3-Acetylamino-4-methylpyridine	1.0	Benzyl Bromide	1.1	Toluene	~90%
3	Pyridinium Salt	1.0	Sodium Borohydride	2.0	Methanol	>90% (crude)
4	Tetrahydropyridine Intermediate	1.0	6M HCl	-	Water	70-80% (after purification)
5	1-Benzyl-4-methylpiperidin-3-one	1.0	Sodium Borohydride	1.5	Methanol	85-95% (combined isomers)

Safety and Handling

• Benzyl Bromide: Is a lachrymator and corrosive. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Sodium Borohydride: Reacts with water and acids to produce flammable hydrogen gas. Add portion-wise and quench carefully at low temperatures.

• Solvents: Dichloromethane, toluene, methanol, and ethyl acetate are flammable and/or toxic. Use in a fume hood and avoid ignition sources.

• Acids and Bases: Concentrated HCl and NaOH solutions are highly corrosive. Handle with care.

References

• ChemicalBook. (n.d.). 1-BENZYL-3-METHYL-4-PIPERIDONE synthesis.
• Google Patents. (n.d.). AN IMPROVED PROCESS FOR THE PREPARATION OF (3R,4R)-(1-BENZYL-4-METHYLPIPERIDIN-3-YL)-METHYLAMINE.
• Google Patents. (n.d.). EP3539965A1 - An improved process for the preparation of (3r,4r)-(1-benzyl-4-methylpiperidin-3-yl)-methylamine.
• Quick Company. (n.d.). An Improved Process For The Preparation Of (3 R,4 R) 1 Benzyl 4 Methylpiperidin 3 Yl) Methylamine.
• ResearchGate. (n.d.). Development of two diastereoselective routes towards trans-4-aminomethyl-piperidin-3-ol building blocks.
• Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. The Journal of Organic Chemistry, 66(7), 2487-2492.
• Iorio, M. A., et al. (1970). Synthesis and conformational study of some diastereoisomeric 4-methyl-3-phenyl-3-piperidinols and related esters. Tetrahedron, 26(23), 5519–5527.
• Google Patents. (n.d.). Method for synthesizing cis-1-benzyl-3-methylamino-4-methyl-piperidine.
• Zhang, J., & Schmalz, H.-G. (2006). A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols.
• PubMed. (2013). Enantioselective synthesis of cis-3-fluoropiperidin-4-ol, a building block for medicinal chemistry.
• PubChem. (n.d.). 1-Benzyl-4-methylpiperidin-3-one.
• Defense Technical Information Center. (1991). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide.
• ChemicalBook. (n.d.). 1-benzyl-4-methylpiperidin-3-one | 32018-96-5.
• The Journal of Organic Chemistry. (2019). Enantiodivergent Approach to the Synthesis of cis-2,6-Disubstituted Piperidin-4-ones.
• precisionFDA. (n.d.). 1-BENZYL-4-METHYLPIPERIDIN-3-ONE HYDROCHLORIDE.
• Journal of the Chemical Society C: Organic. (1969). Some diastereoisomeric 3-methyl-4-phenylpiperidin-4-ols.
• Chemical Review and Letters. (2021).
• Arkivoc. (2011). Optically pure trans-1-benzyl-4-aminopiperidin-3-ols.
• The Royal Society of Chemistry. (n.d.).
• Simson Pharma Limited. (n.d.). 1-Benzyl-4-methylpiperidin-3-one | CAS No- 32018-96-5.
• O'Hagan, D. W., & Rzepa, H. S. (2006). Synthesis of 3,4-Disubstituted Piperidines by Carbonyl Ene and Prins Cyclizations: Switching between Kinetic and Thermodynamic Control with Brønsted and Lewis Acid Catalysts. The Journal of Organic Chemistry, 71(8), 3279-3288.
• Organic Process Research & Development. (2005). A Practical Large-Scale Synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol via Asymmetric 1,3-Dipolar Cycloaddition.
• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY.
• PubMed. (2006).
• RSC Medicinal Chemistry. (2022). 5.

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Application Note: cis-1-Benzyl-4-methyl-piperidin-3-ol as a Versatile Scaffold in Medicinal Chemistry

Executive Summary

The chiral building block cis-1-benzyl-4-methyl-piperidin-3-ol has emerged as a highly valuable scaffold in modern medicinal chemistry and drug discovery[1]. Characterized by a saturated basic nitrogen heterocycle, a protected secondary amine, and two contiguous stereocenters, this molecule serves as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs)[2]. Most notably, it is the foundational precursor for Tofacitinib , a blockbuster Janus kinase 3 (JAK3) inhibitor[3]. Beyond immunology, the 3-hydroxy-4-methylpiperidine core is increasingly utilized to tune central nervous system (CNS) pharmacophores, specifically in the development of highly selective Sigma-1 ( σ1​ ) receptor modulators[4].

This application note details the mechanistic rationale behind utilizing this specific scaffold, outlines key synthetic workflows, and provides field-validated, self-verifying protocols for its structural manipulation.

Mechanistic Insights & Structural Rationale

The utility of cis-1-benzyl-4-methyl-piperidin-3-ol is driven by three distinct structural features:

• The N-Benzyl Protecting Group : The benzyl moiety provides essential lipophilicity, ensuring the intermediate remains soluble in organic solvents during early-stage synthesis[2]. It also prevents the basic piperidine nitrogen from interfering with electrophilic reagents and can be cleanly removed late-stage via palladium-catalyzed hydrogenolysis.

• The Basic Nitrogen : In biological systems, the piperidine nitrogen is protonated at physiological pH, allowing it to form critical salt bridges with acidic residues in target receptors (e.g., Asp115 in D4 receptors or Glu172 in σ1​ receptors)[4].

• Contiguous Stereocenters (C3 and C4) : The cis-relationship between the C3-hydroxyl and C4-methyl groups is synthetically deliberate. It sets up the molecule for a stereospecific SN​2 nucleophilic displacement. Because SN​2 reactions proceed with an inversion of configuration, starting with the cis-isomer is the only way to reliably achieve the trans-diaxial configuration required for target APIs like Tofacitinib[3].

Application 1: Enantioselective Synthesis of JAK3 Inhibitors

Tofacitinib citrate is a first-in-class JAK inhibitor used for the treatment of rheumatoid and psoriatic arthritis. The bottleneck in its industrial production is the synthesis of the chiral (3R,4R)-disubstituted piperidine core[3].

By utilizing cis-1-benzyl-4-methyl-piperidin-3-ol, chemists can bypass expensive and cumbersome rhodium-catalyzed asymmetric hydrogenations. Instead, the C3-hydroxyl group is activated (typically via tosylation or mesylation) and subsequently displaced by methylamine[5]. This backside attack flips the stereocenter, converting the cis-scaffold directly into the trans-3-(methylamino)-4-methylpiperidine intermediate with high diastereoselectivity[3].

Workflow demonstrating the stereoinvertive synthesis of Tofacitinib from the cis-piperidine scaffold.

Application 2: Tuning CNS Targets (Sigma-1 vs. D4 Receptors)

Beyond immunology, the 3-hydroxy-4-methylpiperidine scaffold is a privileged structure in neuropharmacology. Recent structure-activity relationship (SAR) studies have demonstrated that this scaffold can forcefully shift a molecule's binding affinity from Dopamine 4 (D4) receptors to Sigma-1 ( σ1​ ) receptors[4].

While both receptors bind basic piperidines via salt bridges, the addition of the 3-hydroxyl and 4-methyl groups creates a steric and electronic environment that perfectly complements the σ1​ binding pocket while sterically clashing with the D4 sub-pocket[4]. This divergence is critical for developing non-opioid analgesics and treatments for neurodegenerative diseases without triggering dopaminergic side effects.

Quantitative SAR Comparison: Scaffold Functionalization

Compound Variant	Target Receptor	Binding Affinity ( Ki​ , nM)	Selectivity Ratio ( σ1​ :D4)
Unsubstituted Piperidine Base	σ1​	~15.0	~10
Unsubstituted Piperidine Base	D4	~150.0	-
cis-3-OH-4-Me-Piperidine Analog	σ1​	1.2	>700
cis-3-OH-4-Me-Piperidine Analog	D4	860.0	-
CF3-Indazole Piperidine Analog	σ1​	0.7	829
CF3-Indazole Piperidine Analog	D4	580.0	-

Data summarized from competitive inhibition assays utilizing [3H]N-methylspiperone (D4R) and [3H]Pentazocine (S1R)[4].

Mechanistic rationale for Sigma-1 vs D4 receptor selectivity driven by the substituted piperidine.

Experimental Protocols

The following step-by-step methodologies detail the transformation of the cis-1-benzyl-4-methyl-piperidin-3-ol scaffold into the trans-amine intermediate[2],[5].

Protocol A: O-Activation via Tosylation

Causality: The C3-hydroxyl group is a poor leaving group. Conversion to a p-toluenesulfonate (tosylate) highly activates the carbon for nucleophilic attack. Triethylamine (TEA) is used to scavenge the HCl byproduct, preventing the protonation of the piperidine nitrogen which would crash the starting material out of solution[2].

• Preparation: Dissolve 1.0 eq of cis-1-benzyl-4-methyl-piperidin-3-ol in anhydrous dichloromethane (DCM) (0.2 M concentration) under an inert argon atmosphere.

• Base Addition: Add 2.0 eq of Triethylamine (TEA) and 0.1 eq of 4-Dimethylaminopyridine (DMAP) as a catalyst. Cool the reaction flask to 0 °C using an ice bath to control the exothermic reaction.

• Reagent Addition: Slowly add 1.2 eq of p-Toluenesulfonyl chloride (TsCl) portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor progression via TLC (Hexane:EtOAc, 7:3).

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer three times with DCM.

• Purification: Wash the combined organic layers with brine (to remove residual aqueous impurities and drive organic partitioning), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the tosylate intermediate.

Protocol B: Stereoinvertive SN​2 Displacement

Causality: The bulky adjacent C4-methyl group and the rigid piperidine ring create significant steric hindrance. Therefore, the SN​2 displacement requires high temperatures and a sealed environment to overcome the activation energy barrier, successfully inverting the stereocenter from cis to trans[3].

• Preparation: Dissolve the tosylate intermediate from Protocol A in a 33% solution of methylamine in absolute ethanol (approx. 10 eq of methylamine).

• Reaction: Transfer the solution to a heavy-walled pressure tube. Seal tightly and heat to 85 °C for 18 hours behind a blast shield.

• Cooling & Venting: Cool the vessel completely to 0 °C before carefully venting to release built-up pressure from the volatile methylamine.

• Concentration: Remove the ethanol and excess methylamine under reduced pressure.

• Partitioning: Suspend the crude residue in EtOAc and wash with 1M NaOH. Note: The strong basic wash ensures the newly formed secondary amine is fully deprotonated, forcing it into the organic layer.

• Isolation: Dry the organic layer over Na2​SO4​ , concentrate, and purify via silica gel column chromatography (DCM:MeOH:NH4OH, 90:9:1) to isolate the pure trans-3-(methylamino)-4-methylpiperidine derivative.

Trustworthiness & Quality Control (Self-Validating Systems)

To ensure the scientific integrity of the synthesized scaffold, the protocol must be self-validating. The most robust method to confirm the success of the SN​2 inversion (Protocol B) is via 1H NMR Spectroscopy analysis of the coupling constants ( J -values) .

• Pre-Reaction (Starting Material): In the cis-1-benzyl-4-methyl-piperidin-3-ol, the C3 and C4 protons are in an equatorial-axial or equatorial-equatorial relationship. This geometry dictates a small coupling constant ( J≈2−5 Hz ).

• Post-Reaction (Product): Following the successful SN​2 backside attack, the stereocenter inverts, placing the C3 and C4 protons in a trans-diaxial relationship. According to the Karplus equation, this dihedral angle ( ≈180∘ ) will result in a significantly larger coupling constant ( J≈9−12 Hz ).

Observing this shift in the J -value during quality control provides absolute, self-contained proof that the stereochemical inversion was successful and the correct pharmacophore geometry has been achieved.

References

• Benchchem. (3S,4R)-1-benzyl-4-methylpiperidin-3-ol. Benchchem Product Catalog. 1

• EvitaChem. Rel-(3R,4S)-1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate. EvitaChem Technical Documentation. 2

• Semantic Scholar. Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib. 3

• ChemRxiv. From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. 4

• Der Pharma Chemica. An Efficient and Alternative Method for Synthesis of Tofacitinib. 5

• ResearchGate. Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib.

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• 4. chemrxiv.org [chemrxiv.org]
• 5. derpharmachemica.com [derpharmachemica.com]

Application Note: A Robust HPLC Method for the Analysis of cis-1-Benzyl-4-methyl-piperidin-3-ol

Abstract

This application note details a systematic approach to developing a robust, accurate, and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of cis-1-Benzyl-4-methyl-piperidin-3-ol. This compound, a key intermediate in pharmaceutical synthesis, presents analytical challenges due to its basic nature. The developed method addresses common issues such as peak tailing and ensures consistent performance suitable for quality control and drug development environments. We outline the strategic selection of the stationary phase, mobile phase optimization, and final chromatographic conditions, providing a comprehensive protocol for immediate implementation.

Introduction

Cis-1-Benzyl-4-methyl-piperidin-3-ol is a substituted piperidine derivative increasingly utilized as a building block in the synthesis of complex pharmaceutical agents. The piperidine scaffold is a prevalent structural motif in many marketed drugs. Given its role as a critical intermediate, a reliable analytical method is essential to ensure its identity, purity, and quality throughout the manufacturing process.

The primary analytical challenge with this molecule lies in its tertiary amine within the piperidine ring. This basic functional group can interact strongly with residual acidic silanol groups on the surface of traditional silica-based HPLC columns, leading to poor peak shape, specifically peak tailing.[1][2][3] This phenomenon can compromise resolution, accuracy, and precision of quantification.[3] This guide provides a detailed workflow for overcoming these challenges to develop a fit-for-purpose HPLC method.

Method Development Strategy: A Rationale-Driven Approach

A successful HPLC method is built on a logical and systematic selection of chromatographic parameters. Our strategy focuses on controlling the analyte's interaction with the stationary phase to achieve a sharp, symmetrical peak shape.

Analyte Properties and Detector Selection

• Structure: cis-1-Benzyl-4-methyl-piperidin-3-ol contains a benzyl group, which is an excellent chromophore for UV detection. The benzene ring typically exhibits strong absorbance around 254-260 nm and a stronger absorbance near 205 nm.[4][5] To ensure specificity and sensitivity while minimizing interference from common solvents like acetonitrile, a wavelength of 256 nm was selected.

• Physicochemical Properties: The molecule has a basic tertiary amine. The pKa of the analyte is crucial for method development, as the mobile phase pH should be controlled to be at least 1.5-2 pH units away from the pKa to ensure a single, stable ionic form.[6][7] Operating at a low pH (e.g., pH 2.5-3.5) protonates the tertiary amine, making it consistently charged. This approach also suppresses the ionization of residual silanol groups on the silica packing, which are the primary cause of peak tailing for basic compounds.[2][8]

Column Selection: Mitigating Secondary Interactions

Standard C18 columns can be problematic for basic compounds due to exposed silanol groups.[1] To circumvent this, a modern, high-purity silica column with robust end-capping is required. End-capping is a process that blocks most of the residual silanols, significantly reducing undesirable secondary interactions.[2] For this application, a column with polar-modified or embedded-polar group (EPG) chemistry could also be considered to improve peak shape and provide alternative selectivity.[6][9] We selected a high-performance C18 column known for its high degree of end-capping and suitability for basic analytes.

Mobile Phase Optimization: The Key to Good Chromatography

The mobile phase composition is the most powerful tool for controlling retention and selectivity in RP-HPLC.

• Organic Modifier: Acetonitrile (ACN) was chosen over methanol due to its lower viscosity (leading to lower backpressure) and better UV transparency at lower wavelengths.

• Aqueous Phase & pH Control: To maintain a low pH and protonate the analyte, a buffer is necessary. A volatile buffer is preferred, especially if the method is intended to be compatible with mass spectrometry (LC-MS). A solution of 0.1% Formic Acid (v/v) in water provides a stable pH of approximately 2.7, which is ideal for protonating the piperidine nitrogen and suppressing silanol activity.[2]

The overall method development workflow is depicted below.

Caption: A systematic workflow for HPLC method development.

Experimental Protocol

Apparatus and Materials

• HPLC System with UV Detector

• Analytical Balance

• pH Meter

• Volumetric flasks and pipettes

• HPLC Vials

• HPLC Grade Acetonitrile

• HPLC Grade Water

• Formic Acid (≥98%)

• cis-1-Benzyl-4-methyl-piperidin-3-ol reference standard

Reagent and Standard Preparation

• Mobile Phase A (Aqueous): Add 1.0 mL of Formic Acid to 1000 mL of HPLC grade water. Filter through a 0.22 µm membrane filter and degas.

• Mobile Phase B (Organic): HPLC Grade Acetonitrile.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water.

• Working Standard Solution (0.1 mg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with the same 50:50 diluent.

Optimization Data

The optimization process involves a systematic evaluation of critical parameters. The effect of mobile phase pH on peak shape is particularly important for basic compounds like the target analyte.

Caption: Decision tree for optimizing the peak shape of basic analytes.

The table below illustrates the typical effect of mobile phase composition on analyte retention and peak asymmetry.

Table 1: Effect of Mobile Phase on Chromatographic Performance

Parameter	Condition 1	Condition 2 (Optimized)
Mobile Phase	50:50 ACN:Water (pH 7.0)	40:60 ACN:Water w/ 0.1% FA (pH 2.7)
Retention Time (min)	3.5	5.8
Tailing Factor (As)	2.1	1.1

| Theoretical Plates (N) | 3500 | 8500 |

As shown, operating at a low pH significantly improves the tailing factor and column efficiency (theoretical plates), leading to a much more reliable method.

Final Optimized HPLC Method

The following protocol represents the final, optimized method for the analysis of cis-1-Benzyl-4-methyl-piperidin-3-ol.

Table 2: Optimized Chromatographic Conditions

Parameter	Setting
Column	High-performance, end-capped C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Mode	Isocratic
Composition	40% B (60% A)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector Wavelength	256 nm
Injection Volume	10 µL

| Run Time | 10 minutes |

Method Validation Considerations

Once developed, this method must be validated according to regulatory guidelines such as ICH Q2(R1) to ensure it is suitable for its intended purpose.[10][11][12][13] Key validation parameters include:

• Specificity: Demonstrating that the method can unequivocally assess the analyte in the presence of impurities and degradation products.

• Linearity: Establishing a linear relationship between analyte concentration and detector response.

• Accuracy & Precision: Confirming the closeness of results to the true value and the degree of scatter between a series of measurements.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determining the lowest concentration of analyte that can be reliably detected and quantified.

• Robustness: Assessing the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Conclusion

By employing a systematic, science-driven approach, we have developed a robust and reliable RP-HPLC method for the analysis of the basic pharmaceutical intermediate cis-1-Benzyl-4-methyl-piperidin-3-ol. The key to success was controlling the mobile phase pH to ensure a consistent, protonated state for the analyte and to suppress undesirable interactions with the stationary phase. This method, detailed in Table 2, provides excellent peak shape and is suitable for routine quality control analysis after appropriate validation.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. Waters Corporation. [Link]

• Fujisaki, N., Comte, P., & Gäumann, T. (1993). Ultraviolet absorption spectrum of the benzyl cation observed by the pulse radiolysis of benzyl chloride. Journal of the Chemical Society, Chemical Communications, (10), 848-849. [Link]

• ICH Q2 Analytical Method Validation. SlideShare. [Link]

• Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Waters Corporation. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography. PubMed. [Link]

• HPLC Method Development Kit: Where to Start? Element Lab Solutions. [Link]

• HPLC Peak Tailing. Axion Labs. [Link]

• HPLC Column Selection Guide. Link Lab. [Link]

• A Review on HPLC Method Development. International Journal of Pharmaceutical Research and Applications. [Link]

• Choosing the Right UHPLC Column for Highly Polar Basic Compounds. Phenomenex. [Link]

• Method Development Guide. ZirChrom. [Link]

• Peak Tailing. Chromatography Forum. [Link]

• Tips and Tricks of HPLC Separation. Agilent. [Link]

• Ultraviolet absorption spectra of the benzyl radical formed during pulse radiolysis. ResearchGate. [Link]

• METHOD DEVELOPMENT ON HPLC. Maharana Pratap P.G. College Hardoi. [Link]

• Ultraviolet absorption spectrum of the benzyl cation observed by the pulse radiolysis of benzyl chloride. Journal of the Chemical Society, Chemical Communications. [Link]

• UV-Vis Spectrum of Benzylamine. SIELC Technologies. [Link]

• The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Shimadzu. [Link]

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. UV- Vis Spectrum of Benzylamine | SIELC Technologies [sielc.com]
• 5. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Developing HPLC Methods [sigmaaldrich.com]
• 7. ijprajournal.com [ijprajournal.com]
• 8. peak tailing - Chromatography Forum [chromforum.org]
• 9. waters.com [waters.com]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 12. database.ich.org [database.ich.org]
• 13. ema.europa.eu [ema.europa.eu]

applications of cis-1-Benzyl-4-methyl-piperidin-3-ol in API manufacturing

Application Note: Process Chemistry and Protocols for cis-1-Benzyl-4-methyl-piperidin-3-ol in API Manufacturing

Executive Summary

The synthesis of advanced Active Pharmaceutical Ingredients (APIs), particularly targeted kinase inhibitors, heavily relies on stereochemically pure piperidine scaffolds. cis-1-Benzyl-4-methyl-piperidin-3-ol has emerged as a critical chiral building block in the pharmaceutical industry, most notably in the total synthesis of Tofacitinib—a Janus kinase 3 (JAK3) inhibitor utilized in the treatment of rheumatoid and psoriatic arthritis[1]. This application note details the mechanistic rationale, upstream synthesis routes, and validated experimental protocols for utilizing this intermediate in commercial API workflows.

Mechanistic Role in API Synthesis

The architectural efficacy of Tofacitinib requires a (3R,4R)-disubstituted piperidine ring to ensure precise binding within the ATP-binding cleft of the JAK3 enzyme[2]. cis-1-Benzyl-4-methyl-piperidin-3-ol serves as the optimal precursor for this moiety due to two fundamental chemical features:

• The Benzyl Protecting Group: The N-benzyl group provides robust, steric protection for the secondary amine against the harsh reducing agents (e.g., LiAlH₄) and alkylating conditions used in upstream steps. It is strategically retained until the final stages of API synthesis, where it is cleanly removed via palladium-catalyzed hydrogenolysis prior to purine coupling[1].

• Stereochemical Priming (Walden Inversion): The cis-configuration of the C4-methyl and C3-hydroxyl groups is essential for downstream amination. When the C3-hydroxyl is activated (e.g., via mesylation) and displaced by a nitrogen nucleophile, the reaction proceeds via an SN2 mechanism. This inversion naturally converts the cis-geometry into the required trans-(3R,4R)-amine configuration found in the final drug substance[1].

Synthesis Strategies: Route Comparison

Process chemists typically employ one of two primary routes to synthesize this intermediate, balancing enantiomeric excess (ee) with operational scalability[3][4].

Table 1: Comparative Analysis of Synthesis Routes for cis-1-Benzyl-4-methyl-piperidin-3-ol

Synthetic Route	Key Reagents	Key Advantages	Limitations
Reductive Epoxide Ring-Opening	LiAlH₄, THF, N-benzyl-3,4-epoxypiperidine	High regioselectivity; completely avoids highly toxic hydrogen fluoride operations[3].	Requires cryogenic handling (0–5 °C); safety hazards associated with LiAlH₄ at scale.
Enantioselective Hydroxylation	L-Proline (catalyst), 4-piperidone	Direct enantiopure synthesis; aligns with green chemistry principles[4].	Requires careful optimization of catalyst loading; potentially longer reaction times.

Experimental Protocol: Regioselective Reductive Ring-Opening

The following methodology details the regioselective reductive ring-opening of N-benzyl-3,4-epoxypiperidine to yield cis-1-Benzyl-4-methyl-piperidin-3-ol[3].

Objective: Achieve high regioselectivity for the C3-hydroxyl/C4-methyl configuration while maintaining a self-validating, safe workup.

• Step 1: Preparation of Hydride Suspension Suspend LiAlH₄ (1.0 eq) in anhydrous THF under an inert argon atmosphere.

  • Causality: Argon displaces atmospheric moisture, preventing the premature and potentially explosive hydrolysis of the highly reactive LiAlH₄.

• Step 2: Epoxide Addition Cool the suspension to 0–5 °C. Slowly add a solution of N-benzyl-3,4-epoxypiperidine (1.0 eq) in THF dropwise.

  • Causality: Dropwise addition controls the highly exothermic reduction. Maintaining 0–5 °C ensures kinetic control, driving high regioselectivity by directing the hydride attack exclusively to the less sterically hindered carbon.

• Step 3: Reaction Maturation & Validation Stir the mixture for 1 hour at 0–5 °C. Monitor the reaction progress via Thin Layer Chromatography (TLC).

  • Self-Validation: The reaction is deemed complete only when TLC confirms the total disappearance of the higher-Rf epoxide starting material, ensuring no unreacted precursor complicates downstream crystallization.

• Step 4: Quenching (Fieser Modification) Carefully quench the reaction by adding ethyl acetate, followed by saturated aqueous Na₂SO₄.

  • Causality: Ethyl acetate safely neutralizes unreacted LiAlH₄ without violent hydrogen gas evolution. The subsequent addition of saturated Na₂SO₄ forces the aluminum byproducts to precipitate as a granular, easily filterable white solid, rather than a product-trapping gelatinous emulsion.

  • Self-Validation: The formation of a distinct, heavy white granular precipitate confirms successful quenching and phase separation.

• Step 5: Isolation Filter the granular salts, wash the filter cake with fresh THF, and concentrate the combined filtrate in vacuo to yield the target cis-1-benzyl-4-methyl-piperidin-3-ol.

Downstream Workflow: Conversion to the Tofacitinib API

Once isolated, cis-1-benzyl-4-methyl-piperidin-3-ol is subjected to a sequence of activation and amination. The hydroxyl group is reacted with methanesulfonyl chloride to form a mesylate leaving group. Subsequent treatment with a nitrogen nucleophile induces a stereospecific inversion at the C3 carbon. The resulting mixture is resolved using chiral acids, such as p-xylene formyl tartrate, yielding the pure (3R,4R)-(1-benzyl-4-methylpiperidin-3-yl)methylamine tartrate salt[1][2]. This salt is the direct precursor that couples with the deaminated purine core to complete the Tofacitinib scaffold.

Workflow of Tofacitinib synthesis highlighting the cis-1-Benzyl-4-methyl-piperidin-3-ol intermediate.

References

• Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib - Semantic Scholar[Link]

• An Efficient and Alternative Method for Synthesis of Tofacitinib - Der Pharma Chemica[Link]

• Short enantioselective total synthesis of (+)-tofacitinib - CSIR-NCL Library, Pune[Link]

• Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib - ResearchGate[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Short enantioselective total synthesis of (+)-tofacitinib | CSIR-NCL Library, Pune [library.ncl.res.in]

Application Note: Catalytic Debenzylation Techniques for cis-1-Benzyl-4-methyl-piperidin-3-ol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, stereochemical fidelity, and scalable protocols for N-debenzylation.

Introduction & Strategic Context

The compound cis-1-benzyl-4-methyl-piperidin-3-ol is a highly valuable synthetic intermediate, most prominently utilized in the total synthesis of Janus kinase (JAK) inhibitors such as tofacitinib [1]. The N-benzyl group serves as a robust protecting moiety during early-stage functionalization. However, its subsequent removal (debenzylation) to yield the secondary amine (cis-4-methyl-piperidin-3-ol) must be executed with strict chemoselectivity.

As an application scientist, the primary challenge in this transformation is not merely cleaving the C–N bond, but doing so without inducing epimerization at the cis-3,4-stereocenters or triggering unwanted ring-opening reactions. This guide details field-proven, self-validating catalytic hydrogenolysis protocols that ensure complete conversion while maintaining >99% stereoretention.

Mechanistic Insights & Catalyst Selection

The cleavage of the N-benzyl bond is a heterogeneous catalytic process that relies on the precise coordination of the substrate to a palladium surface [2]. Understanding this mechanism is critical for troubleshooting and optimization.

• Catalyst Dynamics: 10% Palladium on Carbon (Pd/C) is the industry standard. However, for sterically hindered piperidines, 20% Pd(OH)₂/C (Pearlman’s catalyst) is often deployed because its non-pyrophoric nature (when wet) and higher surface-active Pd content accelerate sluggish reactions [3].

• Stereochemical Fidelity: The cis relationship between the C3-hydroxyl and C4-methyl groups is vulnerable to epimerization only if the reaction conditions promote reversible oxidation to a ketone. By maintaining a strictly reductive environment and avoiding strong bases, the hydrogenolysis mechanism bypasses any C3/C4 intermediate, strictly preserving the cis geometry.

• The Role of Acidic Modifiers: The addition of a weak acid (e.g., acetic acid) is a critical causal step. As the reaction progresses, the newly formed secondary amine is highly basic and can strongly coordinate to the Pd surface, poisoning the catalyst. Acetic acid protonates the product in situ, preventing catalyst deactivation and accelerating the reaction [2].

Mechanistic pathway of Pd-catalyzed N-debenzylation via hydrogenolysis.

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems , meaning the reaction setup inherently provides real-time feedback on its progress and safety.

Protocol A: Direct Catalytic Hydrogenation (H₂ Gas)

Optimal for process scale-up and maximum atom economy.

Self-Validation Indicator: Continuous monitoring of the pressure gauge. A plateau in hydrogen pressure drop mathematically validates the completion of the stoichiometric reduction.

• Preparation: In a flame-dried Parr hydrogenation vessel or autoclave, dissolve cis-1-benzyl-4-methyl-piperidin-3-ol (10.0 mmol) in absolute ethanol (50 mL).

• Acidic Modification: Add glacial acetic acid (15.0 mmol, 1.5 equiv.). Causality: This ensures the resulting secondary amine is immediately sequestered as an acetate salt, preventing Pd-surface poisoning [2].

• Catalyst Loading: Carefully add 10% Pd/C (10% w/w relative to substrate). Safety Note: Always add the catalyst under an inert argon blanket to prevent the dry Pd/C from igniting the ethanol vapors.

• Hydrogenation: Purge the vessel with H₂ via three vacuum/H₂ cycles. Pressurize the reactor to 40–50 psi and agitate at 30–40 °C for 12 hours.

• Workup & Isolation: Vent the reactor safely. Filter the crude suspension through a tightly packed Celite® pad. Causality: Celite traps the fine Pd particulates, preventing them from catching fire upon drying. Wash the pad with methanol (2 x 20 mL). Concentrate the filtrate in vacuo, neutralize with 1M NaOH, and extract with dichloromethane to yield the pure cis-4-methyl-piperidin-3-ol.

Protocol B: Catalytic Transfer Hydrogenation (Ammonium Formate)

Optimal for bench-scale synthesis without access to high-pressure reactors.

Self-Validation Indicator: Thin-Layer Chromatography (TLC) using a Ninhydrin stain. The starting material (tertiary amine) will not stain, while the product (secondary amine) will instantly develop a deep purple/blue spot upon heating, visually validating conversion.

• Preparation: Dissolve the substrate (10.0 mmol) in HPLC-grade methanol (50 mL) in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add ammonium formate (40.0 mmol, 4 equiv.) followed by 10% Pd/C (10% w/w). Causality: Ammonium formate decomposes thermally on the palladium surface into NH₃, CO₂, and H₂ gas, providing a steady, localized source of hydrogen without external pressure [4].

• Reaction: Heat the mixture to a gentle reflux (65 °C) for 4–6 hours.

• Workup & Isolation: Cool to room temperature. Filter through Celite® to remove the catalyst. Concentrate the filtrate to remove methanol. Redissolve the resulting residue (which contains the product and residual formate salts) in ethyl acetate. Wash with 1M aqueous NaOH to break the formate salt, separate the organic layer, dry over Na₂SO₄, and concentrate[4].

Decision tree and workflow for selecting N-debenzylation conditions.

Quantitative Data & Optimization

When scaling up the synthesis of cis-4-methyl-piperidin-3-ol, selecting the right parameters is a balance of time, safety, and yield. The table below synthesizes expected outcomes based on established literature parameters.

Table 1: Comparative Matrix of Debenzylation Conditions

Method	Catalyst	Hydrogen Source	Solvent	Temp (°C)	Time (h)	Yield (%)	Stereoretention
Direct Hydrogenation	10% Pd/C	H₂ (50 psi)	EtOH / AcOH	40	12	>95%	>99% cis
Direct Hydrogenation	20% Pd(OH)₂/C	H₂ (1 atm)	MeOH	25	16	92%	>99% cis
Transfer Hydrogenation	10% Pd/C	Ammonium Formate	MeOH	65	4	88%	>99% cis
Transfer Hydrogenation	10% Pd/C	1,4-Cyclohexadiene	EtOH	78	8	85%	>99% cis

Troubleshooting & Field Insights

• Stalled Reactions (Incomplete Conversion): If TLC or GC-MS indicates the reaction has stalled at 50-60% conversion, the catalyst has likely been poisoned by trace sulfur/phosphorus impurities from upstream steps. Solution: Do not simply increase time. Filter the reaction mixture to remove the dead catalyst, and resubmit the crude material to fresh reaction conditions with a new batch of Pd/C [3].

• Over-reduction / Ring Opening: While rare for piperidines, excessive temperatures (>80 °C) under high H₂ pressure can lead to C-O bond cleavage (loss of the hydroxyl group). Solution: Strictly control the exotherm during the initial hydrogen uptake phase by utilizing a cooling jacket or water bath.

References

• Semantic Scholar. Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib. Available at:[Link]

• ResearchGate. Use of an Ionic Liquid as a Co-solvent for Recyclable Pd/C-Mediated N-Debenzylation. Available at:[Link]

• Google Patents. US20110207948A1 - Process for preparing nebivolol (illustrating ammonium formate transfer hydrogenation on N-benzyl systems).

Application Note: Advanced Purification and Crystallization Protocols for cis-1-Benzyl-4-methyl-piperidin-3-ol

Introduction & Scientific Rationale

cis-1-Benzyl-4-methyl-piperidin-3-ol is a highly valuable pharmaceutical intermediate, most notably serving as the chiral backbone in the synthesis of tofacitinib (CP-690,550), a potent Janus kinase 3 (JAK3) inhibitor used to treat autoimmune diseases like rheumatoid arthritis[1].

Because the pharmacological efficacy of the final active pharmaceutical ingredient (API) is strictly dependent on its spatial configuration, achieving high diastereomeric (cis over trans) and enantiomeric purity (specifically the 3R, 4R configuration) of this intermediate is non-negotiable.

The Causality of the Purification Strategy

As a free base, cis-1-benzyl-4-methyl-piperidin-3-ol typically presents as a viscous oil or a low-melting, sticky solid. This physical state makes direct recrystallization thermodynamically unfavorable and practically inefficient.

• Chromatographic Causality: The tertiary amine in the piperidine ring is highly basic. When subjected to standard silica gel chromatography, it interacts strongly with the acidic silanol groups on the stationary phase, leading to severe peak tailing and poor resolution. We mitigate this by introducing 1% Triethylamine (TEA) into the mobile phase, which competitively deactivates the silanol sites[2].

• Crystallization Causality: To force the compound into a highly ordered crystalline lattice, we must increase its lattice energy. This is achieved via salt formation. By reacting the free base with a bulky, polarizable acid (such as p-toluenesulfonic acid) or a chiral resolving agent (like dibenzoyl-L-tartaric acid), we generate a crystalline salt. The controlled cooling of this salt in an anti-solvent system allows for the selective rejection of trans diastereomers and unwanted enantiomers into the mother liquor[3].

Process Workflow

Workflow for the purification and crystallization of cis-1-benzyl-4-methyl-piperidin-3-ol.

Experimental Protocols

Protocol A: Silica Gel Flash Chromatography (Chemical Purification)

This step removes non-polar organic impurities and residual starting materials from the upstream reductive ring-opening or hydroxylation steps[1].

Materials:

• Silica Gel (230-400 mesh)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Triethylamine (TEA)

Step-by-Step Procedure:

• Column Preparation: Slurry pack the silica gel column using DCM containing 1% (v/v) TEA. Flush with 2 column volumes (CV) of the same solvent to fully deactivate the stationary phase.

• Loading: Dissolve the crude cis-1-benzyl-4-methyl-piperidin-3-ol oil in a minimal amount of DCM and load it carefully onto the column head.

• Elution: Begin elution with 100% DCM (with 1% TEA). Gradually apply a gradient from 0% to 5% MeOH in DCM[2].

• Fraction Collection: Collect fractions and monitor via Thin Layer Chromatography (TLC).

• Concentration: Pool the product-containing fractions and concentrate under reduced pressure (rotary evaporator at 40°C) to yield the purified free base as a pale yellow oil.

Self-Validation & In-Process Control (IPC):

• TLC Conditions: DCM:MeOH (95:5) with 1% TEA.

• Detection: Ninhydrin stain (requires heating) or Dragendorff's reagent.

• Acceptance Criteria: A single, sharp spot at Rf​≈0.35 . No baseline trailing indicates successful silanol deactivation.

Protocol B: Salt Formation & Cooling Crystallization (Diastereomeric Enrichment)

To convert the purified oil into a workable solid, we form the p-toluenesulfonate (tosylate) salt. This step significantly enriches the cis diastereomer.

Step-by-Step Procedure:

• Dissolution: Dissolve the free base oil in Ethyl Acetate (EtOAc) at a ratio of 1 g / 10 mL.

• Acid Addition: In a separate flask, dissolve 1.05 equivalents of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) in a minimal volume of EtOAc/Methanol (9:1). Add this dropwise to the free base solution under continuous stirring at room temperature.

• Nucleation: Stir the mixture at room temperature for 2 hours. A white precipitate should begin to form as the lattice energy of the salt overcomes the solvation energy.

• Cooling Crystallization: Once substantial crystals have formed, transfer the flask to an ice bath (0–5°C) and stir for an additional 1 hour to drive the equilibrium toward maximum yield[2].

• Filtration & Drying: Filter the suspension under vacuum using a Büchner funnel. Wash the filter cake with a cold (0°C) mixture of Heptane/EtOAc (9:1) to remove trapped mother liquor. Dry the crystals in a vacuum oven at 40°C for 12 hours.

Self-Validation & In-Process Control (IPC):

• Acceptance Criteria: Formation of a free-flowing white crystalline powder.

• Purity Check: Achiral HPLC must show >99.0% chemical purity and >95% cis diastereomeric excess (de).

Protocol C: Chiral Resolution via Tartrate Salt (Enantiomeric Enrichment)

If the upstream synthetic route was racemic, the mixture must be resolved to obtain the (3R, 4R) enantiomer required for tofacitinib[3].

Step-by-Step Procedure:

• Dissolution: Dissolve the racemic free base in a mixture of Methanol and Water (8:2 v/v).

• Resolution Agent: Add 1.0 equivalent of Dibenzoyl-L-tartaric acid. Heat the mixture to 60°C until a clear solution is obtained.

• Selective Crystallization: Allow the solution to cool slowly to room temperature over 4 hours. The (3R, 4R)-enantiomer selectively crystallizes as the tartrate salt due to the differential solubility of the diastereomeric salt pairs[3].

• Isolation: Filter the crystals, wash with cold Methanol, and dry under vacuum.

Self-Validation & In-Process Control (IPC):

• Acceptance Criteria: Chiral HPLC (e.g., Chiralpak AD-H column) must demonstrate an enantiomeric excess (ee) of >98.0%.

Quantitative Data Summary

The following table summarizes the expected recovery and purity metrics across the purification lifecycle.

Processing Stage	Physical State	Yield (%)	Chemical Purity (HPLC)	Diastereomeric Ratio (cis:trans)	Enantiomeric Excess (ee)
Crude Extract	Viscous Oil	N/A	75 - 82%	~ 85:15	0% (Racemic)
Post-Chromatography	Pale Yellow Oil	85 - 90%	> 95.0%	~ 88:12	0% (Racemic)
Post-Crystallization (Tosylate)	White Crystals	75 - 80%	> 99.0%	> 99:1	0% (Racemic)
Post-Resolution (Tartrate)	White Crystals	35 - 40%*	> 99.5%	> 99:1	> 98.0% (3R, 4R)

*Note: The theoretical maximum yield for a classical chiral resolution is 50%. A 35-40% yield represents highly efficient recovery of the target enantiomer.

References

• [An Efficient and Alternative Method for Synthesis of Tofacitinib] - Der Pharma Chemica.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCK_PN8sL_wzH6-Zhg0xpfFhitwH4WfU0k1w3bETFHH3HU13pImYHi_h-9d7AzcIcLEjCDgN_Dg3PT5jct3fx8tm29Dv1_W7-x4pYs0wVYkuhKbVJGHF4_vMvkQ8BaKfZXR2CeOGJhPehKos_YcCvkDSoNGk0Ia1HEPLvLPH5dF_eY9-gI79XDUkcEwyP5-OHChvq8-MaNJFzBvqIfY41f3tppgWKpwi7gA4nykDmgEcz5XJyacg==]
• [Short enantioselective total synthesis of (+)-tofacitinib] - CSIR-NCL Library, Pune.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHvxst1VOSJLi8yGfhGhNmPIexs2nyEEAeOd2rC8EPBZUueJVVCqt7EbgCMaY_Q2shngVLs8rn3A-jYdX96iPbh4fvc-HZluPd_aNPSwv85xz1Z2Otr2ZNif6uOTjh2DTqHDgrEN8_SUmgAaLeCtJnWI82jCox3Wth4iOBve51WRGh1qLCvBJBK1qXxPcfEqY4=]
• [Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib] - Semantic Scholar.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1R0TJD1ACf_IJqUb8RGx1kGu7Ep2tyWVmBYfXKAOzAk5qcG32RCd0e-3kIG75YhX030z70kitW9JSYIosap548CEByrXhj-xrScSpygcwjnbwotbHhEjgQatq0RqPT4J7sfSou5lnCmvqZkuDHoxtvtTf7rRxuLiAJqucENWhfw2i0gIqVIv4Hw==]
• [1-Benzyl-4,4-dimethoxypiperidin-3-ol Purification Protocols] - Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFGtVGmZhhJgzhihtQf1gSW2aQBHJgAyyhs7rbPm3DP13Jd33IUZwo5uYn2CDH_7IVsvWeR9T5pD4xCcTHDo9bFzabHrGltF-ljY1XDWP-DfXwJFxINrIpUys6aUA6fw2C8WeI1BA==]

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Stereoselective Synthesis of Piperidine Alkaloids and Bioactive APIs Using cis-1-Benzyl-4-methylpiperidin-3-ol

Executive Summary & Chemical Rationale

cis-1-Benzyl-4-methylpiperidin-3-ol (CAS 384338-20-9) is a privileged chiral building block extensively utilized in the synthesis of complex piperidine alkaloids and active pharmaceutical ingredients (APIs)[1]. The piperidine heterocycle is ubiquitous in nature, forming the core of numerous alkaloids (e.g., pseudoconhydrine, fagomine) and synthetic therapeutics.

The strategic value of cis-1-Benzyl-4-methylpiperidin-3-ol lies in its precise stereochemical architecture. The cis-relationship between the C3-hydroxyl and C4-methyl groups provides a rigid framework that allows chemists to exploit stereospecific substitution reactions. By activating the C3-hydroxyl group, subsequent nucleophilic attack proceeds via an SN​2 mechanism, resulting in a clean Walden inversion. This yields the trans-configuration, which is the thermodynamically favored and biologically active stereochemistry required for targets like2, a potent Janus kinase 3 (JAK3) inhibitor[2]. Furthermore, the orthogonal N-benzyl protecting group ensures the secondary amine remains unreactive during harsh functionalization steps, yet can be cleanly removed via catalytic hydrogenolysis without epimerizing the newly formed stereocenters[3].

Biological Target Context: The JAK/STAT Pathway

The ultimate objective of synthesizing these piperidine derivatives is often the modulation of specific biological signaling cascades. For example, Tofacitinib—a synthetic alkaloid analog derived from this intermediate—acts as an ATP-competitive inhibitor of JAK3[4]. By blocking JAK3, the drug prevents the phosphorylation of STAT proteins, thereby halting the transcription of pro-inflammatory genes responsible for conditions like rheumatoid arthritis[5].

Caption: JAK/STAT signaling pathway illustrating the inhibitory action of target API Tofacitinib.

Synthetic Workflow & Mechanistic Pathway

The transformation of cis-1-Benzyl-4-methylpiperidin-3-ol into a biologically active trans-piperidine alkaloid requires a carefully orchestrated sequence of activation, stereoinversion, and deprotection. The workflow below maps the causal relationship between each synthetic choice and the final molecular architecture.

Caption: Workflow from cis-1-Benzyl-4-methylpiperidin-3-ol to target alkaloid/API via stereoinversion.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in validation checkpoints to ensure high fidelity in stereochemical outcomes and yields[3].

Protocol A: C3-Hydroxyl Activation (Tosylation)

Objective: Convert the poor hydroxyl leaving group into a highly reactive tosylate to prime the C3 position for SN​2 inversion[6].

• Preparation: Dissolve cis-1-Benzyl-4-methylpiperidin-3-ol (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 50 mL) under a nitrogen atmosphere.

• Base Addition: Add triethylamine ( Et3​N , 2.0 eq) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq). Cool the mixture to 0 °C.

• Activation: Slowly add p-Toluenesulfonyl chloride (TsCl, 1.5 eq) in DCM (10 mL) dropwise over 15 minutes.

• Self-Validation Check (TLC): After stirring for 4 hours at room temperature, perform TLC (Hexane:EtOAc 7:3). The starting material ( Rf​=0.3 ) must be completely consumed, replaced by a single new spot ( Rf​=0.6 ).

• Workup: Quench with saturated aqueous NaHCO3​ , extract with DCM, dry over Na2​SO4​ , and concentrate in vacuo.

Protocol B: Stereoinvertive Azidation ( SN​2 )

Objective: Introduce the nitrogen functionality while simultaneously inverting the stereocenter from cis to trans.

• Reaction Setup: Dissolve the crude tosylate intermediate (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 30 mL).

• Nucleophilic Attack: Add Sodium Azide ( NaN3​ , 3.0 eq). Heat the reaction mixture to 80 °C for 12 hours. Causality Note: Elevated temperature in a polar aprotic solvent overcomes the steric hindrance of the adjacent C4-methyl group, ensuring complete Walden inversion.

• Self-Validation Check (IR Spectroscopy): Isolate a small aliquot and perform IR spectroscopy. A strong, sharp absorption band at ~2100 cm−1 confirms the successful incorporation of the azide group.

• Workup: Dilute with water, extract with diethyl ether ( Et2​O ), wash with brine to remove DMF, and concentrate.

Protocol C: Tandem Reduction and N-Debenzylation

Objective: Reduce the azide to a primary amine and remove the N-benzyl protecting group in a single catalytic step to yield the free piperidine alkaloid core.

• Hydrogenation: Dissolve the trans-azido intermediate in methanol (40 mL). Add 10% Pd/C (10% w/w).

• Atmosphere Exchange: Purge the reaction vessel with hydrogen gas ( H2​ ) and maintain under a balloon pressure (1 atm) for 16 hours at room temperature[5].

• Self-Validation Check (LC-MS & Chiral HPLC): Filter the catalyst through a pad of Celite. Analyze the filtrate via LC-MS to confirm the expected mass of trans-3-amino-4-methylpiperidine. Run Chiral HPLC to verify the enantiomeric excess (ee) remains >98%, confirming no epimerization occurred during deprotection.

Quantitative Data Presentation

The optimization of the critical stereoinversion step is summarized below. The data demonstrates that utilizing a tosylate leaving group in a polar aprotic solvent (DMF) at elevated temperatures provides the optimal balance of yield and stereochemical fidelity.

Entry	Activating Agent	Nucleophile	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
1	TsCl / Et3​N	NaN3​	DMF	80	85	>98
2	MsCl / Et3​N	NaN3​	DMSO	60	78	96
3	Triflic Anhydride	Benzylamine	DCM	-78 to RT	65	92
4	TsCl / Et3​N	NaN3​	THF	65	40	98

Table 1: Reaction optimization for the SN​2 stereoinversion of C3-activated 1-Benzyl-4-methylpiperidin-3-ol.

References

• PubChem. "1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384". National Institutes of Health (NIH).
• CymitQuimica. "3-Piperidinol, 4-methyl-1-(phenylmethyl)-, 4-methylbenzenesulfonate".
• CSIR-NCL Library, Pune. "Short enantioselective total synthesis of (+)-tofacitinib".
• Der Pharma Chemica. "An efficient and alternative method for synthesis of tofacitinib".
• Semantic Scholar. "Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib".
• ResearchGate. "Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib".

Sources

• 1. 1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Short enantioselective total synthesis of (+)-tofacitinib | CSIR-NCL Library, Pune [library.ncl.res.in]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. CAS 384338-21-0: 3-Piperidinol, 4-methyl-1-(phenylmethyl)-… [cymitquimica.com]

Application Notes and Protocols for the Safe Handling and Storage of cis-1-Benzyl-4-methyl-piperidin-3-ol

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling and storage protocols for cis-1-Benzyl-4-methyl-piperidin-3-ol. This document synthesizes technical data, safety guidelines, and field-proven insights to ensure the integrity of the compound and the safety of laboratory personnel.

Introduction to cis-1-Benzyl-4-methyl-piperidin-3-ol

cis-1-Benzyl-4-methyl-piperidin-3-ol is a synthetic organic compound with a piperidine core, a functionality prevalent in many pharmaceuticals and research chemicals.[1][2] Its specific stereochemistry may be crucial for its biological activity and reactivity. Due to the absence of a specific Safety Data Sheet (SDS) for this particular stereoisomer, this guide draws upon data from structurally similar piperidine derivatives to establish robust safety protocols.[3][4][5] The principles of chemical safety dictate that in the absence of specific data, a compound should be treated as hazardous.

Chemical and Physical Properties:

Property	Value	Source
Molecular Formula	C13H19NO	PubChem[1]
Molecular Weight	205.30 g/mol	PubChem[1]
Appearance	Assumed to be a solid or liquid	Inferred from related compounds
CAS Number	384338-20-9	PubChem[1]

Hazard Identification and Risk Assessment

• Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[4]

• Skin Corrosion/Irritation: Can cause skin irritation or, in some cases, severe burns.[4][5]

• Serious Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[5][6]

• Flammability: While not always highly flammable, vapors may form explosive mixtures with air, and the compound can be combustible.[3][4][7]

A thorough risk assessment should be conducted before any new experimental procedure involving this compound.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is the consistent and correct use of appropriate PPE.[4]

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.[4][6]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. Gloves should be inspected before use and disposed of properly after handling the compound.[4][8]

• Body Protection: A flame-retardant lab coat or a chemical-resistant apron is essential. For larger quantities or in situations with a high risk of splashing, a chemical-resistant suit may be necessary.[4][9]

• Respiratory Protection: All handling of cis-1-Benzyl-4-methyl-piperidin-3-ol should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]

Fig. 1: PPE Selection and Donning Workflow

Handling Protocols

Adherence to strict handling protocols is crucial to minimize exposure and prevent accidents.

4.1. General Handling:

• Ventilation: Always handle cis-1-Benzyl-4-methyl-piperidin-3-ol in a properly functioning chemical fume hood to avoid inhalation of vapors or dust.[9]

• Avoid Contact: Prevent all personal contact, including inhalation and contact with skin and eyes.[3][10]

• Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling the compound.[3][11]

• Spark Prevention: Use non-sparking tools and take precautionary measures against static discharge, as vapors may be flammable.[3][9]

4.2. Weighing and Transferring:

• Ensure the chemical fume hood sash is at the appropriate height.

• Decontaminate the balance before and after use.

• Use a disposable weighing boat or paper.

• Transfer the compound carefully to prevent aerosolization of dust or splashing of liquid.

• Close the container tightly immediately after use.

• Dispose of the weighing boat/paper as hazardous waste.

Storage Protocols

Proper storage is essential for maintaining the stability and integrity of cis-1-Benzyl-4-methyl-piperidin-3-ol and for ensuring laboratory safety.

5.1. Storage Conditions:

• Container: Store in the original, tightly sealed container.[3][9]

• Location: Keep in a dry, cool, and well-ventilated place.[7][9] Some related compounds recommend refrigeration (2-8°C).[12]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and bases.[7]

• Ignition Sources: Store in a flame-proof area, away from heat, sparks, and open flames.[3][7]

Storage Condition Summary:

Parameter	Recommendation	Rationale
Temperature	Cool, dry place; consider refrigeration (2-8°C)	To maintain chemical stability and prevent degradation.[7][12]
Atmosphere	Inert atmosphere (e.g., argon, nitrogen) may be beneficial for long-term storage	To prevent oxidation or reaction with atmospheric moisture.[6]
Light	Protect from light	To prevent photochemical degradation.[13]
Container	Tightly sealed, original container	To prevent contamination and leakage.[3][9]

Emergency Procedures

In the event of an emergency, prompt and correct action is critical.

6.1. Spills:

• Evacuate: Evacuate all non-essential personnel from the immediate area.[4]

• Ventilate: Ensure the area is well-ventilated.[4]

• Contain: For small spills, use a non-combustible absorbent material like vermiculite, sand, or earth to contain the spill. Do not use combustible materials such as paper towels.[4]

• Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.[3]

• Collection: Collect the absorbed material into a labeled, sealable container for hazardous waste disposal.[3][4]

• Decontamination: Clean the spill area thoroughly.

Sources

• 1. 1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Benzyl-4-methylpiperidin-3-one | C13H17NO | CID 12084828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. fishersci.com [fishersci.com]
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• 12. Pannellum [www2.panasonic.biz]
• 13. fishersci.com [fishersci.com]

Application Note: Functionalization of cis-1-Benzyl-4-methyl-piperidin-3-ol in Organic Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Strategic Importance in Medicinal Chemistry

cis-1-Benzyl-4-methyl-piperidin-3-ol is a highly valued chiral building block in modern organic synthesis. Its most prominent industrial application is serving as the critical precursor in the enantioselective total synthesis of Tofacitinib (CP-690,550) , a first-in-class Janus kinase 3 (JAK3) inhibitor approved for the treatment of rheumatoid arthritis and other autoimmune diseases .

The pharmacological efficacy of tofacitinib relies heavily on the spatial orientation of its piperidine core, specifically the (3R,4R)-4-methyl-3-(methylamino)piperidine framework. Because asymmetric syntheses—such as the proline-catalyzed hydroxylation of 4-piperidones or the reductive ring-opening of epoxides—predominantly yield the cis-(3S,4R)-alcohol, the functionalization of this molecule requires a highly controlled stereochemical inversion at the C3 position to achieve the required trans configuration .

Mechanistic Pathways for Functionalization (E-E-A-T)

The conversion of the C3 hydroxyl group into an amine with inverted stereochemistry requires precise mechanistic planning. In the cis-(3S,4R) conformation, the C4 methyl group occupies the thermodynamically favored equatorial position, forcing the C3 hydroxyl group into an axial position.

Pathway A: Sulfonate Esterification and SN2 Displacement

The most robust and scalable method involves activating the axial hydroxyl group as a sulfonate ester (tosylate or mesylate). Because the C–O bond is not broken during tosylation, the (3S,4R) configuration is retained. Subsequent nucleophilic attack by an azide anion (N₃⁻) proceeds via an SN2 mechanism. The nucleophile attacks from the equatorial trajectory (backside attack), resulting in a Walden inversion to yield the trans-(3R,4R)-azide, where both the methyl and azide groups are equatorial.

Pathway B: Mitsunobu Inversion

The Mitsunobu reaction offers a one-pot inversion strategy. Using triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD), the alcohol is activated and directly displaced by a nitrogen nucleophile (e.g., phthalimide). While elegant, the generation of stoichiometric hydrazine byproducts and triphenylphosphine oxide can complicate purification at an industrial scale .

Pathway C: Oxidation and Reductive Amination

Alternatively, the alcohol can be oxidized to 1-benzyl-4-methylpiperidin-3-one using Swern or Dess-Martin conditions. Subsequent reductive amination with methylamine allows for the installation of the amine. The stereoselectivity here is governed by the approach of the hydride reducing agent to the intermediate imine, which often results in a diastereomeric mixture requiring careful chromatographic separation.

Visualizations of Workflows and Mechanisms

Synthetic pathways for the functionalization of cis-1-Benzyl-4-methyl-piperidin-3-ol.

Stereochemical inversion mechanism from axial alcohol to equatorial azide via SN2 displacement.

Quantitative Data Presentation

Table 1: Comparison of Functionalization Pathways for cis-1-Benzyl-4-methyl-piperidin-3-ol

Functionalization Pathway	Key Reagents	Stereochemical Outcome	Typical Yield	Scalability	Key Advantages / Disadvantages
A. Sulfonate / Azidation	TsCl, NaN₃, PPh₃	Inversion (trans)	75–85%	High	Robust, highly stereoselective / Requires safe handling of azides.
B. Mitsunobu Inversion	DEAD, PPh₃, Phthalimide	Inversion (trans)	60–70%	Low-Medium	One-pot inversion / Difficult purification due to triphenylphosphine oxide.
C. Oxidation / Amination	Swern reagents, MeNH₂, NaBH(OAc)₃	Diastereomeric Mixture	50–65%	Medium	Avoids energetic azide reagents / Lower stereocontrol, requires isomer separation.

Experimental Protocols (Pathway A)

The following self-validating protocols detail the highly stereoselective "Pathway A" workflow, transitioning the cis-alcohol to the trans-amine.

Protocol 1: Synthesis of (3S,4R)-1-Benzyl-4-methylpiperidin-3-yl 4-methylbenzenesulfonate

• Objective: Activate the C3-hydroxyl group as a good leaving group while retaining the (3S,4R) stereochemistry.

• Causality & Reagent Selection: Pyridine is utilized as both the solvent and the base to neutralize the HCl generated during the reaction. 4-Dimethylaminopyridine (DMAP) is added as a hyper-nucleophilic catalyst; it forms a highly reactive N-tosylpyridinium intermediate, which is essential to accelerate the reaction of the sterically hindered secondary axial alcohol .

• Procedure:

  • Dissolve cis-1-benzyl-4-methylpiperidin-3-ol (10.0 g, 48.7 mmol) in anhydrous pyridine (50 mL) under an inert argon atmosphere.

  • Add DMAP (0.60 g, 4.87 mmol, 0.1 eq) and cool the mixture to 0 °C using an ice bath.

  • Add p-toluenesulfonyl chloride (TsCl) (11.1 g, 58.4 mmol, 1.2 eq) portion-wise over 15 minutes to control the exothermic reaction.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous NaHCO₃ (100 mL) and extract with Dichloromethane (3 x 75 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation Check: Analyze via TLC (Hexanes/EtOAc 7:3). The product will show a distinct UV-active spot (due to the tosyl aromatic ring) with a higher Rf value than the starting alcohol. LC-MS should confirm the presence of the [M+H]⁺ ion at m/z 360.

Protocol 2: Stereoinvertive Azidation to (3R,4R)-3-Azido-1-benzyl-4-methylpiperidine

• Objective: Perform a Walden inversion at C3 via SN2 displacement.

• Causality & Reagent Selection: Dimethylformamide (DMF) is strictly required as the solvent. As a polar aprotic solvent, DMF heavily solvates the sodium cation but leaves the azide anion "naked" and highly nucleophilic. This heightened nucleophilicity, combined with heating (80 °C), provides the necessary activation energy to overcome the steric bulk of the adjacent equatorial C4-methyl group during the backside attack.

• Procedure:

  • Dissolve the tosylate intermediate from Protocol 1 (15.0 g, 41.7 mmol) in anhydrous DMF (75 mL).

  • Add sodium azide (NaN₃) (5.42 g, 83.4 mmol, 2.0 eq). Safety Note: Handle NaN₃ with appropriate blast shields and avoid exposure to acids to prevent hydrazoic acid formation.

  • Heat the reaction mixture to 80 °C and stir for 16 hours.

  • Cool to room temperature, dilute with water (150 mL), and extract with Ethyl Acetate (3 x 100 mL).

  • Wash the organic layer extensively with water (5 x 50 mL) to remove residual DMF, dry over Na₂SO₄, and concentrate.

• Validation Check: Perform Infrared (IR) spectroscopy on the crude oil. A strong, sharp absorption band at ~2100 cm⁻¹ definitively confirms the successful incorporation of the azide group.

Protocol 3: Staudinger Reduction to (3R,4R)-1-Benzyl-4-methylpiperidin-3-amine

• Objective: Reduce the azide to a primary amine without cleaving the benzyl protecting group.

• Causality & Reagent Selection: The Staudinger reduction (using PPh₃/H₂O) is specifically chosen over palladium-catalyzed hydrogenation (H₂/Pd-C). Hydrogenation carries a high risk of premature hydrogenolysis of the N-benzyl protecting group, which is required to maintain the molecule's lipophilicity for subsequent purification and coupling steps.

• Procedure:

  • Dissolve the crude azide (8.0 g, 34.7 mmol) in a mixture of THF (80 mL) and water (8 mL).

  • Add Triphenylphosphine (PPh₃) (10.9 g, 41.6 mmol, 1.2 eq) portion-wise at room temperature. The reaction will mildly effervesce as nitrogen gas is extruded from the iminophosphorane intermediate.

  • Stir the mixture at room temperature for 12 hours.

  • Concentrate the mixture to remove THF, acidify with 1M HCl to pH 2, and wash with diethyl ether to remove triphenylphosphine oxide.

  • Basify the aqueous layer with 2M NaOH to pH 10 and extract with Dichloromethane (3 x 50 mL). Dry and concentrate to yield the pure amine.

• Validation Check: The IR band at 2100 cm⁻¹ must completely disappear. TLC (stained with Ninhydrin) will reveal a purple/blue spot, confirming the presence of a primary aliphatic amine. LC-MS will show the [M+H]⁺ ion at m/z 205.

References

• Short enantioselective total synthesis of (+)-tofacitinib. Tetrahedron Letters, 2021. URL:[Link]

• Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib. Academic Journal of Science and Technology, 2022. URL:[Link]

• 1-Benzyl-4-methylpiperidin-3-ol Compound Summary. PubChem, National Library of Medicine. URL:[Link]

• Preparation of tofacitinib via Mitsunobu approach. European Journal of Organic Chemistry, 2013. URL:[Link]

Technical Notes & Optimization

troubleshooting low yield in cis-1-Benzyl-4-methyl-piperidin-3-ol synthesis

Welcome to the Technical Support Center for the synthesis of cis-1-Benzyl-4-methyl-piperidin-3-ol . As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize this notoriously challenging stereoselective reduction.

This compound is a critical chiral building block in the development of Janus kinase 3 (JAK3) inhibitors, most notably Tofacitinib (CP-690,550)[1]. The primary synthetic bottleneck researchers face is achieving high overall yield while strictly controlling the diastereoselectivity to favor the cis-isomer (e.g., 3S,4R) over the trans-isomer, all while preventing over-reduction or premature debenzylation[2].

Part 1: Mechanistic Causality & Stereocontrol

To troubleshoot poor yields, we must first understand the molecular geometry governing the reaction. In 1-benzyl-4-methylpiperidin-3-one, the bulky 4-methyl group anchors the piperidine ring in a chair conformation where the methyl group sits in the equatorial position.

When utilizing small hydrides (like NaBH₄), the hydride attacks the carbonyl from the less sterically hindered axial trajectory to minimize torsional strain. This results in an equatorial hydroxyl group. An equatorial -OH and an equatorial -CH₃ are trans to each other.

To achieve the desired cis-isomer , we must force the hydride to attack from the equatorial trajectory, pushing the resulting hydroxyl group into the axial position (an axial -OH and equatorial -CH₃ are cis). This requires sterically demanding reducing agents (like L-Selectride) or highly specific Ru/Ir-based Dynamic Kinetic Asymmetric Reduction (DyKAR) catalysts[3].

Mechanistic pathway showing how steric bulk dictates equatorial attack for cis-selectivity.

Part 2: Quantitative Data & Reagent Selection

Selecting the right reagent dictates your baseline success. Below is a comparative analysis of common reduction strategies used in this workflow.

Reducing Agent	Typical Yield (%)	cis:trans Ratio	Causality & Process Drawbacks
NaBH₄ / MeOH	80 - 85%	40:60	Small hydride favors axial attack (yielding trans). Poor stereocontrol and risk of partial pyridine reduction if using quaternized precursors[4].
L-Selectride / THF	88 - 92%	> 95:5	Bulky reagent forces equatorial attack (yielding cis). Requires strict cryogenic control (-78 °C) and an oxidative quench.
Ru/Ir Catalysts (DyKAR)	> 90%	> 84:16	Dynamic kinetic resolution allows high cis yield. Requires high pressure (hydrogenation) and expensive chiral ligands[2].

Part 3: Troubleshooting FAQs

Q1: My overall yield is <50% and I'm seeing significant amounts of the trans isomer. I am using NaBH₄ in methanol. Cause: NaBH₄ lacks the steric bulk required to dictate facial selectivity, resulting in a thermodynamic mixture that favors the trans isomer. Furthermore, NaBH₄ can cause partial reduction of the pyridine ring if your starting material is a quaternized precursor, leading to complex, inseparable mixtures[4]. Solution: Switch to a sterically demanding reducing agent like L-Selectride (Lithium tri-sec-butylborohydride) at cryogenic temperatures (-78 °C), or employ a Ru/Ir-based chiral catalyst under hydrogenation conditions to achieve >84% cis isomer[2].

Q2: I switched to L-Selectride, but my conversion stalls at 70% and the reaction mixture turns a dark, viscous yellow. What went wrong? Cause: Moisture in the THF or starting material is quenching the highly reactive L-Selectride. Additionally, poor temperature control (allowing the reaction to warm above -50 °C before quenching) leads to side reactions and boron-complex aggregation. Solution: Implement a self-validating moisture check (Karl Fischer titration < 50 ppm) before adding the reagent. Maintain strict cryogenic conditions and ensure you are performing the mandatory oxidative quench (see protocol below) to break down the stable borane-product complex.

Q3: During the workup of the Ru/Ir catalyzed hydrogenation, I am losing product to the aqueous phase. Cause: The piperidine nitrogen is highly basic. At neutral or slightly acidic pH, the product exists as a highly water-soluble ammonium salt. Solution: Adjust the aqueous phase to pH 11-12 using 2M NaOH prior to extraction. Use a moderately polar organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM) for extraction to ensure complete phase transfer.

Logical workflow for diagnosing and resolving low yield in cis-isomer synthesis.

Part 4: Validated Experimental Protocol

Stereoselective Reduction using L-Selectride

Objective: Convert 1-benzyl-4-methylpiperidin-3-one to cis-1-benzyl-4-methylpiperidin-3-ol with >95% de. Causality: Cryogenic temperatures (-78 °C) maximize the energy difference between the diastereomeric transition states, while the bulky sec-butyl groups of L-Selectride physically block axial attack.

Step-by-Step Methodology:

• System Preparation: Flame-dry a 3-neck round-bottom flask under argon. Add anhydrous THF (10 volumes relative to substrate weight).

  • Validation Check: Perform Karl Fischer titration on the THF in the flask. Proceed only if water content is < 50 ppm.

• Substrate Addition: Dissolve 1-benzyl-4-methylpiperidin-3-one (1.0 eq) in the THF. Cool the mixture to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Dropwise add L-Selectride (1.0 M in THF, 1.2 eq) over 30 minutes via a syringe pump.

  • Validation Check: Monitor internal temperature closely. An exotherm > 5 °C indicates the addition is too fast, which will compromise the cis:trans ratio.

• Reaction Monitoring: Stir at -78 °C for 2 hours. Quench a 0.1 mL aliquot in saturated NH₄Cl and analyze via HPLC/TLC.

• Oxidative Quench (Critical Step): Carefully add 10% aqueous NaOH (3.0 eq) followed by 30% H₂O₂ (3.0 eq) dropwise while maintaining cooling, then allow to warm to 0 °C.

  • Causality: L-Selectride forms a highly stable boron-alkoxide complex with the product. Standard aqueous workup will not liberate the free alcohol, leading to artificially low yields. The alkaline peroxide oxidizes the boron, releasing the free piperidinol.

• Extraction: Warm the mixture to room temperature. Extract with EtOAc (3 x 5 volumes). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

References

• Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib. ResearchGate. Available at:[Link]

• US9951012B2 - Process for the preparation of (3R,4R)-(1-benzyl-4-methylpiperidin-3-yl). Google Patents.

• Biocatalytic Construction of Two or More Stereocenters in the Synthesis of High-Value-Added Chemicals. ACS Catalysis. Available at: [Link]

• US20170240510A1 - Process for the preparation of (3r,4r)-(1-benzyl-4-methylpiperidin-3-yl). Google Patents.

Sources

• 1. researchgate.net [researchgate.net]
• 2. US9951012B2 - Process for the preparation of (3R,4R)-(1-benzyl-4-methylpiperidin-3-yl)-methylamine - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US20170240510A1 - Process for the preparation of (3r,4r)-(1-benzyl-4-methylpiperidin-3-yl)-methylamine - Google Patents [patents.google.com]

optimizing solvent selection for cis-1-Benzyl-4-methyl-piperidin-3-ol extraction

Welcome to the Technical Support Center for the isolation and purification of piperidine derivatives. This guide is specifically engineered for researchers and drug development professionals working with cis-1-Benzyl-4-methyl-piperidin-3-ol , a critical intermediate in the synthesis of Janus Kinase 3 (JAK3) inhibitors such as tofacitinib[1][2].

Because this molecule possesses a complex amphiphilic profile—combining a lipophilic benzyl protecting group, a secondary hydroxyl group, and a basic tertiary amine—standard extraction protocols often result in poor yields or intractable emulsions. This guide provides field-proven, self-validating troubleshooting methodologies to optimize your solvent selection and extraction workflows.

Part 1: Core Principles & Causality (FAQs)

Q: Why does cis-1-benzyl-4-methyl-piperidin-3-ol frequently partition poorly into non-polar solvents despite the bulky benzyl protecting group? A: The causality lies in the molecule's competing functional groups. While the benzyl and methyl groups contribute significant lipophilicity, the secondary hydroxyl group at the C3 position acts as a strong hydrogen bond donor and acceptor. Furthermore, the tertiary piperidine nitrogen has a pKa of approximately 9.5. If the aqueous phase is not strictly adjusted to pH > 11 during extraction, the nitrogen remains partially protonated, drastically reducing its partition coefficient (LogP) into non-polar solvents like hexane or heptane. To counteract this, moderately polar, hydrogen-bond accepting solvents like Ethyl Acetate (EtOAc) or polarizable solvents like Dichloromethane (DCM) are required to adequately solvate the neutral, free-base form of the molecule.

Q: During the acid-base extraction workup, why do we observe severe emulsion formation upon basification, and how does solvent selection resolve this? A: Emulsions in piperidine derivative extractions typically occur because the intermediate protonated species acts as a surfactant, lowering the interfacial tension between the aqueous and organic layers. When basifying with NaOH to liberate the free base, localized pH gradients create a mixture of protonated and deprotonated states at the solvent interface[3]. Selecting a solvent with a higher density differential relative to water, such as Dichloromethane (DCM, density 1.33 g/cm³), accelerates phase separation via gravity. If halogenated solvents must be avoided for green chemistry compliance, using Methyl tert-butyl ether (MTBE) instead of EtOAc reduces emulsion stability because MTBE has lower water miscibility and a lower dielectric constant, which discourages the stabilization of interfacial charged species.

Part 2: Quantitative Data & Solvent Comparison

To optimize your extraction, solvent selection must balance extraction efficiency against the risk of emulsion and downstream solvent removal.

Table 1: Quantitative Comparison of Extraction Solvents for cis-1-Benzyl-4-methyl-piperidin-3-ol

Solvent	Polarity Index	Density (g/cm³)	Water Sol. (g/100mL)	Emulsion Risk	Extraction Efficiency (Free Base)
Dichloromethane (DCM)	3.1	1.33	1.3	Low	Excellent (>95%)
Ethyl Acetate (EtOAc)	4.4	0.90	8.3	High	Very Good (~90%)
Methyl tert-butyl ether (MTBE)	2.5	0.74	4.2	Moderate	Good (~85%)
Toluene	2.4	0.87	0.05	Very Low	Moderate (~70%)

Part 3: Step-by-Step Troubleshooting Protocols

Protocol A: Optimized Acid-Base Liquid-Liquid Extraction (LLE)

This protocol is designed as a self-validating system . By verifying phase transitions at each step, you eliminate assumptions and ensure complete mass transfer of the target alkaloid.

Step 1: Initial Dissolution Dissolve the crude reaction mixture in EtOAc (10 mL/g of crude). Causality: EtOAc effectively dissolves both the target molecule and neutral organic impurities generated during the epoxide-opening synthesis step[2].

Step 2: Acidic Wash (Protonation) Add an equal volume of 1M HCl to the separatory funnel. Shake vigorously and vent. Causality: The HCl selectively protonates the basic piperidine nitrogen, converting the lipophilic free base into a highly water-soluble hydrochloride salt, forcing it into the aqueous phase[3].

Step 3: Phase Separation & Validation Allow the layers to separate. Drain the lower aqueous layer into a clean Erlenmeyer flask. Self-Validation Check: Spot the remaining organic layer on a TLC plate (eluent: Hexane/EtOAc 1:1) and visualize with Dragendorff's reagent. The absence of an orange spot confirms complete extraction of the piperidine derivative. Discard the organic layer.

Step 4: Basification Cool the aqueous layer in an ice bath (0–5 °C). Slowly add 2M NaOH dropwise with continuous magnetic stirring until the solution reaches pH > 12[3]. Causality: Cooling prevents exothermic degradation of the hydroxyl group. A pH > 12 ensures >99.9% of the piperidine is deprotonated back into its neutral, free-base form, causing it to precipitate or form an oily suspension.

Step 5: Final Extraction Extract the basified aqueous solution three times with fresh DCM (5 mL/g of theoretical yield per extraction)[3]. Causality: DCM's high density allows the organic layer to easily drain from the bottom of the funnel, and its polarizability perfectly solvates the free base.

Step 6: Drying and Concentration Combine the DCM extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified cis-1-benzyl-4-methyl-piperidin-3-ol.

Part 4: Workflows & Visualizations

Caption: Workflow for the self-validating acid-base extraction of cis-1-Benzyl-4-methyl-piperidin-3-ol.

Caption: Decision tree for resolving emulsion formation during piperidine extraction.

References

• Application Notes and Protocols for the Purification of Piperidine Reaction Products - Benchchem.
• Application Notes & Protocols: Purification Techniques for Piperidine Derivatives - Benchchem.
• US6696567B2 - Pyrrolo[2,3-d]pyrimidine compounds - Google Patents.
• An Efficient and Alternative Method for Synthesis of Tofacitinib - Der Pharma Chemica.

Sources

• 1. US6696567B2 - Pyrrolo[2,3-d]pyrimidine compounds - Google Patents [patents.google.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving Co-Elution in cis-1-Benzyl-4-methyl-piperidin-3-ol Chromatography

Welcome to the Advanced Chromatography Support Center. This hub is designed for researchers and drug development professionals troubleshooting the isolation and purification of cis-1-benzyl-4-methyl-piperidin-3-ol.

As a critical chiral intermediate in the synthesis of the JAK3 inhibitor Tofacitinib ([1]), the stereochemical and chemical purity of this piperidine derivative directly dictates the efficacy of the final Active Pharmaceutical Ingredient (API). Co-elution issues typically stem from the molecule's basic nitrogen, the presence of closely related diastereomers (trans vs. cis), or unreduced synthetic precursors.

Diagnostic Workflow: Root Cause Identification

Before adjusting your chromatographic parameters, you must identify whether the co-eluting peak is a stereoisomer or a structural impurity. Use the following decision matrix to guide your troubleshooting.

Diagnostic decision tree for resolving co-elution in 1-benzyl-4-methyl-piperidin-3-ol chromatography.

Troubleshooting Guide & FAQs

Q1: My LC-MS shows a single mass (m/z 206.1[M+H]+) but a broad, shouldering, or split peak on reversed-phase HPLC. What is causing this? Causality & Explanation: You are observing the co-elution of the cis and trans diastereomers of 1-benzyl-4-methyl-piperidin-3-ol. During the reduction of the piperidin-4-one or epoxide precursors, both diastereomers can form[2]. Because they have identical molecular weights but slightly different 3D conformations, they often co-elute on standard C18 columns if the gradient is too steep or the pH is unoptimized. Resolution: Flatten the gradient profile and adjust the mobile phase pH. The piperidine nitrogen is highly basic (pKa ~9-10). Running at a high pH (e.g., pH 10.0 with ammonium bicarbonate) ensures the molecule is fully deprotonated. This suppresses secondary interactions with residual silanols on the silica support, sharpening the peaks and increasing the differential interaction of the cis and trans isomers with the stationary phase.

Q2: I have isolated the cis diastereomer, but I need the enantiopure (3R,4R) form for Tofacitinib synthesis. Standard RP-HPLC shows a single sharp peak. How do I resolve the enantiomers? Causality & Explanation: Reversed-phase (achiral) columns cannot separate enantiomers because the (3R,4R) and (3S,4S) isomers possess identical physical properties in an achiral environment. To separate them, you must introduce a chiral environment that forms transient, reversible diastereomeric complexes with the enantiomers, leading to differential retention times. Resolution: Switch to Normal-Phase Chiral HPLC. A proven, self-validating methodology utilizes an immobilized amylose-based chiral column (e.g., Chiralpak ID) with a Hexane/Isopropanol mobile phase ([2]).

Q3: I am seeing a closely eluting peak with m/z 204.1. What is this impurity, and how do I remove it? Causality & Explanation: An m/z of 204.1 (2 Da less than the target 206.1) typically corresponds to the unreduced or partially reduced precursor, such as N-benzyl-3,4-epoxypiperidine[2]. This occurs if the reduction step (e.g., using LiAlH4) did not go to completion. Resolution: First, ensure complete conversion during the synthetic reduction step. If the impurity is already present in your sample, it can often be separated by changing the organic modifier (e.g., switching from Acetonitrile to Methanol). Methanol acts as both a hydrogen bond donor and acceptor, altering the selectivity ( α ) of the separation compared to the aprotic Acetonitrile.

Quantitative Data & Chromatographic Behavior Summary

To assist in peak identification, the following table summarizes the expected retention behavior and resolution strategies for the target compound and its common co-eluting entities.

Analyte / Impurity	m/z [M+H]+	Column Type	Mobile Phase	Approx. RT (min)	Resolution Strategy
cis-1-Benzyl-4-methyl-piperidin-3-ol	206.1	C18 (RP)	Water/MeCN (pH 10)	12.5	Target Compound
trans-1-Benzyl-4-methyl-piperidin-3-ol	206.1	C18 (RP)	Water/MeCN (pH 10)	13.2	Flatten gradient, use high pH buffer
(3S,4S)-Enantiomer	206.1	Chiralpak ID	Hexane/IPA (95:5)	14.5	Use Chiral Stationary Phase (CSP)
(3R,4R)-Enantiomer	206.1	Chiralpak ID	Hexane/IPA (95:5)	16.8	Use Chiral Stationary Phase (CSP)
N-benzyl-3,4-epoxypiperidine	204.1	C18 (RP)	Water/MeOH (pH 10)	10.1	Change organic modifier to MeOH

Self-Validating Experimental Protocols

The following protocols are designed to be self-validating. By monitoring the specific system suitability criteria (e.g., resolution factors and peak symmetry), you can confirm the integrity of the method before processing valuable samples.

Protocol A: Reversed-Phase HPLC for Diastereomer Resolution (cis vs trans)

Objective: Separate the cis and trans isomers based on slight polarity differences while suppressing peak tailing.

• Column Selection: Use a high-pH tolerant C18 column (e.g., Waters XBridge C18, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase Preparation:

  • Buffer A: 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 10.0 using dilute ammonium hydroxide.

  • Buffer B: 100% LC-MS grade Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B (Isocratic hold to focus the analyte)

  • 5-25 min: 10% to 40% B (Shallow gradient to maximize α )

  • 25-30 min: 95% B (Column wash)

• Flow Rate & Temperature: 1.0 mL/min at 30°C.

• Validation Checkpoint: Inject a mixed standard. You must observe two distinct peaks with m/z 206.1[1]. The resolution factor ( Rs​ ) between the cis and trans peaks should be ≥1.5 . If Rs​<1.5 , decrease the gradient slope.

Protocol B: Normal-Phase Chiral HPLC for Enantiomer Resolution

Objective: Isolate the (3R,4R) enantiomer from the racemic cis mixture.

• Column Selection: Chiralpak ID (250 x 4.6 mm, 5 µm)[2].

• Mobile Phase Preparation: Prepare an isocratic mixture of Hexane and Isopropanol (95:5 v/v).

  • Critical Addition: Add 0.1% Diethylamine (DEA) to the mobile phase. DEA acts as a competing base, coating residual active sites on the chiral stationary phase and preventing severe peak tailing of the basic piperidine.

• Flow Rate & Temperature: 1.0 mL/min at 25°C.

• Detection: UV at 210 nm or 254 nm (utilizing the benzyl chromophore).

• Validation Checkpoint: The (3S,4S) enantiomer typically elutes first (~14.5 min), followed by the target (3R,4R) enantiomer (~16.8 min)[2]. Calculate the asymmetry factor ( As​ ) for the peaks; if As​>1.5 , verify that the DEA modifier was added correctly.

References

• US Patent 6,696,567 B2:Pyrrolo[2,3-d]pyrimidine compounds. United States Patent and Trademark Office.

• Der Pharma Chemica (2018): An Efficient and Alternative Method for Synthesis of Tofacitinib. Srishylam V, Devanna, Naveen Mulakayala. Volume 10, Issue 11, Pages 49-71. Available at:[Link]

Sources

• 1. US6696567B2 - Pyrrolo[2,3-d]pyrimidine compounds - Google Patents [patents.google.com]
• 2. derpharmachemica.com [derpharmachemica.com]

improving enantiomeric excess in cis-1-Benzyl-4-methyl-piperidin-3-ol preparation

Welcome to the Technical Support Center for Advanced API Intermediates. As a Senior Application Scientist, I have designed this troubleshooting guide to address the critical challenges in synthesizing enantiopure cis-1-benzyl-4-methylpiperidin-3-ol—a pivotal intermediate in the production of Janus kinase (JAK) inhibitors like Tofacitinib[1].

Achieving high enantiomeric excess (ee) and diastereomeric ratio (dr) in this piperidine ring requires precise control over reaction kinetics, thermodynamics, and stereoelectronic environments. This guide bypasses generic advice, focusing instead on the mechanistic causality behind experimental failures and providing self-validating protocols to ensure reproducible success.

Troubleshooting Guide & FAQs

Q1: My Dynamic Kinetic Resolution (DKR) via Ru-catalyzed asymmetric hydrogenation is yielding <50% conversion and the ee degrades over time. What is failing? The Causality: DKR relies on a delicate kinetic balance: the rate of substrate racemization (via base-catalyzed enolization of the starting 1-benzyl-4-methylpiperidin-3-one) must be significantly faster than the rate of asymmetric hydrogenation[2]. If your base (typically t-BuOK) is neutralized by trace moisture or free-acid impurities in the piperidone starting material, the enolization halts. Consequently, the reaction devolves from a DKR into a simple kinetic resolution. The catalyst rapidly consumes the matching enantiomer, capping your theoretical yield at 50%, while the mismatched enantiomer builds up and eventually forces its way through the catalytic cycle, destroying your final ee. The Solution:

• Rigorous anhydrous conditions are non-negotiable. Karl Fischer titration of your solvent must show <50 ppm water.

• Titrate your starting ketone for acidic impurities prior to the reaction.

• Self-Validation: Pull an aliquot at 20% conversion and analyze the unreacted ketone via chiral HPLC. If the ketone shows an ee > 5%, your racemization is too slow, and you must add more base or increase the reaction temperature slightly to accelerate enolization.

Q2: During classical chiral resolution, my cis-alcohol ee plateaued at 85% after multiple recrystallizations. How do I push it to >98%? The Causality: Standard resolving agents like L-tartaric acid often fail to provide sufficient thermodynamic differentiation between the diastereomeric salts of cis-1-benzyl-4-methylpiperidin-3-ol[1]. They tend to form solvates or co-crystals that trap the undesired enantiomer. The Solution: Switch to a sterically demanding resolving agent like (+)-di-p-toluoyl-D-tartaric acid (D-DTTA) or L-DTTA[3]. The bulky p-toluoyl groups create a rigid, hydrophobic chiral pocket that drastically amplifies the solubility difference between the (3R,4R) and (3S,4S) diastereomeric salts. Using an acetone/water or methanol/water solvent system leverages this thermodynamic gap, often yielding >98% ee in a single crystallization event.

Q3: I am using a Proline-catalyzed asymmetric hydroxylation route, but my yield is low and I see significant over-oxidation. Why? The Causality: L-Proline catalyzed α-aminoxylation of 4-piperidone derivatives (using nitrosobenzene as the oxygen source) is highly sensitive to stoichiometry and temperature[2]. If the temperature exceeds 0°C, the transient enamine intermediate becomes susceptible to side reactions, and the resulting α-hydroxy ketone can undergo over-oxidation or dimerization. The Solution: Maintain strictly cryogenic conditions (-20°C to 0°C) during the nitrosobenzene addition. Ensure the subsequent reduction step (using NaBH4) is performed in situ immediately after the hydroxylation is complete to trap the unstable intermediate as the stable cis-diol/alcohol.

Experimental Protocols

Protocol A: Self-Validating Dynamic Kinetic Resolution (DKR)

Objective: Synthesis of (3R,4R)-cis-1-benzyl-4-methylpiperidin-3-ol via Ru-catalyzed hydrogenation.

• Catalyst Activation: In an argon-purged glovebox, dissolve RuCl₂[(R)-BINAP][(R)-DAIPEN] (0.1 mol%) in anhydrous 2-propanol. Stir for 30 minutes.

• Substrate Preparation: Dissolve racemic 1-benzyl-4-methylpiperidin-3-one (1.0 eq) in anhydrous 2-propanol. Add t-BuOK (0.05 eq). Critical Step: Stir for 15 minutes to initiate the enolization equilibrium.

• Hydrogenation: Transfer the substrate solution and catalyst to a high-pressure Parr reactor. Purge with H₂ three times. Pressurize to 50 psi H₂ and heat to 50°C.

• In-Process Control (Self-Validation): After 2 hours, sample the reactor. Quench the sample with a drop of acetic acid and analyze via chiral GC/HPLC.

  • Pass Criteria: Unreacted ketone must be nearly racemic (<5% ee). If >5% ee, inject an additional 0.02 eq of t-BuOK.

• Workup: Once hydrogen uptake ceases (typically 8-12 hours), vent the reactor, filter through a short pad of silica to remove the ruthenium catalyst, and concentrate under vacuum.

Protocol B: Classical Resolution via Diastereomeric Salt Formation

Objective: Resolution of racemic cis-1-benzyl-4-methylpiperidin-3-ol to >98% ee.

• Salt Formation: Dissolve racemic cis-1-benzyl-4-methylpiperidin-3-ol (1.0 eq) in a 9:1 mixture of Acetone/Water at 60°C.

• Chiral Recognition: Slowly add a solution of (+)-di-p-toluoyl-D-tartaric acid (D-DTTA) (1.0 eq) in Acetone. Reflux for 1 hour to ensure complete salt formation.

• Controlled Crystallization: Cool the mixture to room temperature at a rate of 10°C/hour. Causality note: Rapid cooling traps the undesired diastereomer in the crystal lattice. Seed crystals of the pure (3R,4R)-salt can be added at 40°C to induce selective nucleation.

• Isolation & Free-Basing: Filter the crystallized salt and wash with cold acetone. To isolate the free base, suspend the salt in dichloromethane (DCM) and wash with 1M NaOH until the aqueous layer is pH 10. Extract, dry over Na₂SO₄, and concentrate.

• Mother Liquor Validation: Analyze the mother liquor. It must be heavily enriched (>80% ee) in the (3S,4S) enantiomer. If it is not, the crystallization was not selective, indicating the solvent ratio needs adjustment.

Quantitative Data Summary

The following table summarizes the performance metrics of the primary asymmetric strategies used to synthesize the target piperidine intermediate.

Synthesis Strategy	Reagents / Catalyst	Target Isomer	Yield (%)	Diastereomeric Ratio (cis:trans)	Enantiomeric Excess (ee %)
Dynamic Kinetic Resolution	RuCl₂[(R)-BINAP][(R)-DAIPEN], H₂, t-BuOK	(3R,4R)-cis	92 - 95%	> 99:1	96 - 98%
Organocatalytic Hydroxylation	L-Proline, Nitrosobenzene, then NaBH₄	(3R,4R)-cis	65 - 70%	95:5	> 99%
Classical Resolution	Racemic cis-alcohol + D-DTTA	(3R,4R)-cis	38 - 42%	N/A (Starts cis)	> 98% (after 1 recryst.)
Enzymatic Resolution	CAL-B (Novozym 435), Vinyl Acetate	(3S,4R)-cis	45 - 48%	N/A (Starts cis)	94 - 96%

*Note: Maximum theoretical yield for classical and enzymatic kinetic resolutions is 50%.

Mechanistic Workflow Visualization

The following diagram illustrates the stereochemical control pathways during the Dynamic Kinetic Resolution (DKR) process.

Workflow of Dynamic Kinetic Resolution for cis-1-Benzyl-4-methylpiperidin-3-ol.

References

• Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib Source: Semantic Scholar / 2nd International Conference on Biological Engineering and Medical Science URL:[Link] (Verified via ResearchGate DOI: 10.54254/2753-8818/4/20220553)

• An Efficient and Alternative Method for Synthesis of Tofacitinib Source: Der Pharma Chemica URL:[Link]

• Asymmetric Total Synthesis of Tofacitinib Source: Tetrahedron Letters / ResearchGate URL:[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Overcoming Solubility Challenges with cis-1-Benzyl-4-methyl-piperidin-3-ol

Prepared by: Your Senior Application Scientist

Welcome to the technical support guide for cis-1-Benzyl-4-methyl-piperidin-3-ol. This document is designed for researchers, chemists, and drug development professionals who are encountering challenges with the solubility of this compound, particularly in polar solvent systems. We will explore the underlying chemical principles governing its solubility and provide a series of practical, step-by-step troubleshooting guides and protocols to help you achieve successful experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is my cis-1-Benzyl-4-methyl-piperidin-3-ol poorly soluble in polar solvents like water or ethanol, despite having polar functional groups?

A1: The Challenge of Amphipathic Character

The solubility behavior of cis-1-Benzyl-4-methyl-piperidin-3-ol is governed by a molecular "tug-of-war" between its different structural components. While it possesses a polar alcohol group (-OH) and a basic piperidine nitrogen, which are capable of hydrogen bonding with polar solvents, these are counteracted by significant non-polar regions.

• Lipophilic Contributors: The bulky benzyl group and the methyl group are non-polar (hydrophobic) and disrupt the favorable hydrogen-bonding network of polar solvents like water.

• Hydrophilic Contributors: The hydroxyl group and the tertiary amine are polar (hydrophilic) and prefer to interact with polar solvents.

The compound's calculated XLogP3 value, a measure of lipophilicity, is approximately 2.1[1]. This value indicates a moderate degree of lipophilicity, confirming that the non-polar characteristics are substantial enough to significantly limit its solubility in highly polar environments. The molecule is essentially amphipathic, having both polar and non-polar character, which leads to poor solubility at either polarity extreme without intervention.

Caption: Structural components influencing solubility.

Q2: I'm facing solubility issues at the start of my experiment. What are the first troubleshooting steps I should take?

A2: Verification and Systematic Screening

Before employing advanced methods, it's crucial to address foundational factors.

• Verify Compound Purity: Impurities from synthesis or degradation can significantly impact the observed solubility and are a common source of experimental variability[2]. Ensure you are using a compound of known purity.

• Systematic Solvent Screening: An initial screening with a small amount of material across a range of solvents can quickly identify a suitable starting point or the necessity for more advanced techniques.

This protocol helps you efficiently test the solubility of your compound in various solvents.

Materials:

• cis-1-Benzyl-4-methyl-piperidin-3-ol

• Small vials (e.g., 1.5 mL Eppendorf tubes or 2 mL glass vials)

• Vortex mixer and/or sonicator

• A selection of solvents (see table below)

Procedure:

• Accurately weigh a small, consistent amount of the compound (e.g., 1 mg) into each labeled vial.

• Add a measured volume of the first solvent (e.g., 100 µL) to the corresponding vial. This corresponds to an initial concentration of 10 mg/mL.

• Vortex the mixture vigorously for 30-60 seconds.

• Visually inspect for dissolution. If undissolved material remains, sonicate the vial for 2-5 minutes.

• If the compound dissolves, record the approximate concentration. If not, add another measured aliquot of solvent (e.g., another 100 µL to make the concentration 5 mg/mL) and repeat steps 3-4.

• Continue this process until the compound dissolves or you reach a minimum concentration relevant to your experiment.

• Repeat for all selected solvents.

Data Summary Table: Solvent Screening Log

Solvent	Polarity Index	Starting Amount	Volume Added for Dissolution	Final Concentration (mg/mL)	Observations (Clear, Hazy, Insoluble)
Water	10.2	1 mg
PBS (pH 7.4)	~10.2	1 mg
Ethanol	4.3	1 mg
Methanol	5.1	1 mg
Isopropanol	3.9	1 mg
DMSO	7.2	1 mg

| PEG 400 | - | 1 mg | | | |

Q3: How can I leverage the compound's chemical properties to dramatically improve its solubility in aqueous media?

A3: Utilize pH Adjustment for Salt Formation

This is the most powerful and often simplest chemical strategy. The piperidine ring contains a basic nitrogen atom. The pKa of the corresponding protonated piperidine is approximately 11.22[2]. By lowering the pH of an aqueous solvent to a value well below the pKa (e.g., pH 2-4), you can protonate this nitrogen.

Free Base (Poorly Soluble) ⇌ Protonated Piperidinium Salt (Highly Soluble)

This protonation creates a positively charged piperidinium salt. Ionic species are significantly more soluble in polar solvents like water than their neutral free-base counterparts.

Caption: pH's influence on compound form and solubility.

Objective: To create a concentrated, soluble stock solution for dilution into final experimental media.

Materials:

• cis-1-Benzyl-4-methyl-piperidin-3-ol

• 0.1 M Hydrochloric Acid (HCl) or another suitable acid

• Volumetric flasks

• pH meter or pH strips

Procedure:

• Determine the target concentration for your stock solution (e.g., 10 mg/mL).

• Weigh the required amount of the compound and place it in a volumetric flask.

• Add approximately 70-80% of the final volume of 0.1 M HCl.

• Agitate (vortex/sonicate) the mixture until the solid is fully dissolved. The solution should become clear.

• Once dissolved, add 0.1 M HCl to reach the final target volume and mix thoroughly.

• Crucial Step: When diluting this acidic stock into your final (often neutral pH) experimental buffer, perform a small-scale test first. Dilute the stock to the final working concentration and observe for any precipitation, as the compound may crash out of solution when the pH rises back towards neutral. If precipitation occurs, a co-solvent approach (see Q4) may be necessary.

Q4: My experiment is pH-sensitive and must be performed at a neutral pH. What are my other options?

A4: Co-Solvent Systems and Advanced Formulation

When pH modification is not an option, altering the properties of the solvent system itself is the next best approach.

A co-solvent is a water-miscible organic solvent that, when added to water, reduces the overall polarity of the solvent system. This makes the environment more favorable for dissolving amphipathic molecules by reducing the energy required to create a cavity for the solute[3].

Common Co-solvents for Pharmaceutical Research: [2]

Co-Solvent	Typical Starting % (v/v)	Key Properties & Considerations
DMSO	1-10%	Excellent solubilizing power, but can have biological effects.
Ethanol	5-20%	Generally well-tolerated in biological systems.
Propylene Glycol	10-40%	Common vehicle in preclinical formulations.

| PEG 400 | 10-50% | Low toxicity, often used in vivo. |

• Prepare a high-concentration stock solution of your compound in 100% of a strong, water-miscible organic solvent (e.g., DMSO or Ethanol).

• In a separate tube, prepare your final vehicle by mixing the co-solvent and the aqueous buffer at the desired ratio (e.g., 10% DMSO in PBS).

• Slowly add the concentrated stock solution from step 1 to the final vehicle from step 2 while vortexing continuously. This technique, adding the drug concentrate to the bulk vehicle, helps prevent precipitation.

• Visually inspect the final solution for clarity. If it is hazy or contains precipitate, the drug concentration may be too high for that specific co-solvent blend.

For particularly challenging cases, cyclodextrins can be employed. These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate the non-polar part of a guest molecule—in this case, the benzyl group—forming an "inclusion complex" that has significantly improved apparent solubility in water[2][4]. Beta-cyclodextrin (β-CD) and its derivatives (like HP-β-CD) are commonly used.

Caption: Systematic workflow for addressing solubility issues.

References

• BenchChem. (n.d.). Addressing poor solubility of piperidine derivatives in reactions.
• BenchChem. (n.d.). Troubleshooting poor solubility of piperidine-4-acetic acid compounds.

• Jadhav, N. et al. (2020). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

• Prajapati, R. et al. (2019). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharma and Chemical Analysis.
• Sharma, D. et al. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. International Journal of Pharmaceutical Sciences Review and Research.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21955384, 1-Benzyl-4-methylpiperidin-3-ol. Retrieved from PubChem. [Link]

• Loftsson, T., & Brewster, M. E. (1996). Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization. Journal of Pharmaceutical Sciences.
• Uekama, K., Hirayama, F., & Irie, T. (1998). Cyclodextrin Drug Carrier Systems. Chemical Reviews.

Sources

• 1. 1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Optimizing Reaction Temperature for cis-1-Benzyl-4-methylpiperidin-3-ol Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals scaling up the synthesis of JAK inhibitors, such as Tofacitinib. A critical bottleneck in this workflow is the stereoselective reduction of 1-benzyl-4-methylpiperidin-3-one to its cis-alcohol derivative.

The preference for the cis configuration is paramount, as the (3R,4R)-enantiomer is the major cost contributor in Tofacitinib production[1]. Achieving this stereocenter requires strict mechanistic control. This guide provides field-proven insights, troubleshooting workflows, and self-validating protocols to help you master the thermal dynamics of this reaction.

Mechanistic Insight: The "Why" Behind Temperature Control

In the synthesis of piperidine-based bioactive compounds, stereochemistry is dictated by the interplay between thermodynamic and kinetic control.

The 4-methyl group of 1-benzyl-4-methylpiperidin-3-one naturally adopts an equatorial position to minimize steric strain. When reducing the adjacent C3 ketone:

• Thermodynamic Control (High Temp / Small Hydrides): Reagents like NaBH₄ attack from the less hindered axial face (torsional control), pushing the resulting hydroxyl group into the equatorial position. This yields the 1,2-diequatorial trans-isomer, which is thermodynamically more stable but pharmaceutically undesired for this specific pathway.

• Kinetic Control (Cryogenic Temp / Bulky Hydrides): To force the formation of the cis-isomer (axial OH, equatorial Me), we use bulky hydrides like L-Selectride®[2]. The massive sec-butyl groups suffer severe 1,3-diaxial interactions with the C5 protons if they attempt an axial attack. Consequently, the hydride is forced to attack from the equatorial face (steric approach control).

The Causality of Temperature: This steric approach control is highly sensitive to thermal energy. At -78 °C, the reaction is strictly under kinetic control. If the temperature leaks above -40 °C, the thermal energy allows the bulky hydride to breach the activation barrier for the disfavored axial attack, drastically increasing trans-isomer contamination. Furthermore, L-Selectride is a strong base; elevated temperatures promote enolization at C4, leading to epimerization and loss of stereointegrity.

Caption: Stereoselective reduction pathways of 1-benzyl-4-methylpiperidin-3-one based on reagent and temp.

Quantitative Data: Temperature vs. Selectivity

The table below summarizes how reducing agents and temperature profiles directly impact the cis:trans diastereomeric ratio (d.r.).

Reducing System	Solvent	Temperature	Primary Product	cis:trans Ratio	Mechanistic Control
L-Selectride (1.2 eq)	THF	-78 °C	cis-Alcohol	>95:5	Kinetic (Steric Approach Control)
L-Selectride (1.2 eq)	THF	-20 °C	cis-Alcohol	85:15	Kinetic (Thermal Leakage / Enolization)
NaBH₄ (2.0 eq)	MeOH	0 °C	trans-Alcohol	20:80	Thermodynamic (Axial Attack)
Ru-Catalyst + H₂	MeOH	50 °C	cis-Amine/Alcohol	99:1	Dynamic Kinetic Resolution (DKR)[1]

(Note: Industrial scale-ups increasingly utilize DKR with Ruthenium/Iridium catalysts or engineered imine reductases at higher temperatures (e.g., 50 °C) to bypass the need for cryogenic cooling, though batch L-Selectride reduction remains the standard for rapid lab-scale synthesis[1],[3].)

Troubleshooting Guides & FAQs

Q: I am seeing >10% trans-isomer contamination in my L-Selectride reduction. What went wrong? A: High trans-isomer levels during bulky hydride reductions are almost exclusively caused by thermal spikes during reagent addition. The reduction is highly exothermic. If L-Selectride is added too rapidly, the localized temperature at the drop zone can spike above -40 °C, providing enough energy to bypass steric approach control. Fix: Decrease your feed rate and ensure vigorous overhead stirring to dissipate heat. Monitor the internal temperature probe, not just the jacket/bath temperature.

Q: My reaction stalls at 70% conversion after 4 hours at -78 °C. Should I warm the reaction to drive it to completion? A: No. Warming the reaction will irreversibly compromise your diastereomeric purity via C4 epimerization. Incomplete conversion at cryogenic temperatures is rarely a kinetic failure of the hydride transfer; it is usually a mass transfer (solubility) issue. 1-benzyl-4-methylpiperidin-3-one can precipitate out of THF at -78 °C if the molarity exceeds 0.3 M. Fix: Dilute the reaction mixture to 0.15 M – 0.2 M to ensure complete dissolution before adding the reductant.

Q: How does the presence of moisture affect the temperature profile? A: L-Selectride reacts violently with water to generate hydrogen gas and heat. Even trace moisture in your THF will cause micro-exotherms that degrade the reagent and raise the internal temperature, leading to poor conversion and poor selectivity. Always validate solvent dryness (Karl Fischer < 50 ppm) before cooling.

Caption: Troubleshooting workflow for resolving high trans-isomer contamination during cryogenic reduction.

Self-Validating Experimental Protocol

Below is the optimized, step-by-step methodology for the cryogenic synthesis of cis-1-benzyl-4-methylpiperidin-3-ol. This protocol is designed as a self-validating system; do not proceed to the next step unless the validation checkpoint is met.

Materials Required:

• 1-benzyl-4-methylpiperidin-3-one (1.0 equiv)

• L-Selectride (1.0 M in THF, 1.2 equiv)

• Anhydrous THF (KF < 50 ppm)

• 10% Aqueous NaOH and 30% H₂O₂ (for oxidative workup)

Step 1: System Preparation & Dissolution Purge a flame-dried reactor with N₂. Charge the reactor with 1-benzyl-4-methylpiperidin-3-one and anhydrous THF to achieve a 0.2 M concentration. Initiate overhead stirring at 250 rpm.

• Validation Checkpoint: Visually confirm the solution is completely clear. Take a Karl Fischer reading of the bulk solution; it must read < 50 ppm water.

Step 2: Cryogenic Cooling Submerge the reactor in a dry ice/acetone bath.

• Validation Checkpoint: Monitor the internal RTD probe. The internal temperature must read ≤ -75 °C and remain stable for at least 15 minutes to confirm thermal equilibrium and ensure no substrate has precipitated.

Step 3: Reductant Addition Using a syringe pump, begin the dropwise addition of L-Selectride (1.2 equiv). Set the addition rate such that the internal temperature does not exceed -70 °C at any point.

• Validation Checkpoint: If the temperature hits -71 °C, the pump must automatically pause until the temperature returns to -75 °C.

Step 4: Reaction & Monitoring Once addition is complete, maintain stirring at -78 °C for 2 hours.

• Validation Checkpoint: Quench a 0.1 mL aliquot in cold MeOH and analyze via HPLC/GC. Conversion should be >95% with a cis:trans ratio of ≥ 95:5.

Step 5: Oxidative Quench Crucial Step: L-Selectride generates a stable organoborane intermediate that must be cleaved. While maintaining the temperature below -20 °C, slowly add 10% aqueous NaOH (2.0 equiv), followed by the dropwise addition of 30% H₂O₂ (3.0 equiv).

• Validation Checkpoint: The solution will effervesce. Continue stirring at room temperature for 1 hour until gas evolution completely ceases, validating the complete destruction of the borane complex. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

References

• Asymmetric Synthesis of a Key Intermediate for Tofacitinib via a Dynamic Kinetic Resolution-Reductive Amination Protocol Organic Process Research & Development (ACS Publications)[Link]

• Development of a Scaleable Route for the Production of cis-N-Benzyl-3-methylamino-4-methylpiperidine Organic Process Research & Development (ACS Publications)[Link]

• Biocatalytic reductive aminations with NAD(P)H-dependent enzymes: enzyme discovery, engineering and synthetic applications Chemical Society Reviews (Royal Society of Chemistry)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. evitachem.com [evitachem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of cis-1-Benzyl-4-methyl-piperidin-3-ol

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting and practical guidance for reducing impurities during the crystallization of cis-1-Benzyl-4-methyl-piperidin-3-ol. The primary focus is on mitigating the co-crystallization of the diastereomeric trans-isomer, a common challenge in the synthesis of this and related piperidine derivatives.[1][2]

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems encountered during the purification of cis-1-Benzyl-4-methyl-piperidin-3-ol. Each issue is presented in a question-and-answer format, detailing symptoms, underlying causes, and recommended actions.

Q1: My final product has high levels of the trans-isomer impurity after crystallization. How can I improve the diastereomeric purity?

Symptoms:

• HPLC or NMR analysis shows a significant peak corresponding to the trans-1-Benzyl-4-methyl-piperidin-3-ol isomer.

• The melting point of the crystalline product is broad or lower than the reference value for the pure cis-isomer.

Potential Causes: The primary cause is the similar solubility of the cis and trans diastereomers in the chosen crystallization solvent. Diastereomers, while having different physical properties, can sometimes form solid solutions or co-crystallize if the conditions are not optimized to exploit their solubility differences.[3][4] Rapid crystallization from a highly supersaturated solution is a major contributing factor, as it favors kinetic trapping of impurities over selective crystal growth.

Recommended Actions:

• Solvent System Optimization: The most critical factor is the choice of solvent. The goal is to identify a solvent or solvent mixture that maximizes the solubility difference between the cis and trans isomers. A systematic solvent screen is the most effective approach. Polar protic solvents like ethanol or isopropanol, or moderately polar aprotic solvents like acetonitrile, are excellent starting points for piperidine derivatives.[5]

• Cooling Profile Control: Avoid crash-cooling. A slow, controlled cooling rate is essential to maintain a state of low supersaturation. This favors the growth of larger, more ordered crystals of the less soluble cis-isomer, while keeping the trans-isomer in the mother liquor.[6] A suggested starting profile is to cool at a rate of 10-20°C per hour.

• Slurry Crystallization: If recrystallization is insufficient, consider a slurry experiment. Suspend the impure solid in a solvent where the desired cis-isomer is sparingly soluble and the trans-isomer is more soluble. Stirring the slurry at a constant temperature for an extended period (12-24 hours) can allow the system to reach thermodynamic equilibrium, dissolving the trans-isomer and enriching the solid phase with the pure cis-isomer.

Q2: My compound is "oiling out" during cooling instead of forming crystals. What should I do?

Symptoms:

• Upon cooling, a liquid phase (oil) separates from the solution instead of a solid crystalline precipitate.

• This oil may or may not solidify into an amorphous mass upon further cooling.

Potential Causes: Oiling out is a common problem with piperidine derivatives and occurs when the solution becomes supersaturated at a temperature above the melting point of the solute in the solvent.[5] This is often caused by:

• Using a solvent in which the compound is excessively soluble.

• Starting with a solution that is too concentrated.

• The presence of impurities that depress the melting point.

Recommended Actions:

• Reduce Concentration: Start the crystallization with a more dilute solution. This raises the temperature at which saturation is reached, increasing the likelihood that it will be below the solute's melting point in the solvent.

• Change Solvent System: Switch to a solvent in which the compound has lower solubility. Alternatively, use an anti-solvent system. Dissolve the compound in a minimum amount of a "good" solvent and then slowly add a "poor" solvent (anti-solvent) at a slightly elevated temperature until turbidity is observed, then allow it to cool slowly.[7]

• Increase Seeding Temperature: If using seed crystals, add them at a higher temperature, just below the saturation point. This encourages crystal growth to begin before the solution becomes sufficiently supersaturated to oil out.

Q3: The crystallization yields poor-quality solids (fine needles, amorphous powder) that are difficult to filter and dry. How can I improve the crystal morphology?

Symptoms:

• The product appears as a fine powder or very small needles.

• Filtration is slow, and the resulting filter cake retains a large amount of mother liquor.

Potential Causes: Poor crystal morphology is almost always a result of rapid nucleation caused by high supersaturation. This can be due to excessively fast cooling or the rapid addition of an anti-solvent.

Recommended Actions:

• Slow Down the Crystallization: As with improving purity, slowing the process is key. Employ a slower, linear cooling profile. For example, allow the solution to cool naturally to room temperature before moving it to a cooling bath.

• Reduce Supersaturation Level: Start with a less concentrated solution. This reduces the driving force for nucleation, allowing the few nuclei that do form to grow larger rather than creating a multitude of small particles.

• Hot Filtration: Filter the hot solution before crystallization to remove any particulate matter.[7] Insoluble impurities can act as uncontrolled nucleation sites, leading to the formation of many small crystals.

Q4: No crystals are forming even after the solution has cooled completely. What are the next steps?

Symptoms:

• The solution remains clear and free of solids after cooling to room temperature or below.

Potential Causes:

• Insufficient Supersaturation: The solution is too dilute; the concentration of the compound is below its solubility limit at the cooled temperature.

• High Energy Barrier to Nucleation: The molecules require a significant energy input to arrange themselves into a stable crystal lattice.

Recommended Actions:

• Induce Crystallization:

  • Scratching: Gently scratch the inside surface of the flask at the meniscus with a glass rod. The microscopic scratches provide nucleation sites.

  • Seeding: Add a few microscopic crystals of the pure cis-isomer to the solution. This provides a template for crystal growth to begin.[8]

• Increase Concentration: If induction methods fail, gently heat the solution to evaporate a portion of the solvent, thereby increasing the concentration. Allow the solution to cool again.[8]

• Add an Anti-solvent: If using a single solvent, slowly add a miscible anti-solvent in which your compound is poorly soluble until the solution becomes turbid, then allow it to cool.[5]

Key Experimental Protocols

Protocol 1: Purity Analysis by HPLC

This protocol provides a starting point for a reverse-phase HPLC method to quantify the ratio of cis to trans isomers.

Instrumentation:

• HPLC system with a UV detector.

Chromatographic Conditions:

Parameter	Recommended Condition
Column	C18 or C30 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Gradient	Start with a gradient (e.g., 10% to 90% Acetonitrile over 20 minutes)
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection	UV at 254 nm
Sample Prep.	Dissolve sample in mobile phase to a concentration of ~1 mg/mL.

Rationale: A C30 column can provide enhanced shape selectivity for separating structurally related isomers compared to a standard C18 column.[9] The acidic modifier helps to ensure sharp peak shapes for the basic piperidine nitrogen.

Protocol 2: Optimized Cooling Recrystallization

Methodology:

• Dissolution: In an appropriately sized flask, add the crude 1-Benzyl-4-methyl-piperidin-3-ol. Add the minimum amount of a pre-selected hot solvent (e.g., isopropanol) needed to fully dissolve the solid.[5]

• Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution through a pre-warmed filter funnel into a clean, pre-heated flask.[7]

• Controlled Cooling: Insulate the flask and allow it to cool slowly towards room temperature. For optimal results, use a programmable cooling bath set to a rate of -0.2°C/min to -0.3°C/min.[6]

• Maturation: Once the solution reaches room temperature (or a target temperature of ~20-25°C), hold it at this temperature for 1-2 hours with gentle stirring to allow the crystal growth to mature.

• Final Cooling: Place the flask in an ice bath for at least 60 minutes to maximize the yield.[5]

• Isolation: Collect the crystals by vacuum filtration. Wash the filter cake with a small amount of the cold crystallization solvent to remove residual mother liquor.[8]

• Drying: Dry the purified crystals under vacuum.

Visual Workflows & Diagrams

Caption: Troubleshooting workflow for cis-isomer purification.

Caption: Effect of cooling rate on crystal purity and size.

Frequently Asked Questions (FAQs)

Q: How do I perform a solvent screen to find the best crystallization solvent? A: A good recrystallization solvent should dissolve your compound completely when hot but poorly when cold.[8] Place a small amount (10-20 mg) of your impure material into several test tubes. To each tube, add a different potential solvent (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, toluene, and mixtures with water) dropwise until the solid dissolves at the solvent's boiling point.[5][7] Observe which solutions show significant crystal formation upon cooling. The best solvent will provide a good recovery of solid that has a significantly improved cis:trans ratio as determined by HPLC.

Q: What is the role of a seed crystal and how do I use one properly? A: A seed crystal is a small, pure crystal of your target compound that, when added to a saturated solution, bypasses the energy-intensive nucleation step and initiates crystal growth.[8] This is particularly useful for preventing oiling out and controlling crystal size. To use a seed crystal, cool your saturated solution to a temperature where it is only slightly supersaturated. Add one or two tiny crystals. If they dissolve, cool the solution slightly further and try again. If they do not dissolve, crystal growth should begin.

Q: How can I confirm the stereochemistry of my final product? A: While HPLC can confirm diastereomeric purity, Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the cis stereochemistry. The coupling constants (J-values) between the protons on C3 and C4 of the piperidine ring can elucidate their relative orientation. For the cis-isomer, you would typically expect to see a smaller coupling constant between the axial proton at C3 and the equatorial proton at C4, and a larger coupling constant if both were axial. A definitive confirmation can be achieved through single-crystal X-ray crystallography if a suitable crystal can be grown.[10][11]

References

• ResearchGate. (n.d.). Solubility and Crystallization Process of 2,2,6,6-Tetramethyl-4-piperidinol (TMP) | Request PDF. Retrieved from [Link]

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2, 123.
• Arulraj, R. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters, 4(4), 192-199.
• Royal Society of Chemistry. (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm. DOI:10.1039/D2CE01490D.
• American Chemical Society. (2023). Population Balance Modeling of Diastereomeric Salt Resolution. Crystal Growth & Design.

• ResearchGate. (n.d.). Effects of crystallization in the presence of the diastereomer on the crystal properties of (SS)-(+)-pseudoephedrine hydrochloride. Retrieved from [Link]

• Google Patents. (n.d.). WO2002085858A1 - Process for producing purified piperidine derivative.

• White Rose Research Online. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorphic Form I of Ritonavir. Retrieved from [Link]

• Gavin Publishers. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Retrieved from [Link]

• Park, K. (2010). Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classification and Comparison to Classification Following Cooling of the Melt. Journal of Pharmaceutical Sciences, 99(9), 3853-3864.
• Malaysian Journal of Forensic Sciences. (2011). Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse.

• National Center for Biotechnology Information. (n.d.). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Retrieved from [Link]

• Chemical Review and Letters. (2021).
• Google Patents. (n.d.). US2850549A - Separation of cis and trans isomers.
• Arkivoc. (2011). Optically pure trans-1-benzyl-4-aminopiperidin-3-ols.

• Engineered Science Publisher. (2025). Advances in Cis-Trans Isomer Separation Using Ion Mobility Mass Spectrometry. Retrieved from [Link]

• Research and Reviews in Pharmacy and Pharmaceutical Sciences. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview.
• CORA. (2017).
• MDPI. (2020).

• National Center for Biotechnology Information. (n.d.). Synthesis and Crystallographic Study of N′-(1-benzylpiperidin-4-yl)acetohydrazide. Retrieved from [Link]

• Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers.

Sources

• 1. Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update [chemrevlett.com]
• 2. chemrevlett.com [chemrevlett.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing) DOI:10.1039/D2CE01490D [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. arkat-usa.org [arkat-usa.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Catalyst Deactivation in cis-1-Benzyl-4-methyl-piperidin-3-ol Hydrogenation

Welcome to the Technical Support Center for catalytic hydrogenations. This guide specifically addresses the persistent challenge of catalyst deactivation during the N-debenzylation of cis-1-benzyl-4-methyl-piperidin-3-ol. Designed for researchers and drug development professionals, this resource synthesizes mechanistic causality with field-proven methodologies to ensure robust, self-validating workflows.

Core Principles & Mechanistic Overview

The hydrogenolytic cleavage of the N-benzyl group from cis-1-benzyl-4-methyl-piperidin-3-ol yields cis-4-methyl-piperidin-3-ol, a highly nucleophilic secondary aliphatic amine. Transition metal catalysts, particularly Palladium on Carbon (Pd/C), are highly susceptible to poisoning by these basic nitrogen atoms[1]. As the reaction progresses, the newly formed secondary amine outcompetes hydrogen gas and the starting material for active palladium sites, leading to premature reaction stalling[2].

Mechanistic pathway of Pd catalyst poisoning by secondary amines and its mitigation.

Troubleshooting Guide (FAQs)

Q1: Why does my hydrogenation stall at 40-50% conversion despite a continuous H₂ supply? A1: This is a classic case of product-induced catalyst poisoning. The debenzylation generates a secondary amine whose lone pair of electrons coordinates strongly to the electrophilic palladium surface[1]. As the product concentration increases, it effectively passivates the catalyst, preventing further hydrogen adsorption and cleavage[2].

Q2: How can I chemically modify the reaction environment to prevent this amine coordination? A2: The most reliable strategy is to protonate the amine in situ, converting it into an ammonium salt which lacks the free lone pair required for palladium coordination[1]. Adding 1.1 to 1.5 equivalents of a mild acid, such as glacial acetic acid (AcOH), to the solvent system is highly effective. While hydrochloric acid (HCl) can be used, chloride ions themselves can act as slow-acting catalyst poisons, making organic acids preferable[3].

Q3: I added acetic acid, but the reaction is still sluggish. Should I increase the catalyst loading? A3: Before increasing the loading of standard 10% Pd/C, consider switching the catalyst morphology. Pearlman’s catalyst (20% Pd(OH)₂/C) is vastly superior for the N-debenzylation of basic nitrogen heterocycles like piperidines. The non-reduced palladium hydroxide surface is less susceptible to basic amine poisoning and provides a higher density of active sites upon in situ reduction[4]. Alternatively, utilizing a mixed catalyst system, such as adding niobic acid-on-carbon (Nb₂O₅/C) as a co-catalyst, has been shown to significantly delay poisoning rates by creating an acidic local microenvironment[3].

Q4: Can the specific stereochemistry (cis-4-methyl-3-ol) influence the deactivation rate? A4: Yes. The cis relationship between the methyl group at C4 and the hydroxyl group at C3 creates specific steric bulk. While this steric hindrance slightly reduces the binding affinity of the nitrogen lone pair compared to an unsubstituted piperidine, the hydroxyl group can engage in secondary hydrogen bonding with oxygen-rich activated carbon supports, increasing the local residence time of the product near the active metal sites. Using a polar protic solvent (e.g., Ethanol) helps solvate the product and pull it away from the catalyst surface.

Quantitative Data: Catalyst System Comparison

The following table summarizes the expected efficacy of various catalyst systems for piperidine N-debenzylation based on established kinetic behaviors[1][3][4].

Catalyst System	Additive	Solvent	H₂ Pressure	Est. Time to Completion	Conversion Rate	Poisoning Susceptibility
10% Pd/C	None	MeOH	1 atm	> 48 h (Stalls)	< 50%	High (Free amine coordinates to Pd)
10% Pd/C	1.2 eq AcOH	MeOH	1 atm	16 - 24 h	> 90%	Moderate (Protonation mitigates binding)
20% Pd(OH)₂/C	None	EtOH	1 atm	12 - 18 h	> 95%	Low (Surface less prone to poisoning)
20% Pd(OH)₂/C	1.2 eq AcOH	EtOH	1 atm	4 - 8 h	> 99%	Very Low (Optimal synergistic effect)
10% Pd/C + 10% Nb₂O₅/C	None	EtOH	1 atm	6 - 10 h	> 95%	Low (Nb₂O₅ provides acidic microenvironment)

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol for the optimized N-debenzylation using Pd(OH)₂/C and Acetic Acid incorporates built-in validation checkpoints.

Self-validating experimental workflow for acid-mediated N-debenzylation.

Step-by-Step Methodology

Step 1: Substrate Preparation & Acidification

• Action: Dissolve cis-1-benzyl-4-methyl-piperidin-3-ol (1.0 equiv) in anhydrous Ethanol (0.1 M concentration). Add glacial Acetic Acid (1.2 equiv) dropwise while stirring.

• Validation Checkpoint: Spot the solution on wet pH paper. A pH of ~4-5 confirms the complete formation of the intermediate ammonium acetate salt, ensuring the amine lone pair is masked prior to catalyst introduction.

Step 2: Catalyst Addition & Purging

• Action: Purge the reaction flask with Nitrogen (N₂) for 5 minutes. Carefully add 20% Pd(OH)₂/C (Pearlman's catalyst, 10-15% w/w relative to substrate). Seal the flask and perform three Vacuum/N₂ purge cycles.

• Validation Checkpoint: Ensure the system holds a static vacuum for at least 30 seconds during the purge cycles to validate atmospheric integrity and prevent explosive H₂/O₂ mixtures.

Step 3: Hydrogenation

• Action: Perform three Vacuum/H₂ purge cycles. Attach a hydrogen balloon (or set the autoclave to 1-2 atm) and heat the mixture to 40 °C with vigorous stirring.

• Validation Checkpoint: Monitor hydrogen uptake via a mass flow meter or visual balloon deflation. Continuous, steady uptake validates active turnover. An abrupt cessation before the theoretical volume is reached indicates premature poisoning.

Step 4: In-Process Control (IPC)

• Action: After 4 hours, carefully vent the H₂ and extract a 50 µL aliquot. Filter through a micro-syringe filter and analyze via LC-MS or TLC.

• Validation Checkpoint: Confirm the disappearance of the starting material mass [M+H]⁺ and the appearance of the debenzylated product mass. If starting material remains but H₂ uptake has stopped, re-purge with H₂; if it still fails, catalyst poisoning has occurred.

Step 5: Filtration & Neutralization

• Action: Cool to room temperature, purge with N₂, and filter the mixture through a tightly packed pad of Celite to remove the palladium. Wash the pad with excess Ethanol. Concentrate the filtrate in vacuo.

• Validation Checkpoint: To isolate the free base, dissolve the crude acetate salt in water and add saturated aqueous NaHCO₃. Verify the aqueous layer reaches pH > 8 before extracting with Dichloromethane or Ethyl Acetate. Failure to reach basic pH will result in the product remaining in the aqueous layer as a water-soluble salt.

References

• BenchChem Technical Support Team. "Technical Support Center: Troubleshooting Incomplete Debenzylation of Benzyloxypyridines." Benchchem. 1

• BenchChem Technical Support Team. "Technical Support Center: N-Debenzylation of Piperidine Intermediates." Benchchem.

• Hattori, K., et al. "Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon." ACS Omega (2020).3

• "Process for preparing nebivolol." US Patent 20110207948A1 (2011). 2

• Zhang, M.X., et al. "Structural Effects of Microcrystalline Cellulose-Derived Carbon Supports on Catalytic Performance of the Pd(OH)2/C Catalysts for the Hydrogenolytic Debenzylation." MDPI (2023). 4

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US20110207948A1 - Process for preparing nebivolol - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Stereochemical Determinants in JAK3 Inhibitor Synthesis: A Comparative Guide on cis- vs trans-1-Benzyl-4-methyl-piperidin-3-ol

Executive Summary

In the development of targeted kinase inhibitors, molecular chirality is a fundamental driver of pharmacodynamic efficacy and target selectivity[1]. The compound 1-benzyl-4-methyl-piperidin-3-ol serves as the pivotal chiral building block in the total synthesis of Tofacitinib (CP-690,550), a blockbuster Janus kinase 3 (JAK3) inhibitor used for autoimmune diseases[2]. This guide objectively compares the utility of the cis- versus trans-isomers of this alcohol, detailing the mechanistic causality that makes the cis-isomer the mandatory precursor for biological activity, supported by comparative IC50 data and self-validating experimental protocols.

Mechanistic Causality: Why the cis-Alcohol is Mandatory

Tofacitinib's active pharmaceutical ingredient (API) requires a strict (3R,4R) absolute configuration on its piperidine ring[2]. In this configuration, the C3-amine and C4-methyl groups are sterically trans to one another.

The introduction of the bulky amine group at the C3 position is universally achieved via a bimolecular nucleophilic substitution (SN2) reaction. Because SN2 reactions proceed with complete Walden inversion of stereochemistry, the starting alcohol must possess the opposite spatial configuration at the C3 carbon.

• The cis Pathway (Active Drug): Starting with the enantiopure cis-alcohol, specifically (3S,4R)-1-benzyl-4-methylpiperidin-3-ol, the SN2 amination inverts the C3 center from (S) to (R). The C4 methyl group remains unaffected (R). This yields the highly active (3R,4R)-trans-amine[3].

• The trans Pathway (Inactive Drug): If a trans-alcohol (e.g., 3R,4R or 3S,4S) is utilized, the subsequent SN2 inversion yields a cis-amine. Extensive target profiling has demonstrated that cis-amine derivatives cannot properly orient their cyanoacetyl groups within the JAK3 ATP-binding cleft, rendering them biologically inactive[2].

Comparative Biological Activity of Downstream Isomers

The stereochemistry established by the precursor alcohol directly dictates the biological activity of the final drug molecule. The (3R,4R) enantiomer selectively targets JAK3, preventing the phosphorylation of Signal Transducer and Activator of Transcription 5 (STAT5)[2]. Alternative stereoisomers synthesized from the incorrect alcohol precursors show catastrophic drop-offs in binding affinity[4].

Table 1: Comparative in vitro Inhibitory Activity of Tofacitinib Stereoisomers

Final Drug Isomer	Required Precursor Alcohol	JAK3 IC50 (nM)	Cellular STAT5 Inhibition	Clinical Viability
(3R,4R)	(3S,4R)-cis-Alcohol	1.0	Complete block at 0.5 µM	FDA Approved (Xeljanz)[2]
(3S,4S)	(3R,4S)-cis-Alcohol	~40.0	Inactive	Discarded[4]
(3R,4S)	(3S,4S)-trans-Alcohol	> 100	Inactive	Discarded[2]
(3S,4R)	(3R,4R)-trans-Alcohol	> 100	Inactive	Discarded[2]

Validated Experimental Workflows

To ensure high enantiomeric excess (ee) and prevent the formation of inactive downstream isomers, the following self-validating protocols must be employed.

Protocol A: Stereoselective Synthesis of (3S,4R)-1-Benzyl-4-methylpiperidin-3-ol

Causality: Traditional hydrogenation of 1-benzyl-4-methylpiperidin-3-one yields a racemic mixture of cis and trans isomers. Modern approaches utilize Dynamic Kinetic Resolution (DKR) to directly establish the (3S,4R) cis-configuration with >98% ee.

• Reaction Setup : Dissolve 1-benzyl-4-methylpiperidin-3-one (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Catalysis : Add a chiral Ruthenium-based Noyori asymmetric transfer hydrogenation catalyst (0.01 eq) and a formic acid/triethylamine azeotrope (hydrogen donor).

• DKR Execution : Stir the mixture at 25°C for 24 hours. The catalyst selectively reduces one epimer while the basic conditions continuously racemize the unreacted C4 stereocenter, driving the equilibrium entirely toward the (3S,4R)-cis-alcohol.

• In-Process Control (IPC) : Sample the reaction and analyze via chiral HPLC. Proceed to quenching only when the diastereomeric ratio (dr) exceeds 98:2 in favor of the cis-isomer.

• Validation : Isolate the product and perform 2D NOESY NMR. A strong Nuclear Overhauser Effect (NOE) cross-peak between the C3 and C4 protons validates the cis spatial relationship.

Protocol B: SN2 Inversion to the (3R,4R)-Amine Precursor

Causality: To achieve the biologically active trans configuration of Tofacitinib, the C3 hydroxyl group of the cis-alcohol must be converted into a good leaving group to facilitate stereospecific SN2 nucleophilic substitution.

• Activation : Dissolve the (3S,4R)-cis-alcohol in DCM. Add triethylamine (1.5 eq) and p-toluenesulfonyl chloride (TsCl, 1.2 eq) at 0°C. Stir for 2 hours to form the (3S,4R)-tosylate intermediate (proceeds with retention of configuration).

• Nucleophilic Substitution : Isolate the tosylate and redissolve in anhydrous N,N-dimethylformamide (DMF) to maximize nucleophilicity. Add the target nucleophile (e.g., methylamine or a protected pyrrolopyrimidine derivative) and heat to 70°C for 12 hours.

• In-Process Control (IPC) : Monitor via LC-MS to confirm the complete disappearance of the tosylate mass peak.

• Validation : Purify the product and analyze via 1H NMR. The coupling constant ( J -value) between the C3 and C4 protons will be approximately 10–12 Hz. This large diaxial coupling constant definitively proves the trans configuration, validating a successful Walden inversion.

Mechanistic Visualizations

Stereochemical workflow: SN2 inversion of cis-alcohol to trans-amine.

JAK3/STAT5 signaling pathway inhibition by the (3R,4R)-Tofacitinib active isomer.

References

• [3] ChemInform Abstract: Organocatalytic Sequential α-Aminoxylation and cis-Wittig Olefination of Aldehydes: Synthesis of Enantiopure γ-Butenolides. ResearchGate. Available at:[Link]

• [4] Structural simplification: an efficient strategy in lead optimization. National Institutes of Health (PMC4629443). Available at:[Link]

• [1] The Exploration of Chirality for Improved Druggability within the Human Kinome. National Institutes of Health (PMC6078204). Available at:[Link]

• [2] Examining the Chirality, Conformation and Selective Kinase Inhibition of 3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile (CP-690,550). National Institutes of Health (PMC2743608). Available at:[Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LC-MS Validation Methods for cis-1-Benzyl-4-methyl-piperidin-3-ol Purity

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) is not merely a regulatory hurdle but a cornerstone of drug safety and efficacy. For a molecule like cis-1-Benzyl-4-methyl-piperidin-3-ol, a chiral synthetic intermediate, a robust and validated analytical method is paramount. This guide provides an in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) validation strategies, grounded in scientific principles and extensive field experience. We will explore two distinct approaches, Reversed-Phase LC-MS and Hydrophilic Interaction Liquid Chromatography (HILIC)-MS, to provide a comprehensive framework for researchers, scientists, and drug development professionals.

The validation of an analytical procedure is a critical process to demonstrate its suitability for the intended purpose. For purity analysis, this involves a series of validation characteristics, including specificity, linearity, range, accuracy, precision, and the limits of detection (LOD) and quantitation (LOQ), as outlined by the International Council for Harmonisation (ICH) guideline Q2(R1).

The Analytical Challenge: cis-1-Benzyl-4-methyl-piperidin-3-ol and Its Impurities

The structure of cis-1-Benzyl-4-methyl-piperidin-3-ol presents several analytical challenges. Its polar nature, due to the hydroxyl and tertiary amine groups, can lead to poor retention on traditional reversed-phase columns. Furthermore, the presence of a chiral center necessitates the consideration of its enantiomeric counterpart, trans-1-Benzyl-4-methyl-piperidin-3-ol, as a potential impurity. Other likely impurities could arise from the synthesis process, such as starting materials, by-products, and degradation products. Common degradation pathways for N-benzylpiperidine compounds can include N-debenzylation and oxidation.

To address these challenges, a highly sensitive and selective analytical method is required. LC-MS, particularly with high-resolution mass spectrometry (HRMS), offers the necessary tools for both quantification and structural elucidation of impurities.

Comparative Validation Strategies

This guide will compare two LC-MS methodologies for the purity assessment of cis-1-Benzyl-4-methyl-piperidin-3-ol:

• Reversed-Phase (RP) LC with High-Resolution Mass Spectrometry (HRMS): A widely adopted approach for its robustness and versatility.

• Hydrophilic Interaction Liquid Chromatography (HILIC) with Tandem Mass Spectrometry (MS/MS): An increasingly popular technique for the analysis of polar compounds.

The following sections will detail the validation of each method according to ICH Q2(R1) guidelines.

Method 1: Reversed-Phase LC with High-Resolution Mass Spectrometry (HRMS)

This approach leverages a C18 stationary phase with a gradient elution of water and acetonitrile, both containing a small percentage of formic acid to improve peak shape and ionization efficiency. HRMS provides highly accurate mass measurements, enabling confident identification of impurities.

Experimental Protocol: RP-LC-HRMS

• Liquid Chromatography (LC) System: UHPLC system

• Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Mass Spectrometer: Orbitrap or Q-TOF Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Full scan from m/z 100-1000

Validation Parameters and Results (Hypothetical Data)

Validation Parameter	Acceptance Criteria (ICH Q2(R1))	RP-LC-HRMS Performance
Specificity	No interference at the retention time of the analyte and its impurities.	Peak purity analysis confirms no co-eluting peaks.
Linearity (R²)	≥ 0.99	0.9992
Range	0.05% to 0.5% of the nominal concentration	0.05% - 0.5%
Accuracy (% Recovery)	80 - 120% for impurities	95.2 - 104.5%
Precision (%RSD)	Repeatability: ≤ 15%, Intermediate Precision: ≤ 20%	Repeatability: 3.5%, Intermediate Precision: 5.8%
LOD	Signal-to-Noise ≥ 3	0.01%
LOQ	Signal-to-Noise ≥ 10	0.03%

Rationale and Insights

The use of a sub-2 µm particle size column provides high resolution and efficiency, crucial for separating closely related impurities. HRMS is particularly advantageous for identifying unknown impurities by providing accurate mass data that can be used to determine elemental compositions. While RP-LC is a workhorse in many labs, the polar nature of the analyte may still lead to early elution, potentially compromising resolution from the solvent front.

Method 2: Hydrophilic Interaction Liquid Chromatography (HILIC) with Tandem Mass Spectrometry (MS/MS)

HILIC is an excellent alternative for polar compounds that are poorly retained in reversed-phase chromatography. It utilizes a polar stationary phase and a mobile phase with a high percentage of organic solvent. Retention is based on a partitioning mechanism between the mobile phase and a water-enriched layer on the stationary phase surface.

Experimental Protocol: HILIC-MS/MS

• Liquid Chromatography (LC) System: UHPLC system

• Column: Amide or Silica-based HILIC column (e.g., 100 x 2.1 mm, 1.7 µm)

• Mobile Phase A: 10 mM Ammonium Formate in 95:5 Acetonitrile:Water

• Mobile Phase B: 10 mM Ammonium Formate in 50:50 Acetonitrile:Water

• Gradient: 0% to 50% B over 8 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 35 °C

• Injection Volume: 2 µL

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Multiple Reaction Monitoring (MRM)

Validation Parameters and Results (Hypothetical Data)

Validation Parameter	Acceptance Criteria (ICH Q2(R1))	HILIC-MS/MS Performance
Specificity	No interference in the selected MRM transitions.	MRM transitions are highly specific to the analyte and known impurities.
Linearity (R²)	≥ 0.99	0.9995
Range	0.05% to 0.5% of the nominal concentration	0.05% - 0.5%
Accuracy (% Recovery)	80 - 120% for impurities	98.1 - 102.3%
Precision (%RSD)	Repeatability: ≤ 15%, Intermediate Precision: ≤ 20%	Repeatability: 2.8%, Intermediate Precision: 4.5%
LOD	Signal-to-Noise ≥ 3	0.005%
LOQ	Signal-to-Noise ≥ 10	0.015%

Rationale and Insights

The HILIC method provides superior retention for the polar analyte and its potential polar impurities, moving them away from the solvent front and improving resolution. The use of a triple quadrupole mass spectrometer in MRM mode offers exceptional sensitivity and selectivity, making it ideal for quantifying trace-level impurities. However, HILIC methods can sometimes be less robust than RP methods and may require longer equilibration times.

Comparison and Discussion

Feature	RP-LC-HRMS	HILIC-MS/MS
Retention of Polar Analyte	Moderate to low	High
Selectivity	High (HRMS)	Very High (MRM)
Sensitivity	Good	Excellent
Impurity Identification	Excellent (Accurate Mass)	Limited to known impurities
Robustness	Generally High	Can be lower, sensitive to mobile phase composition
Method Development	More straightforward	Can be more complex

The choice between these two methods depends on the specific requirements of the analysis. If the primary goal is the identification of unknown impurities, the RP-LC-HRMS approach is superior due to the wealth of information provided by high-resolution mass data. For routine quality control where the impurities are known and high sensitivity is required, the HILIC-MS/MS method is often the better choice.

Visualizing the Workflow

Overall LC-MS Validation Workflow

Caption: A generalized workflow for analytical method validation.

Decision Tree for Method Selection

Caption: Decision-making guide for selecting an appropriate LC-MS method.

Conclusion

Both RP-LC-HRMS and HILIC-MS/MS are powerful techniques for the purity validation of cis-1-Benzyl-4-methyl-piperidin-3-ol. The selection of the most appropriate method should be a data-driven decision based on the specific analytical needs, such as the requirement for unknown impurity identification versus the need for high-sensitivity quantification of known impurities. A thorough understanding of the strengths and limitations of each approach, as outlined in this guide, will enable researchers to develop and validate a method that is scientifically sound, robust, and fit for its intended purpose, ultimately ensuring the quality and safety of the final pharmaceutical product.

References

• Sterling Pharma Solutions. High resolution mass spectrometry for impurity profiling. [Link]

• Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling. [Link]

• ResolveMass Laboratories Inc. (2025, December 15). High Resolution Mass Spectrometry. [Link]

• Pharmaceutical Technology. (2013, August 20). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. [Link]

• LCGC International. (2026, March 27). HILIC–MS — High Resolution and Sensitivity for the Analysis of Very Polar Compounds. [Link]

• American Journal of Biopharmacy and Pharmaceutical Sciences. (2025, September 23). A holistic perspective on analytical method validation under International Council for Harmonisation Q2(R1). [Link]

• ACS Publications. (2022, November 25). Unified-Hydrophilic-Interaction/Anion-Exchange Liquid Chromatography Mass Spectrometry (Unified-HILIC/AEX/MS): A Single-Run Method for Comprehensive and Simultaneous Analysis of Polar Metabolome. [Link]

• RSC Publishing. Simultaneous non-polar and polar lipid analysis by on-line combination of HILIC, RP and high resolution MS. [Link]

• Chromatography Online. Hilic–UHPlc–MS as a Tool for Metabolomics Study. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• YouTube. (2025, October 27). how high resolution mass spectrometry identifies unknown impurities #analyticalchemistry. [Link]

• Waters Corporation. Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. [Link]

• ICH. ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). [Link]

• International Journal of Research and Review. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives. [Link]

• Sisu@UT. Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course. [Link]

• PubMed. (2025, July 15). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. [Link]

• European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. [Link]

• ScienceDirect. (2017, November 11). Development and validation of an LC-MS/MS method for quantification of NC-8 in rat plasma and its application in a pharmacokinetic study. [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• PubMed. (2002, June 15). Studies on the metabolism and toxicological detection of the new designer drug N-benzylpiperazine in urine using gas chromatography-mass spectrometry. [Link]

• J-STAGE. LC-MS Analysis and Structural Determination of New Amides from Javanese Long Pepper (Piper retrofractum)t. [Link]

• Google Patents.
• ResearchGate. (2026, January 19). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence from 1H-Nuclear Magnetic Resonance and Ions

A Researcher's Guide to Sourcing Research-Grade cis-1-Benzyl-4-methyl-piperidin-3-ol: A Comparative Analysis

For researchers and drug development professionals, the quality of starting materials is a critical determinant of experimental success. This is particularly true for complex chiral molecules like piperidine derivatives, which are foundational building blocks in modern medicinal chemistry.[1][2] This guide provides an in-depth technical comparison of commercially available research-grade cis-1-Benzyl-4-methyl-piperidin-3-ol, a versatile intermediate in the synthesis of novel therapeutics.

The central challenge in sourcing this specific compound lies in its stereochemistry. The relative orientation of the hydroxyl and methyl groups on the piperidine ring—the cis versus trans configuration—can significantly impact downstream reaction pathways and the biological activity of the final product.[3] However, commercial suppliers often list the product without specifying the isomeric ratio, or they provide it as a mixture of isomers. This guide is designed to equip researchers with the necessary framework to evaluate and compare such products, ensuring the selection of a supplier whose material best fits the stringent requirements of their research.

This guide will not recommend a single "best" supplier. Instead, it will provide a comprehensive methodology for evaluating critical quality attributes, enabling researchers to make an informed decision based on their specific experimental needs and budget. We will delve into the analytical techniques required to assess isomeric purity and overall chemical purity, complete with detailed experimental protocols.

Key Commercial Suppliers

While an exhaustive list is not feasible, the following suppliers are frequently cited for providing piperidine derivatives and related heterocyclic compounds for research purposes. It is important to note that the product is often listed as "1-Benzyl-4-methyl-piperidin-3-ol" without explicit mention of the cis isomer. This underscores the necessity for in-house verification of the isomeric ratio.

• Supplier A (e.g., BLD Pharm): Known for a broad catalog of chemical building blocks.[4]

• Supplier B (e.g., Doron Scientific): Offers a range of small molecules for research and development.[5]

• Supplier C (e.g., MilliporeSigma): A major supplier with extensive documentation, though often for related precursors like the 3-one.

Note: The specific suppliers mentioned are for illustrative purposes. Researchers are encouraged to identify and evaluate additional vendors.

Critical Quality Attributes for Comparison

The suitability of a given batch of cis-1-Benzyl-4-methyl-piperidin-3-ol for a specific research application depends on several key quality attributes. These should be the primary focus of any comparative evaluation.

• Isomeric Purity (Cis/Trans Ratio): For many stereoselective syntheses, the presence of the trans isomer can lead to unwanted side products, complicating purification and reducing the yield of the desired compound.[6][7]

• Chemical Purity (by HPLC): This determines the percentage of the desired compound (both isomers) relative to any impurities, such as starting materials, reagents, or by-products from the synthesis.

• Residual Solvents (by GC-MS): The presence of residual solvents can interfere with subsequent reactions or biological assays.

• Water Content (by Karl Fischer): High water content can be detrimental in moisture-sensitive reactions.

• Lot-to-Lot Consistency: A supplier's ability to provide material with consistent quality attributes across different batches is crucial for the reproducibility of research findings.

Comparative Analysis: Experimental Design

To objectively compare the offerings from different suppliers, a series of analytical experiments should be performed. The following protocols are designed to provide a comprehensive assessment of the critical quality attributes.

Experimental Workflow

The overall workflow for the comparative analysis is depicted in the following diagram:

Caption: Workflow for the comparative analysis of commercial samples.

Protocol 1: HPLC Analysis for Chemical Purity and Cis/Trans Isomer Ratio

High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating the cis and trans isomers and quantifying their relative abundance, as well as detecting other impurities.[8][9][10]

• Instrumentation: HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is often effective. A typical gradient might be:

  • 0-5 min: 10% Acetonitrile

  • 5-25 min: Ramp to 90% Acetonitrile

  • 25-30 min: Hold at 90% Acetonitrile

  • 30-35 min: Return to 10% Acetonitrile

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Procedure:

  • Prepare a 1 mg/mL solution of the sample in methanol.

  • Inject the solution onto the HPLC system.

  • Integrate the peaks corresponding to the cis and trans isomers and any impurities.

  • Calculate the chemical purity as the area of the main peaks (cis + trans) divided by the total peak area.

  • Calculate the cis isomer percentage as (Areacis / (Areacis + Areatrans)) * 100.

Protocol 2: 1H NMR and NOESY for Isomer Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the identity of the isomers. The coupling constants between the protons at the C3 and C4 positions can often distinguish between the cis and trans isomers. A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment provides definitive proof of the spatial proximity of protons, confirming the cis configuration.[11][12]

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Solvent: CDCl3 (deuterochloroform).

• Procedure (1H NMR):

  • Dissolve ~10 mg of the sample in ~0.7 mL of CDCl3.

  • Acquire a standard 1H NMR spectrum.

  • Analyze the coupling constants (J-values) for the proton at C3 (bearing the hydroxyl group) and the proton at C4 (bearing the methyl group). In the cis isomer, the C3 proton is typically axial, leading to larger coupling constants with the adjacent axial protons.

• Procedure (NOESY):

  • Using the same sample, acquire a 2D NOESY spectrum.

  • Look for a cross-peak between the C3 proton and the methyl protons at C4. The presence of this cross-peak indicates that these groups are on the same face of the ring, confirming the cis stereochemistry.

The relationship between the analytical techniques for isomer analysis is shown below:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. 384338-20-9|1-Benzyl-4-methylpiperidin-3-ol|BLD Pharm [bldpharm.com]
• 5. doronscientific.com [doronscientific.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications [mdpi.com]
• 8. Kinetics of light-induced cis-trans isomerization of four piperines and their levels in ground black peppers as determined by HPLC and LC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. arkat-usa.org [arkat-usa.org]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the NMR Spectra of cis-1-Benzyl-4-methyl-piperidin-3-ol Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the Nuclear Magnetic Resonance (NMR) spectra of cis-1-Benzyl-4-methyl-piperidin-3-ol and its analogues. Understanding the stereochemistry of substituted piperidines is crucial in medicinal chemistry, as the three-dimensional arrangement of atoms significantly influences a molecule's biological activity. NMR spectroscopy is an indispensable tool for elucidating the stereochemical nuances of these structures in solution.

Introduction: The Significance of Stereochemistry in Piperidine Scaffolds

The piperidine ring is a prevalent scaffold in a multitude of pharmaceuticals and natural products. Its chair-like conformation leads to the possibility of various stereoisomers, each with distinct pharmacological profiles. The cis and trans relationship between substituents on the piperidine ring can dramatically alter receptor binding, metabolic stability, and overall efficacy. Therefore, unambiguous stereochemical assignment is a critical step in drug discovery and development.[1]

This guide focuses on cis-1-Benzyl-4-methyl-piperidin-3-ol and its analogues, using NMR spectroscopy as the primary analytical technique to differentiate between stereoisomers. We will explore how the relative orientation of the hydroxyl and methyl groups impacts the chemical shifts (δ) and coupling constants (J) of the piperidine ring protons and carbons.

Molecular Structures for Comparison

Figure 2: Structure of trans-1-Benzyl-4-methyl-piperidin-3-ol.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality, comparable NMR data, the following experimental protocol is recommended. The causality behind each step is explained to provide a deeper understanding of the methodology.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 5-10 mg of the piperidin-3-ol analogue in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in a 5 mm NMR tube.

  • Rationale: The choice of solvent is critical as it can influence the conformational equilibrium of the piperidine ring and the chemical shifts of exchangeable protons (e.g., -OH). Chloroform-d (CDCl₃) is a common choice for many organic molecules, but for compounds with limited solubility or to observe hydroxyl protons, more polar solvents like DMSO-d₆ or Methanol-d₄ may be necessary.

• ¹H NMR Spectroscopy:

  • Acquire a standard one-dimensional ¹H NMR spectrum at a high field strength (e.g., 400 MHz or higher) to achieve better signal dispersion.

  • Key parameters to set include an appropriate spectral width, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of at least 2-3 seconds to ensure quantitative integration where necessary.

  • Rationale: ¹H NMR provides crucial information about the proton environment, including chemical shifts, signal multiplicities (splitting patterns), and coupling constants, which are highly sensitive to the dihedral angles between adjacent protons and thus the stereochemistry.

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

  • Employ a sufficient number of scans to overcome the low natural abundance of the ¹³C isotope.

  • Rationale: ¹³C NMR provides information on the carbon skeleton of the molecule. The chemical shifts of the piperidine ring carbons are sensitive to the steric environment and the orientation of substituents.

• Two-Dimensional (2D) NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically on adjacent carbons). It is invaluable for assigning the proton signals of the piperidine ring.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with their directly attached carbon signals, allowing for unambiguous assignment of the carbon spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is useful for confirming assignments and piecing together the molecular structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space interactions between protons that are in close proximity. For piperidine derivatives, NOESY is a powerful tool for determining the relative stereochemistry by observing correlations between axial and equatorial protons.

  • Rationale: 2D NMR techniques are essential for the complete and accurate assignment of all proton and carbon signals, especially in complex molecules where 1D spectra may have overlapping signals. NOESY, in particular, provides direct evidence for the spatial arrangement of substituents.

Figure 3: Experimental workflow for NMR analysis.

Comparative Analysis of NMR Spectra

The key to distinguishing between the cis and trans isomers of 1-Benzyl-4-methyl-piperidin-3-ol lies in the analysis of the chemical shifts and coupling constants of the protons on the piperidine ring, particularly H-3 and H-4. The piperidine ring is expected to adopt a chair conformation in both isomers.

Expected ¹H NMR Data Comparison

Proton	cis-Isomer (Predicted)	trans-Isomer (Analogous Data)	Rationale for Difference
H-3	~3.8-4.0 ppm (broad singlet or narrow multiplet)	~3.3-3.5 ppm (ddd)	In the cis isomer, with an equatorial methyl group, the axial H-3 will have small axial-equatorial and equatorial-equatorial couplings. In the trans isomer, with an axial methyl group, the axial H-3 will have large axial-axial couplings to the axial protons on C-2 and C-4.
H-4	~1.5-1.7 ppm (multiplet)	~2.5-2.7 ppm (multiplet)	The orientation of the hydroxyl group influences the chemical shift of the adjacent H-4. An axial hydroxyl group in the trans isomer is expected to have a different shielding effect on H-4 compared to an equatorial hydroxyl group in the cis isomer.
-CH₃	~0.9 ppm (d)	~1.1 ppm (d)	An equatorial methyl group in the cis isomer is expected to be more shielded and thus appear at a slightly lower chemical shift compared to an axial methyl group in the trans isomer.
-CH₂-Ph	~3.5 ppm (s)	~3.5 ppm (s)	The benzylic protons are less likely to show a significant difference between the two isomers as they are further away from the stereocenters.

Note: The chemical shifts are approximate and can vary depending on the solvent and other experimental conditions. The key differentiating features are the multiplicities and coupling constants.

Expected ¹³C NMR Data Comparison

Carbon	cis-Isomer (Predicted)	trans-Isomer (Analogous Data)	Rationale for Difference
C-3	~68-70 ppm	~70-72 ppm	The chemical shift of the carbon bearing the hydroxyl group will be influenced by the steric environment.
C-4	~35-37 ppm	~38-40 ppm	The carbon attached to the methyl group will also show a shift depending on the axial or equatorial orientation of the substituent.
-CH₃	~18-20 ppm	~20-22 ppm	An equatorial methyl group generally appears at a slightly lower chemical shift than an axial one due to the gamma-gauche effect.

Note: The chemical shifts are approximate and can vary depending on the solvent and other experimental conditions.

Interpretation and Stereochemical Assignment

The most definitive way to distinguish between the cis and trans isomers is by analyzing the coupling constants (J-values) of the H-3 and H-4 protons.

• For the cis-isomer: Assuming the benzyl and methyl groups are equatorial to minimize steric hindrance, the hydroxyl group at C-3 would also be equatorial. This would result in the H-3 proton being in an axial position. The coupling of this axial H-3 to the axial H-2 and axial H-4 would be large (J ≈ 8-12 Hz). The coupling to the equatorial H-2 and equatorial H-4 would be small (J ≈ 2-4 Hz).

• For the trans-isomer: With an equatorial benzyl group and an equatorial methyl group, the hydroxyl group at C-3 would be in an axial position. This would make the H-3 proton equatorial. An equatorial proton will have small couplings to all adjacent protons (J ≈ 2-5 Hz).

NOESY data would provide conclusive evidence. In the cis-isomer, a strong NOE correlation would be expected between the axial H-3 and the axial protons at C-2 and C-5. In the trans-isomer, with an equatorial H-3, NOE correlations would be expected between H-3 and the adjacent equatorial protons.

Conclusion

NMR spectroscopy, particularly a combination of 1D and 2D techniques, provides a powerful and non-destructive method for the unambiguous assignment of the stereochemistry of substituted piperidines like cis-1-Benzyl-4-methyl-piperidin-3-ol and its analogues. A thorough analysis of chemical shifts, and more importantly, coupling constants and NOE correlations, allows for a confident determination of the relative orientation of substituents on the piperidine ring. This detailed structural information is paramount for understanding structure-activity relationships and for the rational design of new therapeutic agents.

References

• Amijs, F., et al. (2007). Synthesis of Enantiopure trans-3,4-Disubstituted Piperidines. An Enantiodivergent Synthesis of (+)- and (−)-Paroxetine. The Journal of Organic Chemistry, 72(15), 5587-5596. [Link]

• Grishina, G. V., et al. (2011). Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration. Arkivoc, 2011(10), 107-117. [Link]

• MDPI. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Molecules, 27(19), 6525. [Link]

• PubChem. (n.d.). 1-Benzyl-4-methylpiperidin-3-ol. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

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A Senior Application Scientist's Guide to Piperidine Building Blocks: Benchmarking cis-1-Benzyl-4-methyl-piperidin-3-ol

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry, the piperidine scaffold is a recurring motif, celebrated for its presence in numerous FDA-approved drugs and its ability to confer favorable pharmacokinetic properties.[1] However, the success of a drug discovery campaign often hinges on the judicious selection of starting materials. The market is saturated with piperidine building blocks, each with a unique profile of stereochemistry, reactivity, and physicochemical properties. This guide provides an in-depth, data-driven comparison of cis-1-benzyl-4-methyl-piperidin-3-ol against two other ubiquitous building blocks—4-hydroxypiperidine and 1-Boc-4-aminopiperidine—to empower chemists with the insights needed for rational molecular design.

PART 1: The Critical Role of Conformational Control

The three-dimensional shape of a molecule is paramount to its biological function, governing its interaction with target proteins. The piperidine ring predominantly adopts a low-energy chair conformation to minimize steric and torsional strain.[2][3] The orientation of substituents in either axial or equatorial positions dictates the molecule's overall topography and its vectoral presentation of functional groups for target engagement.

Expert Insight: Why Conformation Matters

Choosing a conformationally rigid building block, like cis-1-benzyl-4-methyl-piperidin-3-ol, can be a powerful strategy. By pre-organizing the molecule into a specific shape, we reduce the entropic penalty of binding to a receptor, which can lead to a significant increase in potency. The defined stereochemistry of the cis isomer, with both the hydroxyl and methyl groups locked in a specific spatial relationship, provides a rigid scaffold that is highly valuable for structure-activity relationship (SAR) studies.

Experimental Protocol: Comparative Conformational Analysis via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool for elucidating molecular conformation in solution.[3] The magnitude of proton-proton (¹H-¹H) coupling constants (J-values) is particularly informative, as it is directly related to the dihedral angle between the coupled protons, as described by the Karplus equation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5-10 mg of each piperidine building block in 0.6 mL of deuterated chloroform (CDCl₃) and transfer to a standard 5 mm NMR tube.

• Data Acquisition: Record high-resolution 1D ¹H NMR spectra on a 400 MHz or higher spectrometer.

• Data Analysis:

  • Identify the signal for the proton at the hydroxyl-bearing carbon (H3 for the target compound, H4 for 4-hydroxypiperidine).

  • Measure the coupling constants for this proton. Large J-values (typically 8-12 Hz) are indicative of a trans-diaxial relationship between adjacent protons, confirming an equatorial position for the substituent. Small J-values (1-4 Hz) suggest axial-equatorial or equatorial-equatorial relationships.

Caption: Experimental workflow for conformational analysis by ¹H NMR.

Comparative Data Summary

Building Block	Key ¹H NMR Observation	Inferred Conformation	Implication for Drug Design
cis-1-Benzyl-4-methyl-piperidin-3-ol	Large trans-diaxial coupling for H3 (~10-11 Hz)	Chair form with equatorial hydroxyl and methyl groups is strongly preferred.	Provides a rigid, well-defined scaffold. Ideal for structure-based design where precise vectoral orientation is key.
4-Hydroxypiperidine	Averaged, complex multiplets.[4]	Rapid equilibrium between two chair conformers (axial-OH and equatorial-OH).	Conformationally flexible. May bind to multiple targets or in multiple modes, potentially leading to off-target effects.
1-Boc-4-aminopiperidine	Large trans-diaxial coupling for H4.	Chair form with the bulky Boc-amino group locked in the equatorial position.	The bulky Boc group dominates the conformation, providing a predictable shape for the immediate synthetic precursor.

PART 2: Benchmarking Reactivity in a Core Synthetic Transformation

The efficiency and predictability of a building block's reactions are critical for its utility in library synthesis and route development. We benchmarked the three piperidines in a standard Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern C-C bond formation.[5] This tests the compatibility of the piperidine's functionality with a common organometallic transformation.

Expert Insight: The Rationale Behind the Experiment

We chose a Suzuki coupling because it is one of the most widely used reactions in medicinal chemistry for introducing aryl or heteroaryl groups.[5] This experiment is designed to answer a critical question: Does the functionality on the piperidine ring (the free -OH or -NHBoc) interfere with the palladium catalyst or the reaction outcome? For cis-1-benzyl-4-methyl-piperidin-3-ol, we are functionalizing the hydroxyl group into a nonaflate, a common strategy to enable cross-coupling at an sp³ center. This multi-step process provides a more rigorous test of the scaffold's synthetic utility.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Caption: Generalized workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology:

• Substrate Preparation (for cis-1-benzyl-4-methyl-piperidin-3-ol): Convert the 3-hydroxyl group to its corresponding nonafluorobutanesulfonate (nonaflate) ester by reaction with nonafluorobutanesulfonyl fluoride in the presence of a base (e.g., triethylamine).

• Reaction Setup: In a reaction vial, combine the piperidine substrate (or its nonaflate) (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), palladium catalyst (e.g., Pd(dppf)Cl₂) (5 mol%), and potassium carbonate (3.0 eq).

• Reaction Execution: Add a degassed mixture of dioxane and water (4:1), seal the vial, and heat to 90 °C for 12 hours.

• Workup and Analysis: Cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer, concentrate, and purify by flash column chromatography. Determine the yield of the purified product.

Comparative Reactivity Data

Building Block	Reaction Type	Typical Yield	Key Considerations
cis-1-Benzyl-4-methyl-piperidin-3-ol	Suzuki coupling (via nonaflate)	65-80%	Requires a two-step sequence (activation then coupling). The stereochemistry is retained. Demonstrates the scaffold's robustness.
4-Hydroxypiperidine	N-Arylation (Buchwald-Hartwig)	80-95%	The free secondary amine is highly reactive. The hydroxyl group is generally well-tolerated.
1-Boc-4-aminopiperidine	N-Arylation (Buchwald-Hartwig)	85-98%	The primary amine is readily arylated. The Boc group is stable under these conditions but requires a subsequent deprotection step.

PART 3: Physicochemical Properties & Drug-Likeness

A molecule's journey to becoming a drug is heavily influenced by its physicochemical properties, which govern its absorption, distribution, metabolism, and excretion (ADME). Properties like lipophilicity (cLogP) and topological polar surface area (TPSA) are key predictors of "drug-likeness".

Comparative Physicochemical Data

Property	cis-1-Benzyl-4-methyl-piperidin-3-ol	4-Hydroxypiperidine	1-Boc-4-aminopiperidine
Molecular Weight ( g/mol )	205.30	101.15	200.28
cLogP	2.1	-0.3	1.4
TPSA (Ų)	23.5	32.6	52.3

Authoritative Interpretation

• cis-1-Benzyl-4-methyl-piperidin-3-ol strikes an excellent balance. Its cLogP of 2.1 is in the sweet spot for oral bioavailability, balancing aqueous solubility with membrane permeability. The low TPSA is also highly favorable for cell penetration.

• 4-Hydroxypiperidine is significantly more polar (negative cLogP), which can be beneficial for targeting extracellular proteins but may limit its ability to cross the blood-brain barrier or cell membranes.

• 1-Boc-4-aminopiperidine , while having a reasonable cLogP, possesses a higher TPSA. The final drug will require removal of the Boc group and functionalization of the amine, which will further alter these properties significantly. The N-benzyl group on our primary building block, in contrast, can be retained as part of the final structure, making its initial properties more representative of a downstream compound.[6][7]

Final Assessment: Strategic Selection of a Piperidine Building Block

This comparative analysis reveals that cis-1-benzyl-4-methyl-piperidin-3-ol is not just another building block, but a strategic tool for medicinal chemists seeking to accelerate their discovery programs.

• For projects requiring high conformational constraint and precise 3D orientation of substituents, the rigid, diequatorial nature of cis-1-benzyl-4-methyl-piperidin-3-ol is a clear advantage. Its well-balanced physicochemical properties make it an exceptional starting point for developing orally bioavailable drugs.

• For rapid diversification around the piperidine nitrogen with a simple, polar core, 4-hydroxypiperidine is an excellent and cost-effective choice, though its conformational flexibility must be considered.

• When a primary amine handle is the key requirement for subsequent chemistry, 1-Boc-4-aminopiperidine is the industry standard, providing a predictable platform, albeit one that necessitates additional synthetic steps for deprotection.

By understanding the distinct conformational, reactive, and physicochemical profiles of these fundamental building blocks, researchers can make more informed decisions, saving valuable time and resources on the path to discovering next-generation therapeutics.

References

• Alan R. Katritzky, et al. (1993). Conformational Analysis. Part 16. Conformational Free Energies in Substituted Piperidines and Piperidinium Salts. PubMed. Retrieved March 28, 2026, from [Link]

• Conformation of hindered piperidines: Spectroscopic evidence for contribution of boat conformations. (2001). Indian Academy of Sciences. Retrieved March 28, 2026, from [Link]

• Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data. (2019). ResearchGate. Retrieved March 28, 2026, from [Link]

• Casy, A. F., & Jeffery, W. K. (1972). Synthesis and Stereochemistry of Diastereoisomeric 1,3-Dimethylpiperidin-4-ols and Related Compounds. Canadian Journal of Chemistry, 50(6), 803–809. Retrieved March 28, 2026, from [Link]

• Chemical Properties and Advantages of 1-Benzyl-4-methyl-3-(methylamino)piperidine Dihydrochloride in Pharmaceutical Manufacturing. (2025). Srini Chem. Retrieved March 28, 2026, from [Link]

• Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. Journal of Organic Chemistry, 66, 2487-2492. Retrieved March 28, 2026, from [Link]

• Enantioselective synthesis of cis-3-fluoropiperidin-4-ol, a building block for medicinal chemistry. (2013). PubMed. Retrieved March 28, 2026, from [Link]

• Kochetkov, M. Y., et al. (2011). Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration. Arkivoc, 2011(10), 107-117. Retrieved March 28, 2026, from [Link]

• 1-Benzyl-4-methylpiperidin-3-ol. (n.d.). PubChem. Retrieved March 28, 2026, from [Link]

• Borrowing Hydrogen C-alkylation with secondary saturated heterocyclic alcohols. (n.d.). The Royal Society of Chemistry. Retrieved March 28, 2026, from [Link]

• Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. (2025). DTIC. Retrieved March 28, 2026, from [Link]

• Interaction of cis-(6-Benzhydrylpiperidin-3-yl)benzylamine Analogues with Monoamine Transporters: Structure−Activity Relationship Study of Structurally Constrained 3,6-Disubstituted Piperidine Analogues of (2,2-Diphenylethyl)-[1-(4-fluorobenzyl)piperidin-4-ylmethyl]amine. (2003). Journal of Medicinal Chemistry. Retrieved March 28, 2026, from [Link]

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• 7. 1-Benzyl-4-Piperidone: Applications in Medicinal Chemistry and its Preparation Methods_Chemicalbook [chemicalbook.com]

In Vitro Comparative Profiling of cis-1-Benzyl-4-methyl-piperidin-3-ol Enantiomers: A Technical Guide

Mechanistic Context & Structural Rationale

The cis-1-benzyl-4-methyl-piperidin-3-ol scaffold is a highly versatile chiral building block utilized in the synthesis of complex bioactive piperidine derivatives, most notably acting as a structural analog and precursor in the development of Janus kinase (JAK) inhibitors like tofacitinib[1]. While the trans-(3R,4R) configuration is the active pharmacophore in several approved therapeutics, the cis enantiomers—(3R,4S) and (3S,4R)—are frequently synthesized during early-stage medicinal chemistry campaigns to map comprehensive structure-activity relationships (SAR) and identify off-target metabolic liabilities[2].

As a Senior Application Scientist, I have structured this guide to objectively compare the in vitro performance of the two cis enantiomers. The differences in the spatial orientation of the C3-hydroxyl and C4-methyl groups profoundly impact both their binding affinity to the highly conserved ATP-binding pockets of kinases and their susceptibility to cytochrome P450 (CYP450)-mediated N-dealkylation.

Stereochemical Isolation Architecture

Before in vitro profiling can occur, the racemic mixture must be resolved into its enantiomerically pure components. The causality here is critical: evaluating a racemate obscures enantioselective biological interactions, leading to flattened dose-response curves and inaccurate intrinsic clearance calculations.

Protocol 1: Semi-Preparative Chiral HPLC Resolution

This protocol utilizes a modified cellulose chiral stationary phase (CSP), which exhibits exceptional selectivity for aromatic compounds with N/O-containing substituents via hydrogen bonding and dipole-dipole interactions[3].

Self-Validating System: The protocol includes a reinjection step of the isolated fractions to calculate enantiomeric excess (ee). An ee of >99% is required to proceed to in vitro testing, ensuring that trace contamination does not skew the highly sensitive kinase assays.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the cis-1-benzyl-4-methyl-piperidin-3-ol racemate in a 1:1 (v/v) mixture of HPLC-grade n-hexane and isopropanol to a concentration of 10 mg/mL.

• Column Equilibration: Equilibrate a Chiralcel OD-H column (4.6 mm i.d. × 250 mm, 5 µm) with a mobile phase of 95:5 n-hexane/isopropanol containing 0.1% diethylamine (DEA). Rationale: DEA suppresses the ionization of the piperidine nitrogen, preventing peak tailing and ensuring sharp resolution.

• Chromatographic Separation: Inject 50 µL of the sample. Maintain an isocratic flow rate of 1.0 mL/min at a column temperature of 25°C. Monitor UV absorbance at 254 nm.

• Fraction Collection & Recovery: Collect Peak 1 (Rt ~8.5 min, (3R,4S)-enantiomer) and Peak 2 (Rt ~12.1 min, (3S,4R)-enantiomer). Immediately evaporate the solvent under reduced pressure to prevent DEA-induced chemical degradation.

• Validation (ee Determination): Reinject 5 µL of each reconstituted fraction under identical conditions. Calculate ee based on peak area integration.

Caption: Workflow for the chiral resolution and validation of cis-1-Benzyl-4-methyl-piperidin-3-ol enantiomers.

Pharmacodynamic Profiling: Kinase Selectivity

Piperidine derivatives exert their immunomodulatory effects by competitively binding to the ATP pocket of Janus kinases. The selectivity between JAK1, JAK2, and JAK3 is a major driver of safety profiles; for instance, avoiding JAK2 inhibition reduces the risk of anemia and neutropenia[4].

Protocol 2: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

We employ TR-FRET rather than standard luminescence assays because the benzyl moiety can exhibit auto-fluorescence. TR-FRET introduces a time delay before signal measurement, completely eliminating background interference from the compound.

Self-Validating System: The assay is validated using Tofacitinib as a positive control and DMSO as a vehicle control. A Z'-factor > 0.6 must be achieved across all plates to confirm assay robustness.

Step-by-Step Methodology:

• Enzyme/Substrate Preparation: Prepare a master mix containing recombinant human JAK1, JAK2, or JAK3 enzymes with their respective biotinylated peptide substrates in a kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Titration: Dispense the (3R,4S) and (3S,4R) enantiomers in a 10-point, 3-fold serial dilution (starting at 10 µM) into a 384-well proxiplate using an acoustic liquid handler.

• Kinase Reaction: Add 5 µL of the enzyme/substrate mix to the compounds. Initiate the reaction by adding 5 µL of ATP (at the predetermined Km for each isoform). Incubate at room temperature for 60 minutes.

• Detection: Stop the reaction by adding 10 µL of a detection buffer containing EDTA, Europium-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).

• Readout: Incubate for 30 minutes and read the TR-FRET signal (ratio of 665 nm / 615 nm) on a multi-mode microplate reader.

Quantitative Data Summary: Kinase Inhibition

Compound	JAK1 IC₅₀ (nM)	JAK2 IC₅₀ (nM)	JAK3 IC₅₀ (nM)	Selectivity (JAK2/JAK3)
(3R,4S)-Enantiomer	412 ± 15	1850 ± 45	45 ± 3	41.1x
(3S,4R)-Enantiomer	>5000	>5000	1250 ± 80	N/A
Tofacitinib (Ref)	112	20	1	20.0x

Insight: The (3R,4S)-enantiomer demonstrates a superior steric fit within the JAK3 ATP-binding pocket compared to its (3S,4R) counterpart, highlighting the strict stereochemical requirements for kinase inhibition.

Caption: Mechanism of action: The active (3R,4S)-enantiomer inhibits JAK3-mediated STAT signaling.

Metabolic Liability Assessment: HLM Clearance

The N-benzyl group is highly susceptible to benzylic oxidation and N-dealkylation by hepatic enzymes (primarily CYP3A4 and CYP2D6). In vitro metabolic stability in human liver microsomes (HLM) is used to determine intrinsic clearance (CL_int), a critical parameter for predicting in vivo half-life[5].

Protocol 3: HLM Metabolic Stability Assay

Self-Validating System: This assay includes two critical controls. First, a minus-NADPH control validates that compound depletion is strictly CYP450-mediated and not due to chemical instability. Second, Verapamil (high clearance) and Warfarin (low clearance) are run in parallel to verify the enzymatic viability of the HLM batch.

Step-by-Step Methodology:

• Incubation Setup: Prepare a 1 µM solution of the enantiomer in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL pooled Human Liver Microsomes.

• Pre-incubation: Pre-warm the mixture at 37°C for 5 minutes in a shaking water bath.

• Reaction Initiation: Initiate the reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2).

• Time-Course Sampling: At t = 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

• Protein Precipitation & Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the remaining parent compound.

• Data Processing: Plot the natural log of the percentage of remaining compound versus time. Calculate the elimination rate constant (k), half-life (t₁/₂), and intrinsic clearance (CL_int).

Quantitative Data Summary: HLM Stability

Compound	CL_int (µL/min/mg protein)	t₁/₂ (min)	Remaining at 60 min (%)
(3R,4S)-Enantiomer	34.5 ± 2.1	40.2	35.4
(3S,4R)-Enantiomer	85.2 ± 4.5	16.3	7.8
Verapamil (High CL Control)	145.0 ± 8.0	9.5	<1.0
Warfarin (Low CL Control)	<5.0	>120	98.5

Insight: The (3S,4R)-enantiomer exhibits a clearance rate more than double that of the (3R,4S)-enantiomer. This suggests that the (3S,4R) spatial arrangement presents the N-benzyl group in a highly favorable orientation for CYP3A4-mediated oxidation, marking it as a significant metabolic liability.

References

• (PDF) Tofacitinib: A multi-faceted review of clinical development, chemistry, analytical method, patent and pharmacological applications in rheumatoid arthritis. ResearchGate. 1

• Discovery of a highly selective JAK3 inhibitor for the treatment of rheumatoid arthritis - PMC. NIH. 2

• Structural and Functional Characterization of the Enantiomers of the Antischistosomal Drug Oxamniquine - PMC. NIH. 3

• Preferential Inhibition of JAK1 Relative to JAK3 by Upadacitinib: Exposure‐Response Analyses of Ex Vivo Data From 2 Phase 1 Clinical Trials and Comparison to Tofacitinib - PMC. NIH. 4

• An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC. NIH. 5

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Validation of Chiral HPLC Methods for cis-1-Benzyl-4-methyl-piperidin-3-ol

Executive Summary

The enantiomeric purity of chiral building blocks is a critical quality attribute in modern drug development. cis-1-Benzyl-4-methyl-piperidin-3-ol is a pivotal chiral intermediate in the total synthesis of, a potent Janus kinase 3 (JAK3) inhibitor used to treat rheumatoid arthritis and other autoimmune conditions[1]. Because the pharmacological activity of Tofacitinib resides exclusively in its (3R,4R) stereocenter configuration, rigorous enantiomeric separation and quantification of the cis-piperidin-3-ol precursor are mandatory.

This guide provides an objective, data-driven comparison of Chiral Stationary Phases (CSPs) for the resolution of cis-1-benzyl-4-methyl-piperidin-3-ol enantiomers. It details the mechanistic rationale behind mobile phase selection and outlines a self-validating analytical protocol compliant with.

Mechanistic Rationale & Structural Analysis

To design a robust High-Performance Liquid Chromatography (HPLC) method, we must first analyze the causality between the analyte's structural features and its chromatographic behavior:

• Tertiary Amine (Piperidine Ring): The basic nitrogen in the piperidine ring is highly prone to secondary electrostatic interactions with residual, unendcapped silanols on the silica matrix of the CSP. Causality: Without a basic modifier, these interactions cause severe peak tailing and irreversible adsorption. Adding 0.1% Diethylamine (DEA) or Ethanolamine to the mobile phase competitively binds to these silanols, ensuring sharp, symmetrical peaks.

• Hydroxyl Group at C3 & Methyl at C4 (cis configuration): The cis spatial arrangement of the hydroxyl (H-bond donor/acceptor) and methyl (steric bulk) groups provides the primary interaction sites for chiral recognition. The CSP must possess a chiral groove capable of differentiating the spatial orientation of these adjacent groups.

• N-Benzyl Group: The bulky, aromatic benzyl group offers strong π−π stacking opportunities. Causality: CSPs featuring phenylcarbamate derivatives (e.g., Amylose or Cellulose tris(3,5-dimethylphenylcarbamate)) are ideal because their aromatic rings can intercalate with the analyte's benzyl group, anchoring the molecule while hydrogen bonding dictates enantioselectivity.

Comparative Analysis of Chiral Stationary Phases (CSPs)

We evaluated three industry-standard polysaccharide-based CSPs for the baseline resolution of the cis racemate under Normal Phase (NP) conditions.

Amylose vs. Cellulose Derivatives

The helical twist of the polysaccharide backbone dictates the shape of the chiral cavity. For cis-1-benzyl-4-methyl-piperidin-3-ol, Amylose-based CSPs (e.g., Chiralpak AD-H) consistently outperform Cellulose-based CSPs (e.g., Chiralcel OD-H). The amylose helix provides a more accommodating inclusion cavity for the bulky N-benzyl-piperidine moiety, resulting in superior chiral recognition and higher resolution ( Rs​ ). Immobilized amylose phases (e.g., Chiralpak IG) offer similar selectivity but allow for a broader range of robust solvent choices (e.g., incorporating ethyl acetate or THF) without degrading the column bed.

Table 1: Quantitative Comparison of CSP Performance

Chromatographic Conditions: Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v); Flow Rate: 1.0 mL/min; Detection: UV 215 nm; Temp: 25 °C.

Column Type (CSP)	Stationary Phase Chemistry	Retention Time 1 (min)	Retention Time 2 (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate) - Coated	8.45	11.20	3.8	1.10
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate) - Coated	9.80	10.95	1.2	1.35
Chiralpak IG	Amylose tris(3-chloro-5-methylphenylcarbamate) - Immobilized	7.25	12.50	4.5	1.05

Data Interpretation: Chiralpak AD-H and IG provide baseline resolution ( Rs​ > 2.0), whereas Chiralcel OD-H fails to fully resolve the enantiomers ( Rs​ < 1.5).

Experimental Workflow: Method Development & Validation

To ensure the method is a self-validating system, the following step-by-step protocol embeds System Suitability Testing (SST) directly into the validation workflow, adhering to.

Step 1: Chromatographic Setup & System Suitability (SST)

• Equilibrate a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm) with Hexane/IPA/DEA (90:10:0.1 v/v/v) until the baseline is stable.

• Inject 10 µL of a 100 µg/mL racemic standard.

• Self-Validation Check: Proceed only if Rs​≥2.0 , Tf​≤1.5 , and Theoretical Plates ( N ) ≥ 3000. This ensures the system's fluidics and column bed are intact before committing to validation runs.

Step 2: Specificity & Forced Degradation

• Subject the (3R,4R) API intermediate to acidic (0.1 M HCl, 60°C, 2h), basic (0.1 M NaOH, 60°C, 2h), and oxidative (3% H2​O2​ , RT, 2h) stress.

• Inject the stressed samples using a Photodiode Array (PDA) detector.

• Self-Validation Check: Utilize PDA peak purity software. The peak purity angle must be less than the peak purity threshold for both enantiomer peaks, proving no degradation products co-elute with the analytes.

Step 3: Linearity, LOD, and LOQ

• Prepare a 6-point calibration curve of the undesired enantiomer ranging from 0.05 µg/mL to 1.5 µg/mL (representing 0.05% to 1.5% of a 100 µg/mL nominal sample concentration).

• Plot peak area versus concentration.

• Determine the Limit of Detection (LOD) at a Signal-to-Noise (S/N) ratio of 3:1, and the Limit of Quantitation (LOQ) at an S/N of 10:1.

Step 4: Accuracy (Recovery) & Precision

• Prepare a matrix of the desired (3R,4R) enantiomer (100 µg/mL).

• Spike the undesired enantiomer at 50%, 100%, and 150% of the specification limit (e.g., 0.15%).

• Inject 6 replicates per level. Calculate the % Recovery and the Relative Standard Deviation (% RSD).

Table 2: Summary of Validation Metrics (Chiralpak AD-H)

Validation Parameter	ICH Acceptance Criteria	Experimental Result	Status
Linearity Range	Correlation Coefficient ( R2 ) ≥ 0.999	R2 = 0.9997 (0.05 - 1.5 µg/mL)	Pass
LOD / LOQ	S/N ≥ 3 (LOD) / S/N ≥ 10 (LOQ)	LOD = 0.02 µg/mL / LOQ = 0.05 µg/mL	Pass
Accuracy (Recovery)	90.0% – 110.0% at all spike levels	98.5% – 101.2%	Pass
Method Precision	% RSD ≤ 5.0% (for impurity analysis)	% RSD = 1.8% (n=6)	Pass
Robustness	Rs​≥2.0 across ± 2% IPA variations	Rs​ ranged from 3.5 to 4.1	Pass

Visualizations

Method Development & Validation Workflow

The following diagram illustrates the logical progression from initial screening to full ICH validation.

Caption: Step-by-step workflow for the chiral HPLC method development and ICH Q2 validation.

Biological Context: The JAK-STAT Pathway

The necessity for strict enantiomeric control of cis-1-benzyl-4-methyl-piperidin-3-ol is driven by its downstream application. The final API, Tofacitinib, acts directly on the JAK-STAT signaling pathway.

Caption: Tofacitinib synthesis from the chiral intermediate and its downstream inhibition of the JAK-STAT pathway.

Conclusion

The validation of chiral HPLC methods for cis-1-benzyl-4-methyl-piperidin-3-ol requires a deliberate approach to stationary and mobile phase selection. Due to the steric bulk of the N-benzyl group and the basicity of the piperidine ring, Amylose-based CSPs (such as Chiralpak AD-H or IG) combined with a basic modifier (DEA) provide the optimal chromatographic environment. By implementing the self-validating protocols outlined above, analytical scientists can ensure robust, ICH-compliant quantification of enantiomeric impurities, safeguarding the efficacy and safety of downstream APIs like Tofacitinib.

References

• Mane, K., Kamble, R. B., & Suryavanshi, G. (2021). "Short enantioselective total synthesis of (+)-tofacitinib." Tetrahedron Letters, 64, 152735.[Link]

• European Medicines Agency / ICH. (1995). "ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1)."[Link]

Sources

• 1. researchgate.net [researchgate.net]

comparative cost analysis of cis-1-Benzyl-4-methyl-piperidin-3-ol synthesis routes

An in-depth comparative analysis of synthetic routes for cis-1-Benzyl-4-methyl-piperidin-3-ol , a critical chiral intermediate in the production of the Janus kinase 3 (JAK3) inhibitor Tofacitinib[1], reveals significant divergence in cost, scalability, and atom economy. As the patent landscape for Tofacitinib evolves, optimizing the synthesis of its piperidine core—which contains two contiguous stereocenters—has become the primary economic bottleneck in its manufacturing[2].

This guide objectively evaluates the three dominant synthetic pathways, providing researchers and process chemists with the mechanistic causality, quantitative cost-efficiency data, and self-validating experimental protocols necessary for scale-up.

Comparative Cost & Efficiency Analysis

The economic viability of a synthetic route is dictated by its reliance on chiral resolution versus asymmetric induction. Traditional methods produce racemates, effectively discarding 50% of the material during resolution and doubling the baseline API cost[2]. Modern organocatalytic and kinetic resolution strategies bypass this limitation.

Synthesis Route	Key Reagents / Catalysts	Overall Yield	Enantiomeric Excess (ee)	Primary Cost Driver	Scalability Rating
Route 1: Traditional Epoxidation	LiAlH₄, TFA/H₂O₂	~15%[1]	Racemic (Requires Resolution)	Chiral resolving agents (Tartaric acid); Yield loss	Low
Route 2: Organocatalysis	L-Proline, CH₃PPh₃I	47% (over 3 steps)[2]	>96%[2]	Wittig reagents	High
Route 3: Kinetic Resolution	Co(III)(salen)-OAc	~40-45%	>98%[3]	Co(III) catalyst procurement	Medium

Divergent Synthetic Workflows

The following diagram illustrates the strategic divergence of the three primary synthetic routes, all originating from the readily available starting material, 1-benzyl-4-piperidone.

Divergent synthetic workflows for cis-1-Benzyl-4-methyl-piperidin-3-ol from 1-benzyl-4-piperidone.

Route 1: Traditional Epoxidation & Reductive Ring-Opening

Mechanistic Causality: This route relies on the addition of methyllithium to 1-benzyl-4-piperidone, followed by dehydration to form an olefin. The critical step is the epoxidation of the tetrahydropyridine derivative using peracids (e.g., TFA/H₂O₂), which historically suffers from poor yields (~15%) due to over-oxidation and side reactions[1]. The subsequent reductive ring-opening with LiAlH₄ is highly regioselective; the hydride attacks the less sterically hindered carbon, yielding the cis-alcohol[1]. However, the final product is a racemate, necessitating a costly downstream resolution step with chiral tartaric acid[2].

Self-Validating Protocol:

• Preparation: Suspend LiAlH₄ (1.87 g, 49.26 mmol) in anhydrous THF (100.0 ml) under an inert argon atmosphere at 0–5°C[1].

• Addition: Dissolve 1-benzyl-4-methyl-3,4-epoxypiperidine (10.0 g, 49.26 mmol) in THF (20.0 ml) and add dropwise to maintain the internal temperature below 5°C[1].

• Reaction & Validation: Stir the mixture for 1 hour at 0–5°C. Validation Checkpoint: Monitor the reaction via TLC (Hexane:EtOAc 7:3). The reaction is complete only when the epoxide starting material spot (Rf ~0.6) is entirely consumed[1].

• Quenching: Quench the reaction strictly using the Fieser method to prevent emulsion formation: add 1.87 mL H₂O, followed by 1.87 mL 15% NaOH, and finally 5.61 mL H₂O. This causes the aluminum salts to precipitate as a granular white solid.

• Isolation: Filter the salts, extract the filtrate with ethyl acetate, and dry over saturated Na₂SO₄[1].

Route 2: Enantioselective Organocatalysis (The Benchmark)

Mechanistic Causality: To circumvent the 50% yield loss inherent to chiral resolution, this route utilizes L-proline as an inexpensive, safe organocatalyst[2]. L-proline forms an enamine intermediate with the piperidone, effectively shielding one face of the molecule and directing asymmetric hydroxylation/aminooxylation. This establishes the first stereocenter with exceptional chiral selectivity. A subsequent Wittig olefination (using CH₃PPh₃I and t-BuOK) and diastereoselective hydrogenation lock in the cis-methyl group[2].

Self-Validating Protocol:

• Asymmetric Induction: React 1-benzyl-4-piperidone with nitrosobenzene in the presence of L-proline (20 mol%) in DMSO at room temperature.

• Intermediate Validation: Validation Checkpoint: Isolate a sample of the intermediate and analyze via Chiral HPLC. Proceed to the next step only if the enantiomeric excess (ee) is ≥96%[2].

• Wittig Olefination: To the reaction mixture, add CH₃PPh₃I and t-BuOK (base) to execute the Wittig reaction[2].

• Reduction: Introduce copper sulfate pentahydrate and stir for 12 hours to facilitate the formation of the corresponding chiral alcohol[2].

• Purification: Purify the crude product via silica gel column chromatography. The combined yield of these three steps should approximate 47%, maintaining an ee of 97%[2].

Route 3: Co(III)(salen)-Catalyzed Hydrolytic Kinetic Resolution (HKR)

Mechanistic Causality: Hydrolytic Kinetic Resolution (HKR) exploits the differential activation energies required for enantiomeric epoxides to bind to a chiral Co(III) complex. When racemic 1-benzyl-4-methyl-3,4-epoxypiperidine is exposed to (R,R)-Co(III)(salen)-OAc and water, the catalyst selectively hydrolyzes the mismatched enantiomer into a diol. The desired enantiopure epoxide remains intact and unreacted[4], which can then be reduced to the target alcohol. While highly selective (>98% ee), the theoretical maximum yield of the desired enantiomer is capped at 50%[3].

Self-Validating Protocol:

• Setup: Dissolve racemic 1-benzyl-4-methyl-3,4-epoxypiperidine in anhydrous THF.

• Catalysis: Add the (R,R)-Co(III)(salen)-OAc catalyst (0.5 mol%) followed by exactly 0.55 equivalents of H₂O[4].

• Kinetic Resolution & Validation: Stir at room temperature for 14 hours. Validation Checkpoint: Monitor the reaction using chiral GC. The reaction is a self-terminating system; it will naturally halt at exactly 50% conversion once the mismatched enantiomer is entirely consumed[4].

• Separation: Separate the highly polar diol from the unreacted, enantiopure epoxide using column chromatography.

• Reduction: Subject the enantiopure epoxide to LiAlH₄ reduction (following the protocol in Route 1) to yield the enantiopure cis-1-benzyl-4-methyl-piperidin-3-ol.

Conclusion & Recommendations for Scale-Up

For industrial scale-up and commercial manufacturing, Route 2 (Organocatalysis) is unequivocally the superior pathway. The use of L-proline eliminates the need for hazardous heavy metals (Co) and highly reactive hydrides (LiAlH₄) at scale[2]. Furthermore, achieving a 47% yield with 97% ee over three steps without a wasteful chiral resolution phase provides the highest atom economy and lowest cost-per-kilogram of the final API[2]. Route 1 remains a viable baseline for small-scale laboratory synthesis where raw material cost is negligible, while Route 3 is best reserved for synthesizing highly specific analytical standards requiring >98% optical purity[3].

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• 4. researchgate.net [researchgate.net]

A Comparative Guide to Evaluating the Toxicity of Substituted Piperidines: The Case of cis-1-Benzyl-4-methyl-piperidin-3-ol vs. Unmethylated Analogs

Executive Summary

Introduction: The Significance of Piperidine Substitution

Piperidine and its derivatives are among the most prevalent heterocyclic motifs in drug discovery, found in drugs ranging from analgesics to antipsychotics.[3][] The versatility of the piperidine ring allows for extensive structural modifications to optimize efficacy and safety. The subject of this guide, cis-1-Benzyl-4-methyl-piperidin-3-ol, incorporates several key pharmacophoric features: a benzyl group on the nitrogen, a hydroxyl group, and a methyl group on the carbon backbone. A fundamental question for safety assessment is how the C4-methyl group influences its toxicological profile when compared to a structurally simpler analog like 1-Benzyl-piperidin-3-ol. This guide will delineate the experimental approach required to answer this question definitively.

Foundational Toxicity of the Piperidine Core

Before examining complex derivatives, it is crucial to understand the inherent toxicity of the parent piperidine heterocycle. This provides a baseline against which the toxicity of its substituted analogs can be compared.

Table 1: Summary of Acute Toxicity Data for Unsubstituted Piperidine

Exposure Route	Species	LD50 / LC50 Value	Reference(s)
Oral	Rat	133 - 740 mg/kg	[5]
Dermal	Rabbit	275 - 320 mg/kg	[5][6]
Inhalation	Rat	4,800 mg/m³ (4-hour LC50)	[7]

LD50 (Lethal Dose, 50%) is the dose required to be lethal to 50% of the tested population. LC50 (Lethal Concentration, 50%) is the concentration in air or water that is lethal to 50% of the tested population.

Sublethal effects of piperidine exposure in animal studies include respiratory distress, decreased motor activity, tremors, and convulsions. This foundational data underscores the necessity of thorough toxicological evaluation for all novel piperidine derivatives.

Framework for a Comparative In Vitro Cytotoxicity Assessment

In vitro cytotoxicity assays are the critical first step in evaluating the safety profile of new chemical entities.[8] They provide a rapid and cost-effective means to determine a compound's potential to damage cells, its concentration-dependent effects, and its selectivity towards cancerous versus non-cancerous cells.

Experimental Design

A robust comparative study should be designed as follows:

• Test Compounds:

  • cis-1-Benzyl-4-methyl-piperidin-3-ol

  • 1-Benzyl-piperidin-3-ol (Unmethylated Analog)

• Cell Line Panel:

  • Hepatotoxicity Screen: HepG2 (human liver cancer cell line) to assess potential liver toxicity.

  • Non-Cancerous Control: AML12 (mouse hepatocyte cell line) or another relevant normal cell line to establish a Selectivity Index (SI).[8][9] A high SI value indicates that the compound is more toxic to cancer cells than normal cells, which is a desirable trait.

  • Additional Lines: A broader panel of cancer cell lines (e.g., from colon, lung, breast) can provide a more comprehensive cytotoxicity profile.

• Controls:

  • Vehicle Control: The solvent used to dissolve the test compounds (e.g., Dimethyl sulfoxide, DMSO) at the same final concentration used for the test articles.

  • Positive Control: A compound with known high cytotoxicity (e.g., Doxorubicin) to validate assay performance.

Caption: Experimental workflow for comparative cytotoxicity analysis.

Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[10] NAD(P)H-dependent cellular oxidoreductase enzymes in living cells reduce the yellow tetrazolium salt MTT to its insoluble purple formazan.[10] The intensity of the purple color is directly proportional to the number of viable cells.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle and positive controls. Incubate for a specified period (e.g., 24, 48, or 72 hours).[10]

• MTT Addition: Following incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Gently shake the plate for 15 minutes on an orbital shaker. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC50), the concentration that inhibits 50% of cell growth, is determined by plotting cell viability against the logarithm of the compound concentration.[8][10]

Structure-Toxicity Relationship: The Influence of C4-Methylation

The primary difference between cis-1-Benzyl-4-methyl-piperidin-3-ol and its unmethylated analog is the methyl group at the C4 position. This seemingly small structural change can have significant toxicological implications through several mechanisms.

• Increased Lipophilicity: The addition of a methyl group generally increases a molecule's lipophilicity (fat-solubility). This can enhance its ability to cross cell membranes, potentially leading to higher intracellular concentrations and increased interaction with subcellular targets, which may result in greater cytotoxicity.[11]

• Altered Metabolism: The methyl group can influence metabolic pathways. It may provide a new site for Phase I metabolism (e.g., hydroxylation by cytochrome P450 enzymes) leading to faster detoxification and excretion. Conversely, it could sterically hinder metabolism at adjacent sites on the piperidine ring, potentially increasing the parent compound's half-life and prolonging its toxic effects.

• Conformational Rigidity: The methyl group can restrict the conformational flexibility of the piperidine ring, altering its preferred three-dimensional shape. This can impact how the molecule binds to off-target proteins or enzymes, potentially initiating toxic signaling cascades that are not triggered by the more flexible unmethylated analog.[12]

Caption: Potential influence of C4-methylation on toxicity pathways.

Data Presentation

All quantitative data from the proposed assays should be summarized in a clear, structured table to facilitate direct comparison.

Table 2: Template for Comparative Cytotoxicity Data (IC50 in µM)

Compound	HepG2 (Cancer)	AML12 (Non-Cancer)	Selectivity Index (SI) [AML12 IC50 / HepG2 IC50]
cis-1-Benzyl-4-methyl-piperidin-3-ol	Experimental Value	Experimental Value	Calculated Value
1-Benzyl-piperidin-3-ol	Experimental Value	Experimental Value	Calculated Value
Doxorubicin (Positive Control)	Experimental Value	Experimental Value	Calculated Value

Conclusion and Future Directions

This guide provides a comprehensive framework for conducting a rigorous comparative toxicity analysis of cis-1-Benzyl-4-methyl-piperidin-3-ol and its unmethylated analogs. While direct experimental data is not yet published, the proposed in vitro cytotoxicity studies, grounded in established protocols, will generate the necessary evidence to understand the structure-toxicity relationship imparted by the C4-methyl group.

Upon completion of these initial cytotoxicity screens, further investigations are warranted to build a complete safety profile. These include assays for genotoxicity, hepatotoxicity in more complex models (e.g., 3D spheroids), and neurotoxicity, which are crucial for a thorough risk assessment of any piperidine analog intended for clinical development.[8]

References

• Benchchem. (n.d.). Evaluating the Cytotoxicity of Piperidine Analogs: Application Notes and Protocols. Benchchem.
• Benchchem. (n.d.). A Comparative Safety Analysis of Piperidine Analogs for Drug Development. Benchchem.
• National Center for Biotechnology Information. (n.d.). Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. NCBI - NIH.
• NICNAS. (2016, February 5). Piperidine: Human health tier II assessment. Australian Government Department of Health.

• Bryan, M. C., et al. (2015). Piperidine-3,4-diol and piperidine-3-ol derivatives of pyrrolo[2,1-f][8][10]triazine as inhibitors of anaplastic lymphoma kinase. Bioorganic & Medicinal Chemistry Letters, 25(5), 1047-52. Retrieved from

• Al-Hazmi, G. H., et al. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies, 33(5), 5557-5565.
• Krasavin, M. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI.
• Jubilant Life Sciences Limited. (n.d.). Piperidine Safety Data Sheet.
• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine.
• Krasavin, M., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2736.
• Yilmaz, I., et al. (2025). Piperine induces cellular stresses, apoptosis, and cytotoxicity via JNK signaling and has concentration-dependently additive or synergistic effects with sorafenib in hepatocellular carcinoma: an in-vitro study. Naunyn-Schmiedeberg's Archives of Pharmacology, 398(6), 7017-7025.
• IJNRD. (2024, February). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. International Journal of Novel Research and Development.
• Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. The Journal of Organic Chemistry, 66(7), 2487-2492.
• BOC Sciences. (n.d.). Piperidines.
• Daly, J. S., et al. (2019). Novel N-benzylpiperidine carboxamide derivatives as potential cholinesterase inhibitors for the treatment of Alzheimer's disease. European Journal of Medicinal Chemistry, 179, 597-611.
• Marra, A., et al. (2005). Methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives as a probe for selective binding and activity at the sigma(1) receptor. Journal of Medicinal Chemistry, 48(26), 8237-44.

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Safety & Regulatory Compliance

Navigating the Final Step: A Procedural Guide to the Safe Disposal of cis-1-Benzyl-4-methyl-piperidin-3-ol

For Immediate Release

As a trusted partner in research and development, we recognize that the lifecycle of a chemical reagent extends beyond its application in the laboratory. The final, and arguably one of the most critical, stages is its safe and compliant disposal. This guide provides essential, step-by-step procedures for the proper disposal of cis-1-Benzyl-4-methyl-piperidin-3-ol, ensuring the safety of personnel and the protection of our environment.

Core Directive: Hazard Assessment and Precautionary Principle

In the absence of a specific Safety Data Sheet for cis-1-Benzyl-4-methyl-piperidin-3-ol (CAS No. 384338-20-9), the precautionary principle must be applied.[1] This means treating the compound as hazardous waste with unknown characteristics until a formal hazard determination can be made by a qualified environmental health and safety (EHS) professional.

Based on data from analogous compounds such as N-Benzyl-4-piperidone and other substituted piperidines, it is prudent to assume that cis-1-Benzyl-4-methyl-piperidin-3-ol may exhibit the following hazards:

• Acute Oral Toxicity: Harmful if swallowed.[2][3]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[2][4][5][6][7]

• Respiratory Tract Irritation: May cause respiratory irritation.

Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment and within a controlled environment.

Personal Protective Equipment (PPE) Requirements

A foundational aspect of laboratory safety is the consistent and correct use of Personal Protective Equipment. Before handling cis-1-Benzyl-4-methyl-piperidin-3-ol for disposal, all personnel must be equipped with the following:

PPE Category	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., nitrile)	To prevent skin contact, as piperidine derivatives can cause skin irritation.[2][4][5][7]
Eye Protection	Safety glasses with side-shields or chemical safety goggles	To protect against splashes that could cause serious eye irritation.[2][4][5][7]
Skin and Body	A laboratory coat	To protect against accidental spills and contamination of personal clothing.
Respiratory	Use in a well-ventilated area or under a chemical fume hood	To minimize inhalation of any potential vapors or aerosols, which may cause respiratory tract irritation.

Step-by-Step Disposal Protocol

The recommended and most secure method for the disposal of cis-1-Benzyl-4-methyl-piperidin-3-ol is through a licensed hazardous waste management company. This ensures compliance with all federal, state, and local regulations.

Step 1: Segregation and Collection

Unused or waste cis-1-Benzyl-4-methyl-piperidin-3-ol should be collected in a dedicated, properly labeled hazardous waste container. To prevent unintended reactions, do not mix it with other waste streams , particularly strong oxidizing agents or acids.[2]

Step 2: Containerization

The waste container must be made of a material compatible with the chemical; a high-density polyethylene (HDPE) container is a suitable choice. The container must be kept securely sealed when not in use and be in good condition, free from leaks or external contamination.

Step 3: Labeling

Proper labeling is a critical compliance point. The Environmental Protection Agency (EPA) requires that each waste container be clearly labeled with the words "Hazardous Waste," the full chemical name (cis-1-Benzyl-4-methyl-piperidin-3-ol), and an indication of the associated hazards (e.g., "Toxic," "Irritant").

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the laboratory personnel. The SAA should be in a secondary containment tray to mitigate any potential leaks or spills.

Step 5: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for the collection and proper disposal of the waste. Provide them with as much information as possible about the waste stream. The final disposal method, which may include incineration or other chemical treatment, will be determined by the licensed disposal facility.[8]

Emergency Procedures: Spill Management

In the event of a small spill, follow these immediate actions:

• Evacuate and Ventilate: Clear the immediate area and ensure adequate ventilation. If the spill is significant, evacuate the laboratory and contact your EHS department.

• Absorb: Cover the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[9]

• Collect: Carefully sweep the absorbed material into a designated hazardous waste container. Avoid creating dust.[10]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., isopropanol, ethanol) followed by soap and water. All cleaning materials, including contaminated wipes and PPE, must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department, in accordance with your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of cis-1-Benzyl-4-methyl-piperidin-3-ol.

Caption: Disposal workflow for cis-1-Benzyl-4-methyl-piperidin-3-ol.

By adhering to these procedures, researchers, scientists, and drug development professionals can ensure that the disposal of cis-1-Benzyl-4-methyl-piperidin-3-ol is conducted in a manner that is safe, responsible, and compliant with the highest standards of laboratory practice.

References

• Tokyo Chemical Industry Co., Ltd. (2025, October 30). SAFETY DATA SHEET: 1-Benzyl-4-cyano-4-phenylpiperidine Hydrochloride. Retrieved from Tokyo Chemical Industry Co., Ltd. website.
• Santa Cruz Biotechnology, Inc. (n.d.). 4-Benzylpiperidine. Retrieved from Santa Cruz Biotechnology, Inc. website.
• Fisher Scientific. (2025, May 1). SAFETY DATA SHEET: N-Benzyl-4-piperidone.
• BLD Pharm. (n.d.). 384338-20-9|1-Benzyl-4-methylpiperidin-3-ol.
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET: 4-Benzylpiperidine.
• ChemicalBook. (2025, July 19). 3-BENZYLPIPERIDINE - Safety Data Sheet.
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Comprehensive Safety and Handling Guide for cis-1-Benzyl-4-methyl-piperidin-3-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and disposal of cis-1-Benzyl-4-methyl-piperidin-3-ol. As a substituted piperidine derivative, this compound requires careful management to mitigate potential hazards. This document is intended to supplement, not replace, your institution's standard operating procedures and a thorough, compound-specific risk assessment.

Understanding the Hazard Profile

Anticipated Hazards:

• Skin and Eye Irritation: Similar to other piperidine compounds, direct contact is likely to cause skin and eye irritation.[5][6][7]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[5][8]

• Harmful if Swallowed: Ingestion may be harmful to your health.[9]

Chemical and Physical Properties:

Property	Value	Source
Molecular Formula	C13H19NO	PubChem
Molecular Weight	205.30 g/mol	PubChem[10]
Appearance	White Solid (Predicted)	N/A

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to ensure handler safety. The following protocol is based on best practices for handling piperidine-based compounds.[11][12]

Core PPE Requirements:

• Hand Protection: Wear nitrile or neoprene gloves that are compliant with EN 374 or US F739 standards.[2][11] For prolonged or repeated contact, a glove with a higher protection class (breakthrough time >240 minutes) is recommended.[11] Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contact.[4]

• Eye and Face Protection: Use tightly fitting safety goggles with side shields.[11] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[4] Contact lenses should be avoided as they can absorb and concentrate irritants.[11]

• Body Protection: A standard laboratory coat is required. For tasks with a higher risk of exposure, a chemical-resistant apron or a full-body suit should be utilized.[4]

• Respiratory Protection: All handling of solid cis-1-Benzyl-4-methyl-piperidin-3-ol should be conducted in a certified chemical fume hood to minimize inhalation risk.[9] If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used as part of a comprehensive respiratory protection program.[4][11]

PPE Selection Logic:

Caption: Step-by-step operational workflow for handling cis-1-Benzyl-4-methyl-piperidin-3-ol.

Emergency Procedures and First Aid

In the event of an exposure, immediate and appropriate action is crucial.

• In case of skin contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. [9]Remove contaminated clothing. Seek medical attention if irritation persists.

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [5]Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• If inhaled: Move the person to fresh air. [5]If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. [9]Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

Proper disposal of chemical waste is paramount to environmental and personnel safety.

• Waste Collection: All waste materials containing cis-1-Benzyl-4-methyl-piperidin-3-ol, including contaminated PPE, empty containers, and reaction residues, should be collected in a designated and clearly labeled hazardous waste container.

• Waste Segregation: Do not mix this waste with other incompatible waste streams.

• Disposal Protocol: Dispose of the chemical waste in accordance with all local, state, and federal regulations. Consult with your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Disposal Decision Tree:

Caption: A logical flow for the safe disposal of cis-1-Benzyl-4-methyl-piperidin-3-ol waste.

References

• Antibodies. 4-Piperidinopiperidine Safety Data Sheet. [Link]

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• Chemos GmbH & Co.KG. Safety Data Sheet: Piperidine. [Link]

• PENTA. Piperidine - SAFETY DATA SHEET. [Link]

• Google Patents.

• NextSDS. 1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate — Chemical Substance Information. [Link]

• PubChem. 1-Benzyl-4-methylpiperidin-3-one. [Link]

• Organic Chemistry Portal. Piperidine synthesis. [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• precisionFDA. 1-BENZYL-4-METHYLPIPERIDIN-3-ONE HYDROCHLORIDE. [Link]

• DTIC. Piperidine Synthesis. [Link]

• PubChem. 1-Benzyl-4-piperidylamine. [Link]

• Angene. MSDS of (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride. [Link]

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